EUK-134

• CAS: 81065-76-1

Core Science & Biosynthesis

EUK-134: A Technical Guide to its Superoxide Dismutase Mimetic Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

EUK-134 is a synthetic, low-molecular-weight salen-manganese complex renowned for its potent dual superoxide dismutase (SOD) and catalase mimetic activities. This technical guide provides an in-depth analysis of EUK-134, focusing on its core mechanism as a catalytic scavenger of reactive oxygen species (ROS). The document details its chemical properties, enzymatic activities with available quantitative data, and its modulatory effects on key cellular signaling pathways implicated in oxidative stress-related pathologies. Furthermore, it offers comprehensive experimental protocols for the evaluation of its bioactivity and visualizations of its mechanism and signaling interactions to support further research and development.

Introduction

Reactive oxygen species (ROS), including the superoxide radical (O₂⁻) and hydrogen peroxide (H₂O₂), are natural byproducts of aerobic metabolism. While essential for cellular signaling at physiological concentrations, their overproduction leads to oxidative stress, a condition implicated in a wide array of pathologies, including neurodegenerative diseases, inflammation, cardiovascular disorders, and skin aging.[1][2] Cells possess endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, to neutralize these harmful species. EUK-134 is a synthetic molecule designed to mimic the function of these crucial enzymes, offering a therapeutic strategy to combat oxidative stress.[3][4] Its catalytic nature allows a single molecule to neutralize numerous ROS molecules, making it a highly efficient antioxidant.[3]

Chemical Properties

EUK-134 is a chloro[2,2'-[1,2-ethanediylbis[(nitrilo-κN)methylidyne]]bis[6-methoxyphenolato-κO]]]-manganese complex. Its structure is centered around a manganese ion, which is crucial for its catalytic activity.

Property	Value
Chemical Formula	C₁₈H₁₈ClMnN₂O₄
Molecular Weight	416.74 g/mol
CAS Number	81065-76-1
Appearance	Solid
Solubility	Soluble in DMSO

Superoxide Dismutase and Catalase Mimetic Activity

EUK-134 exhibits a dual enzymatic function, first converting superoxide radicals into hydrogen peroxide, and subsequently decomposing hydrogen peroxide into water and oxygen. This two-step process completely neutralizes the primary drivers of cellular oxidative stress.

Quantitative Analysis of Enzymatic Activity

The following table summarizes the available quantitative data on the enzymatic activity of EUK-134 and related compounds.

Parameter	Compound	Value	Method
Catalase Activity (Initial Rate)	EUK-134	234 µM/min	Measurement of H₂O₂ consumption
Catalytic Rate Constant (kcat) for H₂O₂ Dismutation	EUK-8*	13.5 M⁻¹s⁻¹	Clark oxygen electrode
SOD Mimetic Activity (IC₅₀)	EUK-134	Data not available in searched literature	McCord-Fridovich assay is a suitable method

*EUK-8 is a structurally related salen-manganese complex, and its kcat value provides an estimate of the catalytic efficiency for this class of compounds.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the bioactivity of EUK-134.

Superoxide Dismutase (SOD) Mimetic Activity Assay (McCord-Fridovich Method)

This assay is based on the inhibition of nitroblue tetrazolium (NBT) reduction by superoxide radicals generated by the xanthine/xanthine oxidase system.

Materials:

• Potassium phosphate buffer (50 mM, pH 7.8)

• Xanthine (10 mM)

• Nitroblue tetrazolium (NBT, 2.24 mM)

• Xanthine oxidase solution

• EUK-134 solutions of varying concentrations

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a reaction mixture in each well of the microplate containing potassium phosphate buffer, xanthine, and NBT.

• Add varying concentrations of EUK-134 to the respective wells.

• Initiate the reaction by adding the xanthine oxidase solution to each well.

• Immediately measure the absorbance at 560 nm at regular intervals for a set period.

• The percentage of inhibition of NBT reduction is calculated relative to a control without EUK-134.

• The IC₅₀ value, the concentration of EUK-134 that causes 50% inhibition, can then be determined.

Catalase Mimetic Activity Assay

This assay measures the decomposition of hydrogen peroxide by monitoring the decrease in absorbance at 240 nm.

Materials:

• Potassium phosphate buffer (50 mM, pH 7.0)

• Hydrogen peroxide (H₂O₂, 10 mM)

• EUK-134 solutions of varying concentrations

• UV-Vis spectrophotometer

Procedure:

• In a quartz cuvette, prepare a solution of H₂O₂ in potassium phosphate buffer.

• Place the cuvette in the spectrophotometer and record the initial absorbance at 240 nm.

• Add a known concentration of EUK-134 to the cuvette and immediately start recording the absorbance decrease over time.

• The rate of H₂O₂ decomposition can be calculated from the linear portion of the absorbance vs. time curve using the Beer-Lambert law.

Western Blot Analysis for MAPK and p53 Pathway Proteins

This technique is used to detect changes in the phosphorylation status of key signaling proteins.

Materials:

• Cell culture reagents

• EUK-134

• Oxidative stress inducer (e.g., H₂O₂, UV radiation)

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-p-ERK, anti-p-p38, anti-p-JNK, anti-p-p53)

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Culture cells to the desired confluency and treat with EUK-134 for a specified time before inducing oxidative stress.

• Lyse the cells and determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Signaling Pathways Modulated by EUK-134

EUK-134's ability to scavenge ROS has significant downstream effects on cellular signaling pathways that are sensitive to the redox state of the cell.

Mitogen-Activated Protein Kinase (MAPK) Pathway

Oxidative stress is a known activator of the MAPK signaling cascades, including the ERK, JNK, and p38 pathways, which are involved in cell proliferation, differentiation, and apoptosis. By reducing ROS levels, EUK-134 has been shown to inhibit the phosphorylation and subsequent activation of ERK, JNK, and p38.

Fig. 1: EUK-134 inhibits ROS-induced MAPK signaling pathways.

p53 Pathway

The tumor suppressor protein p53 is a critical regulator of the cell cycle and apoptosis, and its activity is modulated by post-translational modifications, including phosphorylation, in response to cellular stress. EUK-134 has been observed to inhibit the phosphorylation of p53, which can prevent the initiation of apoptosis. This is likely an indirect effect of mitigating the upstream oxidative stress that would otherwise trigger p53 activation.

Fig. 2: EUK-134's effect on the p53-mediated apoptotic pathway.

NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a transcription factor that plays a central role in the inflammatory response. Its activation is triggered by various stimuli, including ROS. By reducing oxidative stress, EUK-134 can lead to a decrease in the expression and activity of NF-κB, thereby exerting anti-inflammatory effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Use of the synthetic superoxide dismutase/catalase mimetic EUK-134 to compensate for seasonal antioxidant deficiency by reducing pre-existing lipid peroxides at the human skin surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PMC [pmc.ncbi.nlm.nih.gov]

EUK-134: A Synthetic Mimetic of Superoxide Dismutase and Catalase with Neuroprotective and Cytoprotective Properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

EUK-134 is a synthetic, salen-manganese complex that has garnered significant attention within the scientific community for its potent dual mimetic activities of two critical antioxidant enzymes: superoxide dismutase (SOD) and catalase. This low molecular weight compound catalytically scavenges reactive oxygen species (ROS), such as superoxide anions (O₂⁻) and hydrogen peroxide (H₂O₂), thereby mitigating oxidative stress and its downstream deleterious effects. This technical guide provides a comprehensive overview of the core catalase mimetic properties of EUK-134, including quantitative data on its enzymatic activity, detailed experimental protocols for its assessment, and an exploration of the key signaling pathways it modulates. This document is intended to serve as a valuable resource for researchers and drug development professionals investigating the therapeutic potential of EUK-134 in a range of oxidative stress-related pathologies.

Introduction

Reactive oxygen species are highly reactive molecules and free radicals derived from molecular oxygen. Under normal physiological conditions, ROS are generated as byproducts of cellular metabolism and play crucial roles in cell signaling and homeostasis. However, an imbalance between ROS production and the cell's ability to detoxify these reactive intermediates leads to a state of oxidative stress. Oxidative stress is implicated in the pathogenesis of a wide array of diseases, including neurodegenerative disorders, cardiovascular diseases, inflammation, and aging.

Cells have evolved sophisticated enzymatic and non-enzymatic antioxidant defense systems to counteract the damaging effects of ROS. Superoxide dismutases are a class of enzymes that catalyze the dismutation of the superoxide anion into oxygen and hydrogen peroxide. Subsequently, catalase and other peroxidases are responsible for the detoxification of hydrogen peroxide into water and oxygen.

EUK-134 emerges as a promising therapeutic agent due to its ability to mimic the functions of both SOD and catalase in a single, stable molecule.[1] Its synthetic nature offers potential advantages over native enzymes, including better stability, bioavailability, and the ability to cross cellular membranes.[1] This guide will delve into the technical aspects of EUK-134's catalase mimetic activity, providing the necessary information for its scientific evaluation and application.

Quantitative Data on Catalase and SOD Mimetic Activities

The efficacy of EUK-134 as a catalytic antioxidant is underscored by its measurable enzymatic activities. The following tables summarize the key quantitative data reported in the literature.

Parameter	Value	Method	Reference
Initial Rate of H₂O₂ Consumption	234 µM/min	Spectrophotometric assay monitoring H₂O₂ decomposition	(Abcam)

Parameter	Observation	Method	Reference
SOD Mimetic Activity	Potent SOD mimetic activity has been consistently reported.	McCord-Fridovich assay, NBT reduction assay, WST-1 assay	[2][3]
IC₅₀	While a specific IC₅₀ value is not consistently reported across the literature, its potent activity is widely acknowledged.	Various SOD activity assays	[4]

Experimental Protocols

This section provides detailed methodologies for the assessment of EUK-134's catalase and SOD mimetic activities, as well as for investigating its effects on cellular signaling pathways.

Catalase Mimetic Activity Assay

The catalase mimetic activity of EUK-134 can be determined by monitoring the decomposition of hydrogen peroxide. A common and reliable method is the spectrophotometric assay based on the decrease in absorbance of H₂O₂ at 240 nm.

Principle: Catalase and its mimetics catalyze the breakdown of hydrogen peroxide into water and oxygen. The disappearance of H₂O₂ can be directly measured by the decrease in its absorbance at 240 nm.

Materials:

• EUK-134

• Hydrogen peroxide (H₂O₂) solution (e.g., 30%)

• 50 mM Potassium Phosphate Buffer (pH 7.0)

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Reagent Preparation:

  • Prepare a 50 mM potassium phosphate buffer (pH 7.0).

  • Prepare a fresh solution of hydrogen peroxide (e.g., 10 mM) in the phosphate buffer immediately before use. The exact concentration should be verified by measuring its absorbance at 240 nm (molar extinction coefficient for H₂O₂ is 43.6 M⁻¹cm⁻¹).

  • Prepare a stock solution of EUK-134 in a suitable solvent (e.g., DMSO) and then dilute it to the desired final concentration in the phosphate buffer.

• Assay Performance:

  • Set the spectrophotometer to read absorbance at 240 nm and maintain the temperature at 25°C.

  • To a quartz cuvette, add the phosphate buffer and the hydrogen peroxide solution to a final volume of 3 mL.

  • Initiate the reaction by adding a small volume of the EUK-134 solution to the cuvette.

  • Immediately start recording the decrease in absorbance at 240 nm over a set period (e.g., 1-5 minutes).

  • The rate of H₂O₂ decomposition is calculated from the linear portion of the absorbance vs. time curve using the Beer-Lambert law.

Calculation: The catalase activity is expressed as the rate of H₂O₂ decomposition (µmol/min) per unit of EUK-134.

Superoxide Dismutase (SOD) Mimetic Activity Assay

The SOD mimetic activity of EUK-134 can be assessed using various indirect methods that involve the generation of superoxide radicals and a detection system that competes with the SOD mimetic for these radicals. The Nitroblue Tetrazolium (NBT) reduction assay is a widely used method.

Principle: Superoxide anions, generated by a source such as the xanthine/xanthine oxidase system, reduce NBT to a blue formazan product that can be measured spectrophotometrically. In the presence of an SOD mimetic like EUK-134, the superoxide anions are dismutated, leading to a decrease in the rate of formazan formation.

Materials:

• EUK-134

• Xanthine

• Xanthine Oxidase

• Nitroblue Tetrazolium (NBT)

• Potassium Phosphate Buffer (e.g., 50 mM, pH 7.8)

• Spectrophotometer or microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a 50 mM potassium phosphate buffer (pH 7.8).

  • Prepare stock solutions of xanthine, NBT, and EUK-134 in the appropriate buffer.

  • Prepare a solution of xanthine oxidase in buffer immediately before use.

• Assay Performance (in a 96-well plate format):

  • To each well, add the phosphate buffer, xanthine, and NBT.

  • Add varying concentrations of EUK-134 to the sample wells. For the control well (no SOD activity), add the buffer or solvent used for EUK-134.

  • Initiate the reaction by adding xanthine oxidase to all wells.

  • Incubate the plate at room temperature for a specific time (e.g., 20-30 minutes).

  • Measure the absorbance of the formazan product at a wavelength of approximately 560 nm.

Calculation: The percentage inhibition of NBT reduction is calculated for each concentration of EUK-134. The IC₅₀ value (the concentration of EUK-134 that causes 50% inhibition of NBT reduction) can then be determined from a dose-response curve.

Western Blot Analysis of MAPK and p53 Phosphorylation

To investigate the effect of EUK-134 on cellular signaling pathways, Western blotting can be employed to detect changes in the phosphorylation status of key proteins like MAPKs and p53.

Principle: This technique separates proteins by size using gel electrophoresis, transfers them to a membrane, and then uses specific antibodies to detect the target proteins and their phosphorylated forms.

Materials:

• Cell culture reagents

• EUK-134

• Stimulus to induce oxidative stress (e.g., H₂O₂, UV radiation)

• Lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific for total and phosphorylated forms of ERK, p38, JNK, and p53)

• Secondary antibodies (conjugated to an enzyme like HRP)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment:

  • Culture cells to the desired confluency.

  • Pre-treat the cells with various concentrations of EUK-134 for a specified time.

  • Induce oxidative stress by adding a stimulus (e.g., H₂O₂).

  • Include appropriate control groups (untreated, stimulus only).

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody specific for the phosphorylated protein of interest overnight at 4°C.

  • Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody.

  • Wash the membrane again and apply the chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total form of the protein or a housekeeping protein (e.g., β-actin).

Data Analysis: The band intensities are quantified using densitometry software. The level of phosphorylated protein is typically expressed as a ratio to the total protein level.

Signaling Pathways Modulated by EUK-134

EUK-134's ability to scavenge ROS has significant implications for cellular signaling pathways that are sensitive to redox state. Key pathways modulated by EUK-134 include the Mitogen-Activated Protein Kinase (MAPK) and the p53 signaling pathways.

MAPK Signaling Pathway

The MAPK family of serine/threonine kinases, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, are critical mediators of cellular responses to a variety of extracellular stimuli, including oxidative stress. ROS can lead to the activation of these pathways, which in turn can regulate cellular processes such as proliferation, differentiation, and apoptosis. Studies have shown that EUK-134 can inhibit the phosphorylation and activation of ERK, JNK, and p38 MAPK in response to oxidative insults.

References

• 1. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

EUK-134: A Comprehensive Technical Guide on its Chemical Structure, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

EUK-134 is a synthetic small molecule that has garnered significant attention in the scientific community for its potent antioxidant properties, acting as a mimetic of both superoxide dismutase (SOD) and catalase. This technical guide provides an in-depth overview of the chemical structure and synthesis of EUK-134. Furthermore, it delves into its mechanism of action, summarizing key quantitative data and outlining its interaction with critical signaling pathways. Detailed experimental protocols for its synthesis are also provided to facilitate further research and development in the fields of medicinal chemistry and pharmacology.

Chemical Structure

EUK-134 is a manganese-salen complex, a class of compounds known for their catalytic antioxidant activities.[1][2] Its precise chemical identity is defined by the following parameters:

• IUPAC Name: chloro[[2,2′-[1,2-ethanediylbis[(nitrilo-κN)methylidyne]]bis[6-methoxyphenolato-κO]]]-manganese[2][3][4]

• CAS Number: 81065-76-1

• Molecular Formula: C₁₈H₁₈ClMnN₂O₄

• Molecular Weight: 416.74 g/mol

The core of the EUK-134 molecule is a salen ligand, which is a tetradentate C₂-symmetric ligand derived from the condensation of a salicylaldehyde derivative and a diamine. In the case of EUK-134, the salen ligand is substituted with methoxy groups on the salicylaldehyde rings, which is a key structural feature. This ligand chelates a central manganese (Mn) ion, which is crucial for its catalytic activity. The manganese ion can cycle between its Mn(II) and Mn(III) oxidation states, enabling it to catalytically dismutate superoxide radicals and decompose hydrogen peroxide.

Synthesis of EUK-134

The synthesis of EUK-134 is a two-step process that first involves the preparation of the salen ligand, followed by the complexation of this ligand with a manganese salt. The following is a representative experimental protocol based on general methods for the synthesis of salen-manganese complexes.

Experimental Protocol: Synthesis of the Salen Ligand (N,N'-bis(3-methoxysalicylidene)ethylenediamine)

Materials:

• o-Vanillin (2-hydroxy-3-methoxybenzaldehyde)

• Ethylenediamine

• Ethanol (absolute)

Procedure:

• In a round-bottom flask, dissolve o-vanillin (2 equivalents) in a minimal amount of absolute ethanol with gentle warming.

• In a separate beaker, dilute ethylenediamine (1 equivalent) in a small volume of absolute ethanol.

• Slowly add the ethanolic solution of ethylenediamine dropwise to the stirring solution of o-vanillin at room temperature.

• Upon addition, a yellow precipitate of the salen ligand should form.

• Continue stirring the reaction mixture at room temperature for 1-2 hours to ensure complete reaction.

• Collect the yellow precipitate by vacuum filtration.

• Wash the precipitate with cold ethanol to remove any unreacted starting materials.

• Dry the resulting Schiff base ligand under vacuum.

Experimental Protocol: Synthesis of EUK-134 (Manganese Complexation)

Materials:

• N,N'-bis(3-methoxysalicylidene)ethylenediamine (salen ligand from step 2.1)

• Manganese(II) acetate tetrahydrate (Mn(OAc)₂·4H₂O) or Manganese(II) chloride (MnCl₂)

• Dimethylformamide (DMF) or Ethanol

• Air or an oxidizing agent (e.g., hydrogen peroxide)

Procedure:

• Suspend the synthesized salen ligand (1 equivalent) in a suitable solvent such as DMF or ethanol in a round-bottom flask.

• Add a solution of the manganese(II) salt (1 equivalent) in the same solvent to the ligand suspension.

• Heat the reaction mixture to reflux and stir for several hours. During this time, the color of the mixture should change, indicating the formation of the manganese complex.

• To facilitate the oxidation of Mn(II) to the active Mn(III) state, either bubble air through the reaction mixture or add a mild oxidizing agent.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• The EUK-134 complex may precipitate out of the solution upon cooling or may require the addition of a non-solvent or concentration of the solvent.

• Collect the solid product by vacuum filtration.

• Wash the product with the solvent used for the reaction and then with a non-polar solvent like diethyl ether to remove impurities.

• Dry the final EUK-134 product, a dark brown powder, under vacuum.

Quantitative Data on Biological Activity

EUK-134 has demonstrated significant antioxidant and cytoprotective effects in a variety of in vitro and in vivo models. The following table summarizes key quantitative data from published studies.

Parameter	Model System	Result	Reference
Catalase Mimetic Activity	In vitro	Consumes hydrogen peroxide at an initial rate of 234 µM/min.
Catalase Mimetic Activity	Human dermal fibroblasts	80 µM of EUK-134 is as protective as 290 units/ml of bovine liver catalase.
Neuroprotection	Rat stroke model (middle cerebral artery occlusion)	A 2.5 mg/kg dose reduced infarct volume by approximately 90%.
Neuroprotection	Rat model of kainate-induced seizures	Significantly reduced neuronal damage in the CA1 (22% damage vs. 52% in control), CA3 (7% damage vs. 37% in control), and piriform cortex (14% damage vs. 45% in control).
Renal Protection	Rat model of ischemia-reperfusion	A single 0.2 mg/kg intravenous injection significantly improved renal function recovery.

Signaling Pathways and Mechanism of Action

EUK-134 exerts its protective effects primarily by scavenging reactive oxygen species (ROS), thereby modulating downstream signaling pathways that are activated by oxidative stress. A key pathway inhibited by EUK-134 is the Mitogen-Activated Protein Kinase (MAPK) signaling cascade.

Oxidative stress, for instance that induced by UVB radiation or other cellular insults, leads to the activation of the MAPK pathways, including ERK, JNK, and p38. These kinases, in turn, phosphorylate and activate the tumor suppressor protein p53. The accumulation of phosphorylated p53 can trigger apoptosis or cell cycle arrest. By reducing the upstream oxidative stress, EUK-134 prevents the activation of the MAPK cascade, leading to a decrease in p53 phosphorylation and accumulation, and ultimately promoting cell survival.

Furthermore, EUK-134 has been shown to reduce the expression of the pro-inflammatory transcription factor NF-κB.

EUK-134 Mechanism of Action

Conclusion

EUK-134 is a well-characterized salen-manganese complex with potent, catalytically-driven antioxidant properties. Its synthesis is achievable through a straightforward two-step process, making it an accessible tool for research. The quantitative data robustly support its efficacy in mitigating oxidative stress in various biological models. Its mechanism of action, primarily through the inhibition of the MAPK and NF-κB signaling pathways, provides a clear rationale for its protective effects. This comprehensive guide serves as a valuable resource for researchers and professionals in drug development, providing the foundational knowledge necessary for the continued investigation and potential therapeutic application of EUK-134.

References

• 1. The Novel Application of EUK-134 in Retinal Degeneration: Preventing Mitochondrial Oxidative Stress-Triggered Retinal Pigment Epithelial Cell Apoptosis by Suppressing MAPK/p53 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Modulation of H2O2-induced mitogen-activated protein kinases activation and cell death in SK-N-MC cells by EUK134, a salen derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

EUK-134: A Synthetic Catalyst Against Cellular Oxidation

An In-depth Technical Guide on the Cytoprotective Effects of EUK-134 Against Oxidative Stress

Introduction

EUK-134 is a synthetic, low-molecular-weight salen-manganese complex renowned for its potent antioxidant properties.[1] Structurally, it mimics the catalytic activities of two crucial endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2] This dual functionality allows EUK-134 to catalytically neutralize a broad spectrum of reactive oxygen species (ROS), positioning it as a significant therapeutic candidate for pathologies rooted in oxidative stress.[1][3] Unlike stoichiometric antioxidants that are consumed in the process of neutralizing a free radical, EUK-134's catalytic nature allows a single molecule to neutralize numerous ROS molecules, making it highly efficient. This guide provides a comprehensive overview of the cytoprotective mechanisms of EUK-134, detailing its impact on cellular signaling pathways, summarizing quantitative data from key studies, and outlining the experimental protocols used to elucidate its efficacy.

Core Mechanism of Action: A Two-Step ROS Neutralization

EUK-134's primary protective effect stems from its ability to catalytically scavenge harmful ROS. This process involves a two-step reaction that detoxifies the superoxide anion (O₂⁻) and hydrogen peroxide (H₂O₂), two of the most prevalent and damaging ROS in biological systems.

• Superoxide Dismutase (SOD) Mimetic Activity: EUK-134 first catalyzes the dismutation of the superoxide radical into hydrogen peroxide and oxygen.

• Catalase Mimetic Activity: The hydrogen peroxide generated in the first step is then converted into harmless water and oxygen.

This coordinated, self-regenerating cycle effectively prevents the formation of highly reactive hydroxyl radicals and peroxynitrite, thus averting widespread damage to lipids, proteins, and DNA.

Caption: Catalytic cycle of EUK-134, mimicking SOD and catalase activity.

Modulation of Cellular Signaling Pathways

Beyond direct ROS scavenging, EUK-134 exerts its cytoprotective effects by modulating key signaling pathways that are often dysregulated by oxidative stress.

Mitogen-Activated Protein Kinase (MAPK) and p53 Signaling

In response to stressors like UVB radiation, oxidative damage to cell membranes can trigger the activation of MAPK pathways, including ERK, JNK, and p38. These kinases, in turn, phosphorylate and stabilize the tumor suppressor protein p53. While p53 is crucial for DNA repair and apoptosis of damaged cells, its prolonged accumulation can lead to excessive cell death.

Studies have shown that pre-treatment with EUK-134 inhibits the UVB-induced activation of the ERK, JNK, and p38 MAPK pathways. By directly protecting the cell membrane from oxidative damage, EUK-134 prevents the initiation of this signaling cascade, leading to a significant reduction in p53 accumulation and N-terminal phosphorylation, which ultimately results in increased cell survival.

Caption: EUK-134 inhibits the MAPK/p53 pathway by preventing membrane damage.

NF-κB and AP-1 Signaling

In models of kainate-induced excitotoxicity, oxidative stress leads to the activation of transcription factors like nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1). These factors orchestrate inflammatory responses and can contribute to neuronal cell death. Pre-treatment with EUK-134 has been demonstrated to cause a highly significant reduction in the binding activity of both NF-κB and AP-1 in the limbic structures of rats following kainate-induced seizures. This suggests that by mitigating the initial oxidative burst, EUK-134 prevents the downstream activation of these pro-inflammatory and pro-apoptotic transcription factors.

Mitochondrial Protection

Mitochondria are primary sites of ROS production and are also highly vulnerable to oxidative damage. Oxidative stress can lead to mitochondrial membrane potential depolarization, compromised mitochondrial function, and the initiation of apoptosis. EUK-134 has been shown to be a "mitoprotective" antioxidant. In H9C2 cardiac cells, EUK-134 pretreatment prevented hypertrophy-induced reductions in mitochondrial membrane potential and decreased mitochondrial superoxide production. It also prevents mitochondrial network fragmentation induced by amyloid-β oligomers in neurons.

Caption: EUK-134's role in preserving mitochondrial function against oxidative stress.

Quantitative Data on Cytoprotective Effects

The efficacy of EUK-134 has been quantified across various experimental models. The following tables summarize key findings.

Table 1: Neuroprotective Effects of EUK-134

Model System	Oxidative Insult	EUK-134 Treatment	Outcome Measure	Result	Citation
Rat Hippocampus (in vivo)	Kainic Acid (KA)	Pre-treatment	Neuronal Damage (CA1)	57% reduction (from 52% to 22% damaged neurons)
Rat Hippocampus (in vivo)	Kainic Acid (KA)	Pre-treatment	Neuronal Damage (CA3)	81% reduction (from 37% to 7% damaged neurons)
Rat Piriform Cortex (in vivo)	Kainic Acid (KA)	Pre-treatment	Neuronal Damage (Piriform Cortex)	69% reduction (from 45% to 14% damaged neurons)
Rat Brain (in vivo)	D-Galactose	5 mg/kg daily for 42 days	Malondialdehyde (MDA) Level	Significant decrease in hippocampus and prefrontal cortex
Rat Brain (in vivo)	D-Galactose	5 mg/kg daily for 42 days	SOD & Catalase Activity	Significant increase in hippocampus and prefrontal cortex

Table 2: Effects of EUK-134 on Oxidative Stress Markers

Model System	Oxidative Insult	EUK-134 Treatment	Outcome Measure	Result	Citation
Rat Limbic System (in vivo)	Kainic Acid (KA)	Pre-treatment	Protein Nitration	Highly significant reduction
Human Skin (in vivo)	UVA Radiation (1 J/cm²)	Topical application (pre- or post-UVA)	Lipid Peroxides	Significant dose-dependent reduction
Rat Diaphragm (in vivo)	Monocrotaline-induced PH	3 mg/kg daily for 4 weeks	GSSG (Oxidized Glutathione)	Prevented ~twofold increase
Rat Diaphragm (in vivo)	Monocrotaline-induced PH	3 mg/kg daily for 4 weeks	GSH:GSSG Ratio	Prevented marked decrease
H9C2 Cardiac Cells (in vitro)	Phenylephrine (50 µM)	10 µM Pre-treatment	Myocardial Lipid Peroxidation	Significant reduction
H9C2 Cardiac Cells (in vitro)	Phenylephrine (50 µM)	10 µM Pre-treatment	Protein Carbonyl Content	Significant reduction

Table 3: Cardioprotective and Renoprotective Effects of EUK-134

Model System	Oxidative Insult	EUK-134 Treatment	Outcome Measure	Result	Citation
Rat Kidneys (in vivo)	Ischemia-Reperfusion (75 min)	0.2 mg/kg IV before reperfusion	Renal Function Recovery	Significantly better recovery over 1 week
Rat Kidneys (in vivo)	Ischemia-Reperfusion (30-45 min)	0.2 mg/kg IV before reperfusion	Glomerular Filtration Rate	Significantly improved GFR
H9C2 Cardiac Cells (in vitro)	Phenylephrine (50 µM)	10 µM Pre-treatment	Cell Hypertrophy	Effective prevention of hypertrophic changes
H9C2 Cardiac Cells (in vitro)	Phenylephrine (50 µM)	10 µM Pre-treatment	Mitochondrial Membrane Potential	Reversed reduction

Detailed Experimental Protocols

The following sections provide methodologies for key experiments cited in the literature to assess the cytoprotective effects of EUK-134.

In Vivo Model: Kainate-Induced Excitotoxicity in Rats

• Objective: To assess the neuroprotective effect of EUK-134 against seizure-induced oxidative stress and neuronal damage.

• Animal Model: Male Sprague-Dawley or Wistar rats.

• Procedure:

  • EUK-134 Administration: Rats are pre-treated with EUK-134 (e.g., subcutaneously) or a vehicle control.

  • Induction of Seizures: Kainic acid (KA) is administered systemically (e.g., 10-12 mg/kg, i.p.) to induce seizure activity. Seizure onset, intensity, and duration are monitored.

  • Tissue Collection: At a defined time point post-seizure (e.g., 24-48 hours), animals are euthanized, and brains are collected.

  • Histological Analysis: Brains are fixed, sectioned, and stained with Hematoxylin/Eosin (H&E). Neuronal damage is quantified by counting eosinophilic neurons with condensed nuclei in specific regions (e.g., hippocampal fields CA1, CA3, and piriform cortex).

  • Biochemical Analysis: Brain tissue is homogenized to measure markers of oxidative stress (protein nitration, lipid peroxidation) and activation of signaling pathways (NF-κB and AP-1 binding activity via electrophoretic mobility shift assay - EMSA).

In Vivo Model: Renal Ischemia-Reperfusion Injury in Rats

• Objective: To evaluate the ability of EUK-134 to protect kidneys from damage caused by a temporary loss of blood flow followed by reperfusion.

• Animal Model: Uninephrectomized male Wistar rats.

• Procedure:

  • Surgical Preparation: Animals undergo uninephrectomy (removal of one kidney) to ensure the functional output of the remaining kidney is solely measured.

  • Ischemia Induction: The renal artery of the remaining kidney is clamped for a specific duration (e.g., 30, 45, 60, or 75 minutes).

  • EUK-134 Administration: EUK-134 (e.g., 0.2 mg/kg) or vehicle is administered via a single intravenous injection just before the clamp is released (reperfusion).

  • Functional Assessment: Renal function is assessed at various time points post-reperfusion. Glomerular Filtration Rate (GFR) is measured acutely (e.g., 2 hours post-ischemia) using markers like EDTA 51Cr. Longer-term recovery is monitored by measuring serum creatinine and blood urea nitrogen (BUN) for up to a week.

Cell-Based Assay: Mitochondrial Superoxide Measurement

• Objective: To quantify the effect of EUK-134 on mitochondrial ROS production in cultured cells.

• Cell Line: H9C2 cardiomyocytes, ARPE-19 cells, or primary neurons.

• Procedure:

  • Cell Culture and Treatment: Cells are cultured under standard conditions. For experiments, cells are pre-treated with EUK-134 (e.g., 10 µM) for a specified time before being exposed to an oxidative stressor (e.g., phenylephrine, sodium iodate, H₂O₂).

  • MitoSOX Red Staining: Cells are incubated with MitoSOX Red reagent (a fluorescent probe that specifically detects mitochondrial superoxide) according to the manufacturer's protocol.

  • Quantification: The fluorescence intensity is measured using a fluorescence microscope or a flow cytometer. An increase in red fluorescence indicates higher levels of mitochondrial superoxide. The data is typically normalized to the control group.

Caption: A generalized workflow for evaluating the cytoprotective effects of EUK-134.

Conclusion

EUK-134 stands out as a powerful cytoprotective agent against oxidative stress due to its catalytic and dual-enzyme mimetic action. Its ability to directly neutralize key ROS, coupled with its capacity to suppress detrimental signaling cascades like the MAPK and NF-κB pathways, provides a multi-pronged defense for cells under oxidative assault. Furthermore, its demonstrated efficacy in protecting mitochondria highlights its potential to preserve cellular energy production and prevent apoptosis. The quantitative data from diverse in vivo and in vitro models consistently underscore its ability to enhance cell survival, reduce tissue damage, and restore physiological function in the face of oxidative insults. The detailed protocols provided herein serve as a foundation for future research aimed at further elucidating its mechanisms and exploring its therapeutic applications in a wide range of oxidative stress-related diseases.

References

• 1. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Superoxide dismutase/catalase mimetic EUK-134 prevents diaphragm muscle weakness in monocrotalin-induced pulmonary hypertension | PLOS One [journals.plos.org]

EUK-134: A Technical Guide to its Role in Mitigating Mitochondrial Dysfunction

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Mitochondrial dysfunction is a key pathological feature in a wide range of human diseases, including neurodegenerative disorders, cardiovascular diseases, and metabolic syndromes. A central element of this dysfunction is the excessive production of reactive oxygen species (ROS), leading to oxidative stress, damage to mitochondrial components, and ultimately, cell death. EUK-134, a synthetic salen-manganese complex, has emerged as a promising therapeutic agent due to its potent superoxide dismutase (SOD) and catalase mimetic activities. This technical guide provides an in-depth overview of the core mechanisms by which EUK-134 mitigates mitochondrial dysfunction, supported by quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways involved.

Core Mechanism of Action: A Dual-Enzyme Mimetic

EUK-134 is a low-molecular-weight synthetic scavenger of ROS. Its primary mechanism of action lies in its ability to mimic the catalytic activities of two crucial endogenous antioxidant enzymes: superoxide dismutase and catalase.[1] This dual functionality allows EUK-134 to catalytically neutralize two major ROS, the superoxide radical (O₂⁻) and hydrogen peroxide (H₂O₂), in a cyclical manner.

The process begins with the dismutation of the superoxide radical into hydrogen peroxide and oxygen. Subsequently, the catalase-like activity of EUK-134 facilitates the decomposition of hydrogen peroxide into water and oxygen. This two-step process effectively detoxifies the cellular environment from the harmful effects of these reactive species.

Quantitative Effects on Mitochondrial Parameters

The efficacy of EUK-134 in preserving mitochondrial integrity under conditions of oxidative stress has been quantified in various studies. The following table summarizes key findings from a study on H9C2 cardiomyocytes where hypertrophy and mitochondrial dysfunction were induced by phenylephrine (PE).

Parameter	Condition	Treatment	Result	Reference
Mitochondrial Membrane Potential (ΔΨm)	PE-induced hypertrophy	10 µM EUK-134	Reversed the PE-induced reduction in ΔΨm	[2]
Mitochondrial Superoxide Levels	PE-induced hypertrophy	10 µM EUK-134	Significantly reduced the PE-induced increase in mitochondrial superoxide	[2][3]
Mitochondria-specific Antioxidant Expression (Peroxiredoxin-3)	PE-induced hypertrophy	10 µM EUK-134	Prevented the PE-induced reduction in Peroxiredoxin-3 levels	[3]

Signaling Pathways Modulated by EUK-134

EUK-134 exerts its protective effects not only by direct ROS scavenging but also by modulating key signaling pathways implicated in cellular stress and apoptosis.

MAPK/p53 Signaling Pathway

Under conditions of oxidative stress, the mitogen-activated protein kinase (MAPK) signaling cascade is often activated, leading to the phosphorylation and activation of the tumor suppressor protein p53. Activated p53 can then trigger a cascade of events leading to apoptosis. EUK-134 has been shown to inhibit the phosphorylation of key MAPK members (ERK, p38, JNK), thereby preventing the downstream activation of p53 and the expression of pro-apoptotic genes like Bax.

EUK-134 inhibits the MAPK/p53 apoptotic signaling pathway.

NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is another transcription factor that plays a critical role in the cellular response to oxidative stress. Increased ROS levels can lead to the activation of NF-κB, which in turn can promote the expression of pro-inflammatory and pro-apoptotic genes. Studies have demonstrated that EUK-134 treatment can prevent the activation of NF-κB in response to oxidative insults.

EUK-134 prevents the activation of the NF-κB signaling pathway.

Detailed Experimental Protocols

The following protocols provide a framework for assessing the efficacy of EUK-134 in mitigating mitochondrial dysfunction in a cell culture model. The example provided is based on the use of H9c2 cardiomyocytes, a commonly used cell line for cardiovascular research.

Induction of Mitochondrial Dysfunction and EUK-134 Treatment

This protocol describes the induction of hypertrophy and associated mitochondrial dysfunction in H9c2 cells using phenylephrine (PE) and subsequent treatment with EUK-134.

Workflow for inducing mitochondrial dysfunction and EUK-134 treatment.

Materials:

• H9c2 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phenylephrine (PE)

• EUK-134

• 6-well plates

Procedure:

• Seed H9c2 cells in 6-well plates at a suitable density and allow them to adhere overnight.

• The following day, pre-treat the cells with 10 µM EUK-134 for 1 hour.

• After the pre-treatment, add 50 µM PE to the media to induce hypertrophy and mitochondrial dysfunction.

• Incubate the cells for 48 hours.

• Proceed with the assessment of mitochondrial parameters.

Assessment of Mitochondrial Membrane Potential (ΔΨm) using JC-1 Assay

The JC-1 assay is a widely used method to determine mitochondrial membrane potential. In healthy cells with a high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with a low ΔΨm, JC-1 remains in its monomeric form and fluoresces green.

Materials:

• JC-1 dye

• Phosphate-Buffered Saline (PBS)

• Fluorescence microscope or plate reader

Procedure:

• After the 48-hour incubation with PE and EUK-134, remove the culture medium and wash the cells twice with warm PBS.

• Prepare a 2 µM JC-1 working solution in the cell culture medium.

• Add the JC-1 working solution to each well and incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Remove the staining solution and wash the cells twice with PBS.

• Add fresh culture medium to the wells.

• Immediately analyze the cells using a fluorescence microscope or a fluorescence plate reader.

  • Red fluorescence (J-aggregates): Excitation ~535 nm, Emission ~590 nm.

  • Green fluorescence (monomers): Excitation ~485 nm, Emission ~535 nm.

• The ratio of red to green fluorescence is used as an indicator of the mitochondrial membrane potential.

Measurement of Mitochondrial Superoxide using MitoSOX Red

MitoSOX Red is a fluorescent probe that specifically targets mitochondria and is oxidized by superoxide to produce a red fluorescent signal.

Materials:

• MitoSOX Red reagent

• Hank's Buffered Salt Solution (HBSS)

• Fluorescence microscope or flow cytometer

Procedure:

• Following the 48-hour treatment period, remove the culture medium and wash the cells with warm HBSS.

• Prepare a 5 µM MitoSOX Red working solution in HBSS.

• Add the MitoSOX Red working solution to each well and incubate for 20 minutes at 37°C, protected from light.

• Remove the staining solution and wash the cells twice with warm HBSS.

• For fluorescence microscopy, add fresh HBSS to the wells and image immediately. For flow cytometry, trypsinize the cells, resuspend them in HBSS, and analyze.

• The intensity of the red fluorescence is proportional to the level of mitochondrial superoxide.

Conclusion and Future Directions

EUK-134 demonstrates significant potential as a therapeutic agent for mitigating mitochondrial dysfunction across a spectrum of diseases. Its dual SOD and catalase mimetic activity allows for the efficient neutralization of key reactive oxygen species, thereby preserving mitochondrial integrity and function. Furthermore, its ability to modulate critical signaling pathways, such as the MAPK/p53 and NF-κB pathways, underscores its multifaceted protective effects.

The experimental protocols detailed in this guide provide a robust framework for the preclinical evaluation of EUK-134 and other potential mitoprotective compounds. Future research should focus on further elucidating the downstream targets of EUK-134-mediated signaling and its long-term efficacy and safety in in vivo models of diseases characterized by mitochondrial dysfunction. The continued development of such targeted antioxidant therapies holds great promise for the treatment of a wide array of debilitating conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Mitoprotective antioxidant EUK-134 stimulates fatty acid oxidation and prevents hypertrophy in H9C2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

EUK-134: A Synthetic Mimetic of Superoxide Dismutase and Catalase in Cellular Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

EUK-134 is a synthetic salen-manganese complex renowned for its potent superoxide dismutase (SOD) and catalase mimetic activities. By catalytically scavenging reactive oxygen species (ROS), EUK-134 serves as a powerful tool in the study and potential treatment of pathologies associated with oxidative stress. This technical guide provides a comprehensive overview of EUK-134's core mechanism of action and its modulatory effects on critical cellular signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor-kappa B (NF-κB), and the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathways. This document summarizes key quantitative data, details experimental protocols for assessing EUK-134's activity, and provides visual representations of the involved signaling cascades to support further research and drug development endeavors.

Introduction

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the ability of a biological system to detoxify these reactive intermediates, is implicated in a myriad of pathological conditions, including neurodegenerative diseases, inflammation, and photoaging. EUK-134, a synthetic small molecule, mimics the enzymatic activities of two crucial endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase. This dual action allows for the efficient conversion of superoxide radicals to hydrogen peroxide, which is then further broken down into water and oxygen, thereby mitigating the damaging effects of oxidative stress. This guide delves into the molecular mechanisms through which EUK-134 exerts its cytoprotective effects, with a focus on its influence on key cellular signaling pathways.

Mechanism of Action: A Dual-Enzyme Mimetic

EUK-134's primary mechanism of action lies in its ability to catalytically scavenge ROS. It functions as a mimetic of both SOD and catalase, providing a two-step detoxification of superoxide radicals.

• Superoxide Dismutase (SOD) Mimetic Activity: EUK-134 catalyzes the dismutation of the superoxide anion (O₂⁻) into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂).

• Catalase Mimetic Activity: Subsequently, it catalyzes the decomposition of hydrogen peroxide (H₂O₂) into water (H₂O) and oxygen (O₂). One study has quantified this activity, showing that EUK-134 consumes H₂O₂ at an initial rate of 234 μM/min.

This dual functionality makes EUK-134 a highly efficient antioxidant, as it neutralizes a key ROS and its potentially harmful byproduct.

Effects on Cellular Signaling Pathways

By reducing the cellular burden of ROS, EUK-134 significantly modulates several signaling pathways that are sensitive to the redox state of the cell.

Inhibition of the MAPK/p53 Apoptotic Pathway

Oxidative stress is a potent activator of the Mitogen-Activated Protein Kinase (MAPK) signaling cascades, which play a central role in apoptosis. EUK-134 has been shown to inhibit the activation of several key MAPK pathways:

• Extracellular signal-regulated kinase (ERK)

• c-Jun N-terminal kinase (JNK)

• p38 MAPK

Pre-treatment with EUK-134 inhibits the UVB- or H₂O₂-induced phosphorylation of these MAPKs in a dose-dependent manner.[1] This inhibition of MAPK signaling has downstream consequences for the tumor suppressor protein p53. By preventing the N-terminal phosphorylation of p53, EUK-134 leads to a reduction in its accumulation and stabilization.[1][2]

The modulation of the MAPK/p53 axis by EUK-134 directly impacts the expression of apoptosis-related proteins. Studies have demonstrated that EUK-134 treatment leads to:

• Decreased expression of the pro-apoptotic protein Bax.

• Increased expression of the anti-apoptotic protein Bcl-2.

This shift in the Bax/Bcl-2 ratio contributes to the observed increase in cell survival following oxidative insults.

Figure 1: EUK-134's inhibition of the MAPK/p53 apoptotic pathway.

Attenuation of the NF-κB Inflammatory Pathway

Nuclear Factor-kappa B (NF-κB) is a critical transcription factor involved in the inflammatory response. Oxidative stress is a known activator of the NF-κB pathway. EUK-134 has been demonstrated to prevent the activation of NF-κB induced by oxidative stimuli. In a model of kainic acid-induced excitotoxicity, EUK-134 treatment prevented the 2- to 3-fold increase in NF-κB binding activity. This suggests that by reducing ROS levels, EUK-134 can mitigate the pro-inflammatory signaling mediated by NF-κB.

Figure 2: EUK-134's attenuation of the NF-κB inflammatory pathway.

Modulation of the Nrf2 Antioxidant Response Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the endogenous antioxidant response. Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon exposure to oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of a battery of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).

The direct effect of EUK-134 on Nrf2 activation is not yet fully elucidated. However, evidence suggests that in pathological conditions where the Nrf2 response is impaired due to chronic oxidative stress, EUK-134 can restore the responsiveness of the Nrf2 pathway. For example, in fibroblasts from Friedreich's ataxia patients, where Nrf2 signaling is compromised, treatment with EUK-134 restored the ability of Nrf2 to translocate to the nucleus in response to an oxidative challenge. This suggests that by alleviating the background oxidative stress, EUK-134 can enable the proper functioning of the Nrf2-mediated antioxidant defense system.

Figure 3: EUK-134's potential role in modulating the Nrf2 pathway.

Quantitative Data Summary

The following tables summarize the available quantitative data on the enzymatic activity of EUK-134 and its effects on cellular signaling components.

Table 1: Enzymatic Mimetic Activity of EUK-134

Parameter	Value	Reference
Catalase Mimetic Activity	Consumes H₂O₂ at an initial rate of 234 μM/min
SOD Mimetic Activity	Potent activity demonstrated, specific IC50 values not consistently reported

Table 2: Effects of EUK-134 on Cellular Signaling Components

Pathway	Target	Effect	Magnitude of Effect	Reference
MAPK	p-ERK, p-JNK, p-p38	Inhibition	Dose-dependent decrease
Apoptosis	Bax	Decreased expression	Qualitative decrease
Bcl-2	Increased expression	Qualitative increase
NF-κB	NF-κB DNA binding	Inhibition	Prevents 2- to 3-fold increase
Nrf2	Nrf2 nuclear translocation	Restoration	Restores responsiveness in impaired systems

Detailed Experimental Protocols

Western Blot Analysis of Phosphorylated MAPK

This protocol is designed to assess the effect of EUK-134 on the phosphorylation status of MAPK proteins (ERK, JNK, p38).

Figure 4: Experimental workflow for Western blot analysis of phospho-MAPKs.

Materials:

• Cell culture reagents

• EUK-134

• Oxidative stressor (e.g., H₂O₂, UVB light source)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA in TBST)

• Primary antibodies (specific for phosphorylated and total ERK, JNK, and p38)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere. Pre-treat cells with various concentrations of EUK-134 for a specified time, followed by exposure to an oxidative stressor.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or similar protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the phosphorylated form of the MAPK of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply a chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total (non-phosphorylated) form of the MAPK.

• Data Analysis: Quantify the band intensities using densitometry software. Express the level of phosphorylated protein relative to the total protein.

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well plates

• Cell culture medium

• EUK-134

• Oxidative stressor

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Treatment: Treat the cells with a range of EUK-134 concentrations, with and without the addition of an oxidative stressor. Include untreated control wells.

• MTT Addition: After the desired incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the absorbance of untreated control cells.

Conclusion

EUK-134 stands out as a remarkable synthetic antioxidant with a dual mechanism of action that effectively mimics the endogenous enzymes SOD and catalase. Its ability to catalytically neutralize ROS translates into a significant modulatory effect on key cellular signaling pathways. By inhibiting the pro-apoptotic MAPK/p53 pathway and the pro-inflammatory NF-κB pathway, EUK-134 demonstrates a strong cytoprotective profile. Furthermore, its potential to restore the functionality of the Nrf2 antioxidant response system under conditions of chronic oxidative stress highlights its multifaceted therapeutic potential. The quantitative data and detailed protocols provided in this guide are intended to facilitate further investigation into the promising applications of EUK-134 in a wide range of research and clinical settings. Further studies are warranted to fully elucidate its interaction with the Nrf2 pathway and to establish a more comprehensive quantitative profile of its effects on various cellular targets.

References

• 1. 2.6. SOD Activity Assay [bio-protocol.org]
• 2. Superoxide Dismutase - Assay | Worthington Biochemical [worthington-biochem.com]

EUK-134: A Synthetic Mimetic of Superoxide Dismutase and Catalase for In Vitro Neuroprotection

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic salen-manganese complex that exhibits potent catalytic antioxidant activity, mimicking the functions of two key endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase. This dual enzymatic activity allows EUK-134 to effectively scavenge reactive oxygen species (ROS), such as superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂), which are major contributors to oxidative stress-induced neuronal damage in a variety of neurodegenerative conditions. This guide provides a comprehensive overview of the in vitro applications of EUK-134 for neuroprotection, detailing its efficacy in various cell-based models, the experimental protocols used to assess its activity, and the underlying signaling pathways it modulates.

Data Presentation: Efficacy of EUK-134 in In Vitro Neuroprotection Models

The neuroprotective effects of EUK-134 have been demonstrated across a range of in vitro models that simulate the pathological conditions of neurodegenerative diseases. The following tables summarize the quantitative data from key studies, highlighting the compound's ability to mitigate oxidative stress, reduce excitotoxicity, and protect against amyloid-beta (Aβ) toxicity.

Table 1: Neuroprotection Against Oxidative Stress in SK-N-MC Human Neuroblastoma Cells

Experimental Model	EUK-134 Concentration	Oxidative Insult	Key Outcome Measures	Results	Citation
SK-N-MC cells	10, 25, 50 µM	150 µM H₂O₂ or 20 µM Menadione for 24h	Cell Viability (MTT assay)	Dose-dependently increased cell viability against both insults.	[1]
SK-N-MC cells	50 µM	150 µM H₂O₂ or 20 µM Menadione for 24h	Intracellular GSH Levels	Restored GSH levels reduced by H₂O₂ and menadione.
SK-N-MC cells	50 µM	150 µM H₂O₂ or 20 µM Menadione for 24h	Glutathione Peroxidase (GPx) Activity	Significantly restored GPx activity.
SK-N-MC cells	50 µM	150 µM H₂O₂ for 24h	Caspase-3 Activation	Returned caspase-3 activation to control levels.	[2]
SK-N-MC cells	Not specified	H₂O₂	MAPK Phosphorylation	Lowered elevated phosphorylation of MAPKs in a dose-dependent manner.

Table 2: Neuroprotection in Other In Vitro Models

Experimental Model	EUK-134 Concentration	Pathological Insult	Key Outcome Measures	Results	Citation
Organotypic hippocampal cultures	25 µM	β-amyloid peptide	Neuronal Injury (LDH release, Propidium Iodide uptake)	Significantly protected from β-amyloid-induced neurotoxicity.
ARPE-19 cells (retinal pigment epithelium)	Not specified	Sodium Iodate (NaIO₃)	Cell Viability, Apoptosis markers	Notably improved cell viability and inhibited apoptosis-related proteins (p-ERK, p-p38, p-JNK, p-p53, Bax, cleaved caspases).
Kainate-induced excitotoxicity (in vivo, relevant context)	Not specified	Kainic Acid (KA)	Neuronal Damage in CA1, CA3, and piriform cortex	Significantly reduced neuronal damage.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments cited in the context of EUK-134's neuroprotective effects.

Cell Culture and Induction of Oxidative Stress in SK-N-MC Cells

• Cell Line: Human neuroblastoma SK-N-MC cells.

• Culture Conditions: Cells are maintained in a suitable medium (e.g., DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified atmosphere of 5% CO₂.

• Induction of Oxidative Stress: To induce oxidative stress, cells are treated with hydrogen peroxide (H₂O₂) at a concentration of 150 µM or menadione at 20 µM for 24 hours.

• EUK-134 Treatment: Cells are pre-treated with EUK-134 (10, 25, or 50 µM) for a specified period (e.g., 1 hour) before the addition of the oxidative stressor.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 × 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treat cells with various concentrations of EUK-134 for 1 hour.

  • Introduce the neurotoxic agent (e.g., H₂O₂, menadione, or Aβ) and incubate for the desired duration (e.g., 24 hours).

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control (untreated) cells.

Measurement of Intracellular Glutathione (GSH) Levels

• Procedure:

  • After treatment, cells are harvested and lysed.

  • The intracellular GSH concentration is determined using the DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) assay.

  • The absorbance is measured at 412 nm, and the GSH concentration is calculated based on a standard curve and normalized to the total protein content of the sample.

Western Blot Analysis for Signaling Proteins

• Procedure:

  • Following experimental treatments, cells are washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA protein assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour at room temperature.

  • The membrane is then incubated with primary antibodies against target proteins (e.g., p-ERK, p-p38, p-JNK, p-p53, Bax, Bcl-2, NICD, HES1, Numb, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • After washing with TBST, the membrane is incubated with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and quantified by densitometry.

Signaling Pathways Modulated by EUK-134

EUK-134 exerts its neuroprotective effects by modulating key signaling pathways involved in cell survival and apoptosis.

Inhibition of the Notch Signaling Pathway

In models of oxidative stress using SK-N-MC cells, EUK-134 has been shown to prevent the activation of the Notch signaling pathway. Reactive oxygen species (ROS) can lead to the downregulation of Numb, a negative regulator of Notch signaling. This allows for the cleavage and activation of the Notch receptor, leading to the release of the Notch Intracellular Domain (NICD). NICD then translocates to the nucleus and activates the transcription of target genes like HES1, which in turn can promote p53-dependent apoptosis. EUK-134 pretreatment increases the level of Numb, thereby preventing Notch pathway activation and subsequent apoptosis.

EUK-134 inhibits the ROS-induced Notch signaling pathway.

Suppression of the MAPK/p53 Signaling Pathway

In a model of sodium iodate-induced retinal pigment epithelial cell apoptosis, EUK-134 was found to suppress the activation of the Mitogen-Activated Protein Kinase (MAPK) and p53 signaling pathways. Oxidative stress can lead to the phosphorylation and activation of MAPK family members, including ERK, p38, and JNK. These activated kinases can, in turn, phosphorylate and activate the tumor suppressor protein p53. Activated p53 can then upregulate the expression of pro-apoptotic proteins like Bax, leading to the activation of the intrinsic apoptotic cascade involving caspase-9 and caspase-3. EUK-134 treatment was shown to inhibit the phosphorylation of ERK, p38, and JNK, thereby preventing the downstream activation of p53 and the apoptotic cascade.

EUK-134 suppresses the MAPK/p53 apoptotic pathway.

Experimental Workflow for In Vitro Neuroprotection Studies

The following diagram illustrates a typical experimental workflow for evaluating the neuroprotective effects of EUK-134 in an in vitro model of neurotoxicity.

A generalized workflow for in vitro neuroprotection assays.

Conclusion

EUK-134 has consistently demonstrated significant neuroprotective effects in a variety of in vitro models of neurodegeneration. Its ability to catalytically scavenge reactive oxygen species and modulate critical cell signaling pathways, such as the Notch and MAPK/p53 pathways, underscores its potential as a therapeutic agent. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate the neuroprotective mechanisms of EUK-134 and to design robust experimental strategies for the evaluation of this and other antioxidant compounds. Future in vitro studies could further explore its efficacy in more complex models, such as co-cultures of neurons and glial cells or 3D organoid systems, to better recapitulate the intricate cellular interactions of the central nervous system.

References

• 1. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modulation of H2O2-induced mitogen-activated protein kinases activation and cell death in SK-N-MC cells by EUK134, a salen derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

EUK-134 in models of ischemia-reperfusion injury

An In-depth Technical Guide to EUK-134 in Models of Ischemia-Reperfusion Injury

Introduction

Ischemia-reperfusion (I/R) injury is a paradoxical phenomenon where cellular damage is exacerbated upon the restoration of blood flow to previously ischemic tissue.[1][2][3] This injury cascade is central to the pathophysiology of numerous critical conditions, including myocardial infarction, ischemic stroke, and acute kidney injury.[1][4] A primary driver of I/R injury is the massive burst of reactive oxygen species (ROS) during the reperfusion phase, which overwhelms endogenous antioxidant defenses and leads to widespread oxidative stress.

EUK-134 is a synthetic, low-molecular-weight salen-manganese complex designed to combat oxidative stress. It functions as a potent catalytic mimetic of two crucial endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase. This dual activity allows EUK-134 to catalytically neutralize two key ROS, the superoxide anion (O₂⁻) and hydrogen peroxide (H₂O₂), making it a subject of significant interest in preclinical models of I/R injury. This guide provides a comprehensive technical overview of EUK-134's mechanism, its effects on cellular signaling, and its application in various experimental I/R models.

Core Mechanism of Action: A Two-Step Catalytic Cycle

EUK-134's protective effects are rooted in its ability to catalytically scavenge ROS. Unlike non-catalytic scavengers, it is not consumed in the reaction and can neutralize multiple ROS molecules. The process involves a two-step mechanism mimicking the sequential action of SOD and catalase.

• Superoxide Dismutase (SOD) Mimetic Activity : EUK-134 first catalyzes the dismutation of the highly reactive superoxide radical (O₂⁻) into hydrogen peroxide (H₂O₂) and oxygen.

• Catalase Mimetic Activity : The generated hydrogen peroxide, which can still be harmful, is then catalytically decomposed by EUK-134 into water and oxygen.

This coordinated, two-step detoxification of superoxide prevents the formation of more damaging species like the hydroxyl radical (•OH) via the Fenton reaction and peroxynitrite (ONOO⁻) from the reaction of superoxide with nitric oxide.

Caption: Catalytic cycle of EUK-134 mimicking SOD and Catalase activity.

Modulation of Signaling Pathways in I/R Injury

The burst of ROS during reperfusion triggers a cascade of deleterious signaling pathways, leading to inflammation, apoptosis, and cellular dysfunction. By neutralizing ROS at an early stage, EUK-134 effectively attenuates these downstream events.

• Inhibition of Oxidative Damage : EUK-134 directly prevents macromolecular damage, including lipid peroxidation and protein nitration, which are hallmarks of oxidative stress in I/R injury.

• Attenuation of Inflammatory Pathways : Oxidative stress is a potent activator of pro-inflammatory transcription factors like NF-κB. By reducing ROS, EUK-134 prevents the activation of NF-κB and the subsequent expression of inflammatory cytokines and adhesion molecules.

• Suppression of MAPK Signaling : Stress-activated mitogen-activated protein kinase (MAPK) pathways, including p38 and JNK, are implicated in UVB-induced cell damage and can be inhibited by EUK-134. This suggests a mechanism for reducing stress-induced apoptosis.

• Regulation of Apoptosis : EUK-134 has been shown to modulate the expression of apoptosis-related genes. In vitro, it can decrease the expression of the pro-apoptotic gene p53 and enhance the expression of the anti-apoptotic gene Bcl-2, thereby promoting cell survival.

Caption: EUK-134 intervention in I/R-induced signaling pathways.

Experimental Protocols in I/R Models

EUK-134 has demonstrated significant protective effects in a variety of preclinical I/R models. The following sections detail the methodologies employed in key studies.

Renal Ischemia-Reperfusion Injury

Objective : To assess the ability of EUK-134 to protect rat kidneys from I/R-induced damage.

Experimental Protocol :

• Animal Model : Male Wistar rats were used. A uninephrectomy (removal of one kidney) was performed to create a standardized model of renal insufficiency.

• Ischemia Induction : The left renal artery was clamped for periods of 30, 45, 60, or 75 minutes to induce ischemia.

• EUK-134 Administration : A single intravenous (IV) injection of EUK-134 at a dose of 0.2 mg/kg was administered just before the removal of the arterial clamp (unclamping).

• Reperfusion : The clamp was removed to allow blood flow to return to the kidney.

• Outcome Measures :

  • Short-term (2 hours post-reperfusion) : Glomerular filtration rate (GFR) was assessed using EDTA 51Cr clearance to measure acute renal function.

  • Long-term (1 week post-reperfusion) : Renal function recovery was monitored in the group subjected to 75 minutes of ischemia.

Cerebral Ischemia-Reperfusion Injury (Stroke Model)

Objective : To evaluate the neuroprotective efficacy of EUK-134 as a delayed treatment in a rat model of focal cerebral ischemia.

Experimental Protocol :

• Animal Model : Rats were used for the middle cerebral artery occlusion (MCAO) model.

• Ischemia Induction : Focal ischemia was induced by occluding the middle cerebral artery.

• EUK-134 Administration : EUK-134 was administered 3 hours after the onset of MCAO at doses of 0.5 and 5.0 µmol/kg (approximately 0.25 and 2.5 mg/kg, respectively).

• Reperfusion : The specifics of reperfusion timing follow the MCAO model standard.

• Outcome Measures : Brain infarct size was measured to quantify the extent of ischemic damage.

Neonatal Hypoxia-Ischemia (HI) Striatal Injury

Objective : To test the neuroprotective effects of EUK-134 in a large-animal model of neonatal brain injury.

Experimental Protocol :

• Animal Model : Newborn piglets were used.

• Injury Induction : Piglets were subjected to hypoxia followed by asphyxia to model perinatal HI injury.

• EUK-134 Administration : EUK-134 was administered systemically within 30 minutes after resuscitation.

• Reperfusion/Recovery : Animals were allowed to recover for up to 4 days.

• Outcome Measures :

  • Density of viable neurons in the putamen and caudate nucleus of the striatum.

  • Markers of oxidative and nitrosative damage to nucleic acids.

  • Neurological deficit scoring.

General Experimental Workflow

The design of preclinical studies investigating EUK-134 in I/R injury typically follows a standardized workflow to ensure reproducibility and valid comparisons between treatment and control groups.

Caption: A generalized workflow for in vivo I/R injury experiments.

Quantitative Data Summary

The efficacy of EUK-134 across different I/R models is demonstrated by significant improvements in functional and histological outcomes.

Table 1: EUK-134 in Renal Ischemia-Reperfusion Models

Animal Model	Ischemia Duration	EUK-134 Dose & Timing	Key Quantitative Findings	Citation
Uninephrectomized Wistar Rat	30 & 45 min	0.2 mg/kg IV, pre-reperfusion	Significantly improved Glomerular Filtration Rate (GFR) at 2 hours post-I/R.
Uninephrectomized Wistar Rat	75 min	0.2 mg/kg IV, pre-reperfusion	Provided significantly better renal function recovery during the week after insult compared to untreated animals.

| Rat (LPS-induced endotoxemia) | N/A | Not specified | Reduced the rise in serum creatinine and urea. | |

Table 2: EUK-134 in Cerebral Ischemia-Reperfusion (Stroke) Models

Animal Model	Ischemia Model	EUK-134 Dose & Timing	Key Quantitative Findings	Citation
Rat	MCAO	5.0 µmol/kg (2.5 mg/kg), 3h post-occlusion	Reduced infarct volume by 90% compared to vehicle controls.
Rat	MCAO	0.5 µmol/kg (0.25 mg/kg), 3h post-occlusion	Significantly lower infarct volumes than vehicle-injected rats.

| Newborn Piglet | Hypoxia-Ischemia | Systemic admin, 30 min post-resuscitation | Increased neuronal viability in the putamen from 12% (vehicle) to 41%. Increased viability in the caudate nucleus from 54% (vehicle) to 78%. | |

Table 3: EUK-134 in Other Oxidative Stress & Injury Models

Animal Model	Injury Model	EUK-134 Dose & Timing	Key Quantitative Findings	Citation
Sprague-Dawley Rat	Kainate-induced excitotoxicity	Pretreatment	Reduced neuronal damage in CA1 from 52% to 22%; in CA3 from 37% to 7%; and in piriform cortex from 45% to 14%.
Wistar Rat	Monocrotaline-induced Pulmonary Hypertension	3 mg/kg/day IP for 4 weeks	Prevented a decrease in specific tetanic force in diaphragm muscle bundles.

| H9C2 Cells (in vitro) | Phenylephrine-induced hypertrophy | 10 µM pretreatment | Prevented hypertrophic changes, reduced oxidative stress, and prevented metabolic shift. | |

Conclusion

EUK-134 has consistently demonstrated robust protective effects across a range of clinically relevant models of ischemia-reperfusion injury. Its core strength lies in its dual catalytic mechanism, mimicking both SOD and catalase to efficiently neutralize the primary drivers of oxidative stress in reperfusion. By acting upstream in the injury cascade, EUK-134 prevents the activation of deleterious signaling pathways responsible for inflammation and apoptosis. The quantitative data from renal, cerebral, and other I/R models underscore its potential as a therapeutic agent. The detailed protocols provided herein offer a guide for researchers aiming to further investigate the utility of potent catalytic antioxidants like EUK-134 for mitigating the severe consequences of I/R injury in human disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Combating Ischemia-Reperfusion Injury with Micronutrients and Natural Compounds during Solid Organ Transplantation: Data of Clinical Trials and Lessons of Preclinical Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Innovative hydrogel-based therapies for ischemia-reperfusion injury： bridging the gap between pathophysiology and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Emerging Neuroprotective Strategies for the Treatment of Ischemic Stroke: An Overview of Clinical and Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]

EUK-134: A Technical Guide to its Photoprotective Effects Against UV Radiation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

EUK-134, a synthetic salen-manganese complex, has emerged as a promising agent in the defense against ultraviolet (UV) radiation-induced skin damage. This technical guide provides an in-depth analysis of the core mechanisms underlying EUK-134's photoprotective effects, supported by available quantitative data and detailed experimental protocols. As a potent mimetic of two critical antioxidant enzymes, superoxide dismutase (SOD) and catalase, EUK-134 effectively scavenges reactive oxygen species (ROS), a primary driver of photoaging and skin cancer. This document elucidates its mechanism of action, including the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) and p53 pathways, and its role in mitigating lipid peroxidation and enhancing cell survival. While direct evidence on its impact on matrix metalloproteinases (MMPs) in a UV context is limited, its upstream regulatory effects suggest a potential for MMP inhibition, warranting further investigation. This guide is intended to serve as a comprehensive resource for researchers and professionals in the field of dermatology, pharmacology, and drug development.

Introduction: The Challenge of UV-Induced Skin Damage

Ultraviolet radiation from the sun is a major environmental stressor for the skin, leading to a cascade of damaging events collectively known as photoaging. These include the formation of fine lines and wrinkles, pigmentation abnormalities, and a loss of skin elasticity. At a molecular level, UV radiation, particularly UVB, generates excessive reactive oxygen species (ROS), which overwhelm the skin's endogenous antioxidant defense systems. This oxidative stress triggers a complex series of signaling pathways that contribute to DNA damage, inflammation, and the degradation of the extracellular matrix, primarily through the upregulation of matrix metalloproteinases (MMPs).

EUK-134 is a synthetic, low-molecular-weight compound that mimics the catalytic activity of two key antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2] This dual enzymatic activity allows it to catalytically scavenge superoxide radicals and hydrogen peroxide, converting them into harmless water and oxygen. This preventative action at the top of the oxidative cascade makes EUK-134 a compelling candidate for photoprotection.

Mechanism of Action: A Dual-Enzyme Mimetic

The primary mechanism of EUK-134's photoprotective action lies in its ability to function as a catalytic antioxidant. Unlike non-catalytic antioxidants that are consumed in the process of neutralizing a free radical, EUK-134 can regenerate and continue to scavenge ROS, providing sustained protection.

• Superoxide Dismutase (SOD) Mimetic Activity: EUK-134 catalyzes the dismutation of the superoxide radical (O₂⁻) into oxygen (O₂) and hydrogen peroxide (H₂O₂).

• Catalase Mimetic Activity: Subsequently, it catalyzes the decomposition of hydrogen peroxide (H₂O₂) into water (H₂O) and oxygen (O₂).

This two-step process effectively neutralizes two major ROS involved in UV-induced skin damage.

Modulation of UV-Induced Signaling Pathways

UV radiation activates a network of intracellular signaling pathways that mediate its damaging effects. EUK-134 has been shown to intervene at critical junctures in these pathways.

Inhibition of the Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38, are key regulators of the cellular response to UV stress. Their activation leads to the expression of pro-inflammatory cytokines and MMPs. Pre-treatment with EUK-134 has been demonstrated to inhibit the UVB-induced activation of the ERK, JNK, and p38 MAPK pathways.[1] This inhibition is attributed to the reduction of oxidative stress, which is a known trigger for MAPK activation.

Figure 1: EUK-134's inhibition of the UV-induced MAPK signaling pathway.

Reduction of p53 Accumulation

The tumor suppressor protein p53 plays a crucial role in the cellular response to DNA damage. Following UVB exposure, p53 levels increase, leading to cell cycle arrest and apoptosis. While this is a protective mechanism to eliminate damaged cells, chronic activation can contribute to skin aging. Studies have shown that cells pre-treated with EUK-134 before UVB irradiation exhibit a significantly lower, concentration-dependent accumulation of the p53 protein.[1] Furthermore, EUK-134 was found to severely reduce the N-terminal phosphorylation of p53, a key step in its activation.[1]

Figure 2: EUK-134's role in reducing UV-induced p53 activation.

Quantitative Data on Photoprotective Efficacy

The following tables summarize the available quantitative data on the photoprotective effects of EUK-134.

Table 1: In Vitro Efficacy of EUK-134

Parameter	Cell Type	UV Source	EUK-134 Concentration	Observed Effect	Citation(s)
p53 Accumulation	Primary Human Keratinocytes	UVB	Concentration-dependent	Significantly lower accumulation
MAPK Activation (p-ERK, p-JNK, p-p38)	Primary Human Keratinocytes	UVB	Not specified	Inhibition of activation
Cell Survival	Primary Human Keratinocytes	UVB	Not specified	Significant increase
Lipid Peroxidation	Human Skin Surface (in vivo)	UVA (1 J/cm²)	0.01-0.1% (topical)	Reduction in lipid peroxides

Note: While several studies report "significant" effects, specific percentage changes are not always provided.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature on EUK-134's photoprotective effects. These protocols are representative and may require optimization for specific laboratory conditions.

In Vitro Photoprotection Assay in Human Keratinocytes

This protocol outlines a general procedure to assess the photoprotective effect of EUK-134 on human keratinocytes exposed to UV radiation.

Objective: To determine the effect of EUK-134 on cell viability and DNA damage in UV-irradiated human keratinocytes.

Materials:

• Human keratinocytes (e.g., HaCaT or primary cells)

• Keratinocyte growth medium

• EUK-134 solution (in a suitable vehicle)

• Phosphate-buffered saline (PBS)

• UVB radiation source

• MTT or other cell viability assay kit

• ELISA-based assay for cyclobutane pyrimidine dimers (CPDs)

• 96-well and 6-well plates

Procedure:

• Cell Culture: Culture human keratinocytes in appropriate medium and conditions.

• Seeding: Seed cells into 96-well plates for viability assays and 6-well plates for DNA damage assessment.

• Treatment: Pre-treat cells with varying concentrations of EUK-134 for a specified period (e.g., 24 hours). Include a vehicle control.

• Irradiation:

  • Wash cells with PBS.

  • Irradiate with a specific dose of UVB radiation (e.g., 20-50 mJ/cm²). Leave a set of plates unirradiated as a control.

• Post-incubation: Add fresh medium (with or without EUK-134) and incubate for a further 24-48 hours.

• Cell Viability Assay: Perform an MTT assay according to the manufacturer's instructions to determine the percentage of viable cells.

• DNA Damage Assessment (CPD Assay):

  • Lyse cells from the 6-well plates.

  • Quantify CPDs using an ELISA-based assay following the manufacturer's protocol.

• Data Analysis: Analyze the data to determine the dose-dependent effect of EUK-134 on cell viability and CPD formation.

Figure 3: General workflow for in vitro photoprotection assays.

Western Blot Analysis of MAPK and p53 Phosphorylation

This protocol describes a general method for detecting the phosphorylation status of MAPK and p53 proteins in UV-irradiated keratinocytes treated with EUK-134.

Objective: To assess the inhibitory effect of EUK-134 on UV-induced activation of MAPK and p53 signaling pathways.

Materials:

• Treated and irradiated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (phospho-ERK, phospho-JNK, phospho-p38, phospho-p53, and total protein controls)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of cell lysates.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Electrotransfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Washing: Wash the membrane with TBST.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane with TBST.

• Detection: Add chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Figure 4: A typical workflow for Western blot analysis.

Future Directions and Unanswered Questions

While the existing data strongly support the photoprotective potential of EUK-134, several areas require further investigation to fully elucidate its efficacy and mechanism of action.

• Matrix Metalloproteinases (MMPs): A significant gap in the current literature is the lack of direct evidence for EUK-134's effect on UV-induced MMP expression and activity. Given that the MAPK pathway, which is inhibited by EUK-134, is a major regulator of MMPs, it is highly probable that EUK-134 exerts an inhibitory effect. Future studies should focus on quantifying the impact of EUK-134 on MMP-1, MMP-3, and MMP-9 expression and activity in both keratinocytes and dermal fibroblasts following UV irradiation.

• Quantitative In Vivo Data: More robust quantitative data from human clinical trials are needed to confirm the in vitro findings. Specifically, studies measuring the percentage reduction in UV-induced erythema and the dose-response relationship would be highly valuable.

• DNA Repair Mechanisms: While EUK-134 has been shown to reduce the formation of CPDs, its potential role in enhancing DNA repair mechanisms is yet to be fully explored.

• Long-term Efficacy and Safety: Long-term clinical studies are necessary to establish the safety and efficacy of topical EUK-134 for the prevention of photoaging and photocarcinogenesis in humans.

Conclusion

EUK-134 stands out as a potent photoprotective agent with a well-defined mechanism of action rooted in its SOD and catalase mimetic activity. By effectively neutralizing ROS, it mitigates UV-induced oxidative stress and downregulates key signaling pathways involved in skin damage. The available in vitro and in vivo data demonstrate its ability to reduce p53 accumulation, inhibit MAPK activation, decrease lipid peroxidation, and enhance cell survival. Although further research is needed to fully understand its impact on MMPs and to gather more extensive clinical data, EUK-134 represents a scientifically compelling ingredient for the next generation of photoprotective skincare and dermatological therapies. Its catalytic and regenerative nature offers a significant advantage over traditional antioxidants, positioning it as a cornerstone in the proactive management of UV-induced skin aging and disease.

References

• 1. A synthetic superoxide dismutase/catalase mimetic (EUK-134) inhibits membrane-damage-induced activation of mitogen-activated protein kinase pathways and reduces p53 accumulation in ultraviolet B-exposed primary human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

EUK-134: A Synthetic Catalyst with Potent Anti-inflammatory Properties in Cell Culture

A Technical Guide for Researchers and Drug Development Professionals

Abstract

EUK-134, a synthetic salen-manganese complex, has emerged as a powerful therapeutic candidate due to its potent antioxidant and anti-inflammatory properties. This technical guide provides an in-depth analysis of the anti-inflammatory mechanisms of EUK-134 in various cell culture models. By mimicking the enzymatic activities of superoxide dismutase (SOD) and catalase, EUK-134 effectively scavenges reactive oxygen species (ROS), a key driver of inflammatory responses. This document details the downstream effects of this antioxidant activity, including the modulation of critical inflammatory signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK). Quantitative data from cell culture studies are summarized, and detailed experimental protocols are provided to facilitate further research. Visual diagrams of the key signaling pathways and experimental workflows are included to enhance understanding.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While essential for host defense and tissue repair, chronic or dysregulated inflammation contributes to the pathogenesis of a wide range of diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. A central feature of inflammatory processes is the overproduction of reactive oxygen species (ROS), which can damage cellular components and activate pro-inflammatory signaling cascades.

EUK-134 is a low-molecular-weight synthetic molecule that mimics the catalytic activities of two crucial antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1] This dual enzymatic activity allows EUK-134 to catalytically remove both superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂), key players in oxidative stress. By reducing the cellular burden of ROS, EUK-134 has demonstrated significant anti-inflammatory effects in various in vitro models. This guide will explore the molecular mechanisms underlying these effects and provide practical information for researchers in the field.

Mechanism of Action: Quenching the Flames of Inflammation at the Source

The primary anti-inflammatory action of EUK-134 stems from its ability to catalytically scavenge ROS. This antioxidant activity directly impacts downstream inflammatory signaling pathways that are activated by oxidative stress.

Catalytic Scavenging of Reactive Oxygen Species

EUK-134 functions as a true catalyst, meaning it is not consumed in the reactions and can neutralize multiple ROS molecules. Its SOD mimetic activity allows it to convert superoxide radicals into hydrogen peroxide, which is then decomposed into water and oxygen through its catalase mimetic activity. This two-step process effectively neutralizes the most prevalent and damaging ROS within the cellular environment.

Figure 1: EUK-134's dual enzymatic activity in ROS detoxification.

Modulation of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including those encoding cytokines and chemokines.[2][3] In resting cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. ROS can activate the IκB kinase (IKK) complex, which then phosphorylates IκB, leading to its degradation and the subsequent translocation of NF-κB to the nucleus to initiate gene transcription.

By reducing intracellular ROS levels, EUK-134 prevents the activation of the IKK complex, thereby inhibiting the degradation of IκB and keeping NF-κB in its inactive cytoplasmic state.[4] This ultimately leads to a downregulation of pro-inflammatory gene expression.

Figure 2: EUK-134's inhibitory effect on the NF-κB signaling pathway.

Attenuation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK), play crucial roles in cellular responses to a variety of external stimuli, including oxidative stress.[5] Activation of these pathways can lead to the production of pro-inflammatory cytokines and mediators.

Studies have shown that EUK-134 can inhibit the phosphorylation and activation of p38, ERK, and JNK in response to oxidative stressors like UVB radiation and hydrogen peroxide. By preventing the activation of these kinases, EUK-134 further dampens the inflammatory response.

Quantitative Data on Anti-inflammatory Effects

The anti-inflammatory efficacy of EUK-134 has been demonstrated in various cell culture models. The following tables summarize the quantitative data from key studies.

Table 1: Effect of EUK-134 on Markers of Hypertrophy and Oxidative Stress in H9C2 Cardiomyocytes

Parameter	Treatment	Concentration of EUK-134	Result	Reference
Brain Natriuretic Peptide (BNP) mRNA	Phenylephrine (50 µM)	10 µM	Significant reduction in PE-induced BNP expression
Calcineurin Expression	Phenylephrine (50 µM)	10 µM	Significant reduction in PE-induced calcineurin expression
Cell Volume	Phenylephrine (50 µM)	10 µM	Significant reduction in PE-induced cell volume increase
Lipid Peroxidation	Phenylephrine (50 µM)	10 µM	Reduction in PE-induced lipid peroxidation
Protein Carbonyl Content	Phenylephrine (50 µM)	10 µM	Reduction in PE-induced protein carbonyl content

Table 2: Effect of EUK-134 on MAPK Pathway Activation in UVB-Exposed Primary Human Keratinocytes

Parameter	Treatment	Concentration of EUK-134	Result	Reference
Phospho-p38	UVB	Pre-treatment	Inhibition of UVB-induced p38 phosphorylation
Phospho-ERK	UVB	Pre-treatment	Inhibition of UVB-induced ERK phosphorylation
Phospho-JNK	UVB	Pre-treatment	Inhibition of UVB-induced JNK phosphorylation
p53 Accumulation	UVB	Pre-treatment	Dose-dependent reduction in UVB-induced p53 accumulation

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

Induction of Hypertrophy in H9C2 Cells and EUK-134 Treatment

This protocol is adapted from a study investigating the protective effects of EUK-134 against phenylephrine-induced cardiac hypertrophy.

Cell Culture:

• H9c2 rat cardiomyoblasts are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained at 37°C in a humidified atmosphere of 5% CO₂.

Experimental Procedure:

• Seed H9C2 cells in appropriate culture vessels (e.g., 6-well plates for protein/RNA analysis, 96-well plates for viability assays).

• Allow cells to adhere and reach approximately 70-80% confluency.

• Pre-treat the cells with EUK-134 (e.g., 10 µM) for 1 hour.

• Induce hypertrophy by adding phenylephrine (PE) to a final concentration of 50 µM.

• Incubate the cells for the desired time period (e.g., 24-48 hours).

• Harvest the cells for downstream analysis (e.g., RNA extraction for RT-qPCR, protein extraction for Western blotting, or cell imaging for volume analysis).

Figure 3: Experimental workflow for H9C2 cell hypertrophy assay.

Assessment of Anti-inflammatory Activity in LPS-Stimulated Macrophages

This is a general protocol for evaluating the effect of EUK-134 on pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 or THP-1 cell lines).

Cell Culture:

• RAW 264.7 murine macrophages are cultured in DMEM with 10% FBS and 1% penicillin-streptomycin.

• THP-1 human monocytes are cultured in RPMI-1640 medium with 10% FBS and 1% penicillin-streptomycin. For differentiation into macrophages, THP-1 cells are treated with phorbol 12-myristate 13-acetate (PMA) (e.g., 100 ng/mL) for 48 hours.

Experimental Procedure:

• Seed macrophages in 24-well plates at a density of 5 x 10⁵ cells/well.

• Allow cells to adhere overnight.

• Pre-treat the cells with various concentrations of EUK-134 for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified time (e.g., 6, 12, or 24 hours).

• Collect the cell culture supernatant for cytokine analysis.

• Quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

Conclusion

EUK-134 exhibits robust anti-inflammatory properties in a variety of cell culture models. Its unique dual SOD and catalase mimetic activity allows it to effectively neutralize ROS, thereby preventing the activation of key pro-inflammatory signaling pathways, including NF-κB and MAPK. The data presented in this guide highlight the potential of EUK-134 as a therapeutic agent for inflammatory diseases. The provided experimental protocols offer a foundation for further investigation into the nuanced mechanisms of this promising synthetic catalyst. Future in vivo studies are warranted to translate these promising in vitro findings into clinical applications.

References

• 1. dovepress.com [dovepress.com]
• 2. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro protocol for the optimal induction of inflammation in human monocyte cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TNF-α modulation by natural bioactive molecules in mouse RAW 264.7 macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transcriptional inhibition by interleukin-6 of the class A macrophage scavenger receptor in macrophages derived from human peripheral monocytes and the THP-1 monocytic cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

EUK-134: A Synthetic Mimetic of Superoxide Dismutase and Catalase for Advancing Redox Biology Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the intricate landscape of redox biology, reactive oxygen species (ROS) are pivotal signaling molecules and mediators of cellular damage. The manganese-salen complex, EUK-134, has emerged as a powerful investigative tool due to its dual catalytic activity, mimicking the functions of both superoxide dismutase (SOD) and catalase. This unique property allows EUK-134 to catalytically scavenge superoxide radicals (O₂⁻) and decompose hydrogen peroxide (H₂O₂), thereby providing robust protection against oxidative stress in a variety of experimental models. This technical guide provides a comprehensive overview of EUK-134, including its mechanism of action, its influence on critical signaling pathways such as MAPKs, NF-κB, and Nrf2, and detailed protocols for its application in redox biology research. Quantitative data from various studies are summarized in structured tables for comparative analysis, and key mechanisms and workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of its utility as a research tool.

Introduction to EUK-134

EUK-134 is a synthetic, low-molecular-weight salen-manganese complex renowned for its potent antioxidant properties. Unlike non-catalytic antioxidants that are consumed during the scavenging process, EUK-134 acts as a true catalyst, regenerating after each reaction cycle. This allows a single molecule of EUK-134 to neutralize a large number of ROS molecules, making it a highly efficient tool for mitigating oxidative stress in both in vitro and in vivo settings. Its ability to mimic both SOD and catalase activities provides a comprehensive defense against the two major ROS, superoxide and hydrogen peroxide.

Mechanism of Action

EUK-134's antioxidant capabilities stem from its manganese core, which cycles between oxidized (Mn³⁺) and reduced (Mn²⁺) states to facilitate the disproportionation of superoxide and the decomposition of hydrogen peroxide.

• Superoxide Dismutase (SOD) Mimetic Activity: EUK-134 catalyzes the dismutation of two superoxide radicals into hydrogen peroxide and molecular oxygen.

• Catalase Mimetic Activity: Subsequently, it catalyzes the decomposition of the resulting hydrogen peroxide into water and oxygen.

This dual action is critical as it prevents the accumulation of hydrogen peroxide, which can otherwise participate in the Fenton reaction to generate highly reactive hydroxyl radicals.

Caption: Mechanism of EUK-134's dual SOD and catalase mimetic activity.

Quantitative Data on EUK-134 Efficacy

The following tables summarize quantitative data from various studies, highlighting the effective concentrations and protective effects of EUK-134 in different experimental models.

Table 1: In Vitro Efficacy of EUK-134

Cell Type	Stressor	EUK-134 Concentration	Observed Effect	Reference
Human Keratinocytes	UVB Irradiation	10-100 µM	Increased cell survival, reduced p53 accumulation	[1](--INVALID-LINK--)
H9C2 Cardiomyocytes	Phenylephrine	10 µM	Prevention of hypertrophic changes, reduction of oxidative stress	[2](--INVALID-LINK--)
ARPE-19 Cells	Sodium Iodate	Not specified	Improved cell viability, prevention of mitochondrial ROS accumulation	[3](--INVALID-LINK--)
Human Fibroblasts	Glucose/Glucose Oxidase	80 µM	Cytoprotection equivalent to 290 units/ml bovine liver catalase	[2](--INVALID-LINK--)
Proximal Tubular Cells	Paraquat (1 mM)	100-300 µM	Significant reduction in cellular injury and death	[4](--INVALID-LINK--)

Table 2: In Vivo Efficacy of EUK-134

Animal Model	Condition	EUK-134 Dosage	Route of Administration	Observed Effect	Reference
Rat	Ischemia-Reperfusion	0.2 mg/kg	Intravenous	Improved renal function recovery	(--INVALID-LINK--)
Rat	Kainic Acid-Induced Seizures	10 mg/kg	Not specified	Attenuation of brain damage	(--INVALID-LINK--)
Rat	Monocrotaline-Induced Pulmonary Hypertension	3 mg/kg/day	Intraperitoneal	Prevention of diaphragm muscle weakness	(--INVALID-LINK--)
Rat	Stroke (Middle Cerebral Artery Occlusion)	2.5 mg/kg	Intravenous	Over 80% reduction in infarct volume	(--INVALID-LINK--)
Mouse	Amyotrophic Lateral Sclerosis Model	Not specified	Not specified	Reduced oxidative stress and prolonged survival	(--INVALID-LINK--)

Modulation of Signaling Pathways

EUK-134 has been shown to modulate several key signaling pathways involved in the cellular response to oxidative stress.

Mitogen-Activated Protein Kinase (MAPK) Pathway

Oxidative stress is a potent activator of MAPK signaling cascades, including ERK, JNK, and p38, which can lead to inflammation and apoptosis. EUK-134, by reducing the upstream ROS signals, can inhibit the activation of these pathways.(--INVALID-LINK--)

Caption: EUK-134 inhibits MAPK signaling by scavenging upstream ROS.

Nuclear Factor-kappa B (NF-κB) Pathway

The transcription factor NF-κB is a master regulator of inflammation. ROS can activate the IKK complex, leading to the degradation of IκB and subsequent nuclear translocation of NF-κB. EUK-134 has been shown to prevent NF-κB activation by mitigating the initial oxidative trigger.(--INVALID-LINK--)

Caption: EUK-134's inhibition of ROS prevents NF-κB activation.

Nuclear factor erythroid 2-related factor 2 (Nrf2) Pathway

Nrf2 is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under conditions of oxidative stress, Nrf2 is released from its inhibitor Keap1 and translocates to the nucleus. While direct activation of Nrf2 by EUK-134 is not the primary mechanism, it can restore Nrf2 responsiveness in cells where excessive oxidative stress impairs this protective pathway.

Caption: EUK-134 can restore the Nrf2 antioxidant response pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments involving EUK-134.

In Vitro ROS Measurement using DCFDA

This protocol describes the use of 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) to measure intracellular ROS levels in cultured cells treated with EUK-134.

Caption: Experimental workflow for measuring intracellular ROS with DCFDA.

Materials:

• Cultured cells

• 96-well black, clear-bottom plates

• EUK-134 stock solution (in DMSO or appropriate solvent)

• Oxidative stress-inducing agent (e.g., H₂O₂, menadione)

• DCFDA (H2DCFDA) stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Phenol red-free culture medium

• Fluorescence microplate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• The next day, remove the culture medium and pre-treat the cells with various concentrations of EUK-134 (e.g., 10, 50, 100 µM) in serum-free, phenol red-free medium for 1-2 hours. Include a vehicle control.

• After pre-treatment, add the oxidative stress-inducing agent to the wells (except for the negative control) and incubate for the desired time (e.g., 30-60 minutes).

• Prepare a working solution of DCFDA (e.g., 10 µM) in pre-warmed, serum-free, phenol red-free medium.

• Remove the treatment medium and wash the cells once with warm PBS.

• Add the DCFDA working solution to each well and incubate for 30 minutes at 37°C in the dark.

• Wash the cells twice with warm PBS to remove excess probe.

• Add 100 µL of PBS to each well and immediately measure the fluorescence using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

• Normalize the fluorescence readings to cell viability (e.g., using an MTT or crystal violet assay).

SOD and Catalase Mimetic Activity Assays

Commercial kits are available to measure SOD and catalase activity. When testing EUK-134, it is important to adapt the protocols to assess the activity of a synthetic mimetic rather than an enzyme in a biological sample.

SOD Activity Assay (Xanthine Oxidase-Based): This assay is based on the inhibition of the reduction of a tetrazolium salt (e.g., WST-1) by superoxide radicals generated by the xanthine/xanthine oxidase system.

Materials:

• SOD assay kit (containing WST-1 or similar, xanthine, and xanthine oxidase)

• EUK-134

• 96-well plate

• Microplate reader

Procedure:

• Prepare a serial dilution of EUK-134 in the assay buffer provided in the kit.

• In a 96-well plate, add the EUK-134 dilutions.

• Add the xanthine solution and the WST-1 solution to each well.

• Initiate the reaction by adding xanthine oxidase to all wells.

• Incubate the plate at 37°C for 20 minutes.

• Measure the absorbance at the recommended wavelength (e.g., 450 nm).

• Calculate the percentage of inhibition of the WST-1 reduction by EUK-134 compared to the control without EUK-134.

Catalase Activity Assay (Hydrogen Peroxide Decomposition): This assay measures the decomposition of a known concentration of hydrogen peroxide.

Materials:

• Catalase assay kit

• EUK-134

• Hydrogen peroxide solution

• 96-well UV-transparent plate

• Spectrophotometer

Procedure:

• Prepare a solution of EUK-134 in the appropriate buffer.

• In a UV-transparent 96-well plate, add the EUK-134 solution.

• Add a known concentration of hydrogen peroxide to initiate the reaction.

• Immediately measure the decrease in absorbance at 240 nm over time.

• The rate of decrease in absorbance is proportional to the catalase-like activity of EUK-134.

Western Blot Analysis of MAPK and NF-κB Pathways

This protocol outlines the steps to analyze the phosphorylation status of key proteins in the MAPK and NF-κB pathways following EUK-134 treatment.

Materials:

• Cultured cells

• EUK-134

• Oxidative stress-inducing agent

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Western blot apparatus

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p38, anti-p38, anti-phospho-IκBα, anti-IκBα)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Treat cells with EUK-134 and/or an oxidative stressor as described in previous protocols.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Conclusion

EUK-134 is a versatile and potent tool for investigating the complex roles of ROS in cellular physiology and pathology. Its dual SOD and catalase mimetic activity provides a comprehensive approach to mitigating oxidative stress, allowing researchers to dissect the downstream consequences of ROS signaling with greater precision. The experimental protocols and data presented in this guide offer a solid foundation for incorporating EUK-134 into studies of redox biology, with applications ranging from basic cellular mechanisms to the development of novel therapeutic strategies for oxidative stress-related diseases. As our understanding of redox signaling continues to evolve, the utility of well-characterized tools like EUK-134 will undoubtedly prove invaluable to the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. apexbt.com [apexbt.com]
• 3. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 4. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes: EUK-134 Solubility and Use in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic, manganese-based salen complex renowned for its potent catalytic antioxidant activity. It functions as a mimetic of two crucial endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2][3][4] By catalytically scavenging reactive oxygen species (ROS) such as superoxide (O₂•⁻) and hydrogen peroxide (H₂O₂), EUK-134 serves as a powerful tool for investigating and mitigating oxidative stress in cellular and in vivo models. Its ability to protect cells from oxidative damage makes it a valuable compound for research in neurodegenerative diseases, cardiovascular conditions, and other pathologies linked to ROS.

These application notes provide detailed information on the solubility of EUK-134 and standardized protocols for its preparation and application in cell culture experiments.

Solubility of EUK-134

EUK-134 exhibits high solubility in dimethyl sulfoxide (DMSO), making it the recommended solvent for preparing concentrated stock solutions. Its solubility in aqueous buffers like PBS and cell culture media is significantly lower. It is generally considered insoluble or poorly soluble in ethanol. For cell culture applications, a concentrated stock solution in DMSO is prepared first and then diluted to the final working concentration in the aqueous culture medium.

The table below summarizes the reported solubility data from various suppliers. Note that solubility can be influenced by factors such as temperature, pH, and the purity of the compound and solvents.

Solvent	Reported Solubility	Source
DMSO	≥20.85 mg/mL to 83 mg/mL
(Can be enhanced with warming/sonication)
Water	≥2.11 mg/mL to 30 mg/mL
PBS (pH 7.2)	0.2 mg/mL
Ethanol	Insoluble to ≥3.24 mg/mL

Experimental Protocols

Protocol: Preparation of EUK-134 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for cell culture experiments.

Materials:

• EUK-134 powder (MW: 416.74 g/mol )

• Anhydrous or high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath or sonicator (optional)

Procedure:

• Calculate Mass: To prepare 1 mL of a 10 mM stock solution, weigh out 4.17 mg of EUK-134 powder.

• Dissolution: Add the weighed EUK-134 to a sterile vial. Add 1 mL of high-purity DMSO.

• Mix Thoroughly: Cap the vial tightly and vortex until the powder is completely dissolved. The solution should be clear.

• Aid Dissolution (If Necessary): If the compound does not dissolve readily, warm the tube at 37°C for 10 minutes and/or place it in an ultrasonic bath for a few minutes.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C. The DMSO stock solution is stable for several months when stored properly.

Protocol: Preparation of EUK-134 Working Solution in Cell Culture Media

This protocol details the dilution of the DMSO stock solution into your cell culture medium for treating cells.

Important Considerations:

• Precipitation: When a DMSO stock is diluted into an aqueous medium, the compound may precipitate. This can often be resolved by vortexing or gentle warming. It is crucial to ensure the compound is fully redissolved before adding it to cells.

• DMSO Toxicity: The final concentration of DMSO in the cell culture medium should be kept to a minimum, typically below 0.5%, as higher concentrations can be toxic to cells.

• Vehicle Control: Always include a vehicle control in your experiments. This consists of cells treated with the same final concentration of DMSO as the EUK-134 treated cells, but without the compound.

Procedure:

• Pre-warm Medium: Pre-warm the required volume of complete cell culture medium to 37°C.

• Calculate Dilution: Determine the volume of EUK-134 stock solution needed to achieve the desired final concentration. For example, to make 1 mL of medium with a final concentration of 50 µM EUK-134 from a 10 mM stock:

  • (10,000 µM) * V1 = (50 µM) * (1000 µL)

  • V1 = 5 µL. Add 5 µL of the 10 mM stock to 995 µL of medium.

• Dilution: Add the calculated volume of the EUK-134 stock solution directly to the pre-warmed medium. Immediately mix well by vortexing or gently pipetting up and down.

• Inspect for Precipitation: Visually inspect the medium to ensure no precipitate has formed. If haziness occurs, try vortexing the solution for a few minutes.

• Application: Use the freshly prepared working solution to treat cells immediately.

General Workflow for In Vitro Cell Treatment

The following diagram illustrates a typical workflow for treating cultured cells with EUK-134 to assess its protective effects against an oxidative insult.

Caption: General experimental workflow for cell treatment with EUK-134.

Mechanism of Action and Signaling Pathways

EUK-134's primary mechanism is its dual enzymatic-like activity, mimicking both SOD and catalase to neutralize harmful ROS. This catalytic cycle is crucial to its potency.

• SOD Mimic Activity: EUK-134 (in its Mn³⁺ state) reduces superoxide radicals to hydrogen peroxide, becoming reduced to its Mn²⁺ state in the process.

• Catalase Mimic Activity: The reduced EUK-134 (Mn²⁺) then reacts with hydrogen peroxide, converting it into water and oxygen, and cycling back to its Mn³⁺ state.

Caption: The catalytic cycle of EUK-134 as an SOD/Catalase mimetic.

By reducing the cellular burden of ROS, EUK-134 influences several downstream signaling pathways that are activated by oxidative stress. This includes the inhibition of stress-activated pathways and the promotion of cell survival.

• Inhibition of MAPK Pathway: Oxidative stress is a known activator of Mitogen-Activated Protein Kinase (MAPK) pathways, which can lead to apoptosis. EUK-134 has been shown to protect cells by inhibiting this pathway.

• Reduction of NF-κB Expression: EUK-134 can reduce the expression and activity of NF-κB, a transcription factor involved in inflammatory and apoptotic responses often triggered by ROS.

• Regulation of Apoptotic Genes: Treatment with EUK-134 has been observed to decrease the expression of pro-apoptotic genes like p53 and Bax while increasing the expression of anti-apoptotic genes such as Bcl-2.

References

• 1. apexbt.com [apexbt.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]

EUK-134 Application Notes and Protocols for In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the working concentrations and experimental protocols for the in vitro use of EUK-134, a synthetic superoxide dismutase (SOD) and catalase mimetic. EUK-134 is a potent antioxidant that protects cells from oxidative stress-induced damage.

Data Presentation: EUK-134 Working Concentrations

The effective concentration of EUK-134 in vitro is cell-type and context-dependent. The following table summarizes previously reported working concentrations in various cell lines and experimental setups.

Cell Type	Application	Effective Concentration Range	Reference
Primary Human Keratinocytes	Protection against UVB-induced damage	Concentration-dependent	[1][2]
Human Dermal Fibroblasts	Cytoprotection	80 µM	[3]
NRK-52E (Rat Kidney Epithelial)	Protection against paraquat-induced injury	100 - 300 µM	[4]
Proximal Tubular Cells	Protection against H2O2-induced damage	1 - 100 µM	[5]
H9C2 (Rat Cardiomyoblasts)	Attenuation of cardiac hypertrophy	Not specified
ARPE-19 (Human Retinal Pigment Epithelial)	Protection against NaIO3-induced apoptosis	Not specified
Cortical Neurons	Attenuation of staurosporine-induced apoptosis	20 µM

Note: Higher concentrations of EUK-134 (30-300 µM) have been reported to cause a modest reduction in cell viability in some cell lines and should be tested for cytotoxicity in the specific model system.

Signaling Pathways Modulated by EUK-134

EUK-134 primarily exerts its protective effects by mitigating oxidative stress, which in turn modulates key signaling pathways involved in cell survival and apoptosis. A significant mechanism of action involves the inhibition of the Mitogen-Activated Protein Kinase (MAPK) and p53 signaling pathways.

Caption: EUK-134 inhibits ROS, downregulating MAPK and p53 pathways.

Experimental Protocols

The following are detailed protocols for key in vitro experiments to assess the efficacy of EUK-134.

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of EUK-134 on cell viability in the presence of an oxidative stressor.

Materials:

• Cells of interest

• Complete cell culture medium

• EUK-134 (stock solution in a suitable solvent, e.g., DMSO)

• Oxidative stressor (e.g., Hydrogen Peroxide (H₂O₂), Paraquat)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• EUK-134 Pre-treatment: Prepare serial dilutions of EUK-134 in culture medium. Remove the medium from the wells and add 100 µL of the EUK-134 dilutions. It is recommended to test a range of concentrations (e.g., 1, 10, 25, 50, 100 µM). Include a vehicle control (medium with the same concentration of solvent used for EUK-134). Incubate for 1-2 hours.

• Induction of Oxidative Stress: Prepare a working solution of the oxidative stressor in culture medium. Add the stressor to the wells containing the EUK-134 pre-treated cells. The final concentration of the stressor should be determined empirically for your cell line (e.g., 100-500 µM H₂O₂). Include a control group with cells treated only with EUK-134 and a group with cells treated only with the stressor. Incubate for a predetermined time (e.g., 24 hours).

• MTT Incubation: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well. Incubate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the control (untreated cells) and plot the cell viability against the EUK-134 concentration.

Caption: Workflow for the MTT-based cell viability assay.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol utilizes the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) to measure intracellular ROS levels.

Materials:

• Cells of interest

• Complete cell culture medium

• EUK-134

• Oxidative stressor (e.g., H₂O₂)

• H₂DCFDA (stock solution in DMSO)

• Hank's Balanced Salt Solution (HBSS) or PBS

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a suitable density and allow them to adhere overnight.

• EUK-134 Pre-treatment: Pre-treat the cells with various concentrations of EUK-134 in complete medium for 1-2 hours.

• H₂DCFDA Loading: Remove the medium and wash the cells once with pre-warmed HBSS or PBS. Add 100 µL of 10 µM H₂DCFDA in HBSS or PBS to each well. Incubate for 30 minutes at 37°C in the dark.

• Induction of Oxidative Stress: Wash the cells once with HBSS or PBS to remove excess probe. Add 100 µL of the oxidative stressor (e.g., 100 µM H₂O₂) in HBSS or PBS to the wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm using a fluorescence microplate reader. Kinetic readings can be taken every 5-10 minutes for 1-2 hours. Alternatively, visualize the cells under a fluorescence microscope.

• Data Analysis: Subtract the background fluorescence (wells with cells but no H₂DCFDA) from all readings. Express the results as relative fluorescence units (RFU) or as a percentage of the control (cells treated with the stressor alone).

Caption: Workflow for intracellular ROS detection using H₂DCFDA.

Western Blot Analysis of MAPK and p53 Pathway Proteins

This protocol is for assessing the effect of EUK-134 on the phosphorylation status of key proteins in the MAPK and p53 signaling pathways.

Materials:

• Cells of interest

• Complete cell culture medium

• EUK-134

• Oxidative stressor (e.g., UVB irradiation, H₂O₂)

• 6-well plates or larger culture dishes

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-ERK, anti-phospho-p38, anti-p38, anti-phospho-JNK, anti-JNK, anti-p53)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Pre-treat with EUK-134 for 1-2 hours, followed by stimulation with the oxidative stressor for a specified time (e.g., 15-60 minutes for MAPK activation).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein amounts and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensities using image analysis software. Normalize the levels of phosphorylated proteins to the total protein levels.

These protocols provide a foundation for investigating the in vitro effects of EUK-134. It is crucial to optimize the conditions, including cell density, drug concentrations, and incubation times, for each specific cell line and experimental setup.

References

• 1. researchgate.net [researchgate.net]
• 2. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 3. benchchem.com [benchchem.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]

EUK-134: Application Notes and Protocols for Cell Culture Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic salen-manganese complex renowned for its potent superoxide dismutase (SOD) and catalase mimetic activities. This dual enzymatic function makes it a highly effective scavenger of reactive oxygen species (ROS), positioning it as a valuable tool in studying and mitigating oxidative stress in cellular models. EUK-134 has demonstrated protective effects across a variety of cell types and experimental paradigms, offering researchers a powerful agent to investigate the roles of oxidative stress in signaling pathways, cell death, and disease pathogenesis. These application notes provide a comprehensive overview of the use of EUK-134 in cell culture, including detailed protocols for its application and for assessing its efficacy.

Mechanism of Action

EUK-134's primary mechanism of action lies in its ability to catalytically convert superoxide radicals (O₂⁻) into hydrogen peroxide (H₂O₂), which is subsequently decomposed into water and oxygen. This mimics the sequential action of SOD and catalase enzymes. By neutralizing these key ROS, EUK-134 can prevent downstream cellular damage, including lipid peroxidation, protein oxidation, and DNA damage.

Furthermore, research has elucidated that EUK-134 modulates critical intracellular signaling pathways implicated in the cellular response to oxidative stress. Notably, it has been shown to inhibit the activation of Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38.[1][2] This inhibition can, in turn, reduce the accumulation and phosphorylation of the tumor suppressor protein p53, a key regulator of cell cycle arrest and apoptosis.[1] By attenuating these stress-activated signaling cascades, EUK-134 promotes cell survival and mitigates the detrimental effects of oxidative insults.

Data Presentation

The effective concentration of EUK-134 can vary depending on the cell type, the nature and severity of the oxidative stressor, and the experimental endpoint. The following tables summarize quantitative data from various studies to guide dose-selection and experimental design.

Table 1: Effective Concentrations of EUK-134 in Various Cell Culture Models

Cell Line	Oxidative Stressor	EUK-134 Concentration	Observed Effect	Reference
Primary Human Keratinocytes	UVB Irradiation	10-50 µM	Inhibition of MAPK activation, reduced p53 accumulation, increased cell survival.
H9C2 Cardiomyocytes	Phenylephrine (50 µM)	10 µM	Prevention of hypertrophic changes, reduction of mitochondrial ROS.
ARPE-19 (Adult RPE cell line)	Sodium Iodate (NaIO₃)	Not specified	Improved cell viability, inhibition of p-ERK, p-p38, p-JNK, and p-p53.
Rat Neuronal Cultures	Kainic Acid	Not specified	Significant reduction in neuronal damage.
Human Keratinocytes	Superoxide or Hydrogen Peroxide	Not specified	Increased cell survival.

Table 2: IC50 Values for EUK-134 (where applicable)

Cell Line	Condition	IC50 Value	Reference
Not available	Not available	Not available	Further studies are needed to establish specific IC50 values for cytotoxicity in various cell lines.

Note: While EUK-134 is generally considered cytoprotective, some studies suggest that at higher concentrations (e.g., >100 µM), it may exert mild cytotoxic effects. It is recommended to perform a dose-response curve to determine the optimal non-toxic concentration for your specific cell line and experimental conditions.

Experimental Protocols

General Protocol for EUK-134 Treatment in Cell Culture

This protocol provides a general guideline for treating adherent cells with EUK-134 to investigate its protective effects against a concurrently or subsequently applied oxidative stressor.

Materials:

• EUK-134 (stock solution typically prepared in DMSO)

• Cell culture medium appropriate for the cell line

• Oxidative stress-inducing agent (e.g., H₂O₂, menadione, UVB light source)

• Phosphate-buffered saline (PBS)

• Sterile cell culture plates and consumables

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates (e.g., 96-well for viability assays, larger plates for protein or RNA extraction) at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow cells to adhere and grow overnight.

• EUK-134 Pre-treatment (Recommended):

  • Prepare working concentrations of EUK-134 by diluting the stock solution in fresh, pre-warmed cell culture medium. It is crucial to include a vehicle control (medium with the same concentration of DMSO used for the highest EUK-134 concentration).

  • Aspirate the old medium from the cells and wash once with PBS.

  • Add the medium containing the desired concentration of EUK-134 (or vehicle control) to the cells.

  • Incubate for a pre-determined time (e.g., 1-2 hours) to allow for cellular uptake.

• Induction of Oxidative Stress:

  • Prepare the oxidative stressor at the desired concentration in cell culture medium.

  • For chemical inducers (e.g., H₂O₂), add the solution directly to the wells containing the EUK-134 pre-treated cells.

  • For physical inducers (e.g., UVB), remove the medium, irradiate the cells, and then add fresh medium (with or without EUK-134).

  • Include a control group of cells not exposed to the oxidative stressor.

• Incubation: Incubate the cells for the desired period (e.g., 4, 12, 24, or 48 hours) to observe the effects of the treatment.

• Downstream Analysis: Proceed with the desired assays to evaluate the effects of EUK-134, such as cell viability assays, ROS measurement, or protein analysis.

Assay for Cell Viability (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as an indicator of cell viability.

Materials:

• MTT solution (5 mg/mL in PBS, sterile filtered)

• DMSO or Solubilization Buffer

• 96-well plate reader

Procedure:

• Follow the general treatment protocol in a 96-well plate.

• At the end of the incubation period, add 10-20 µL of MTT solution to each well.

• Incubate the plate at 37°C for 2-4 hours, or until a purple precipitate is visible.

• Carefully aspirate the medium from each well.

• Add 100-150 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.

• Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFH-DA

2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable probe that becomes fluorescent upon oxidation by intracellular ROS.

Materials:

• DCFH-DA (stock solution in DMSO)

• Serum-free cell culture medium

• Fluorescence microscope or plate reader

Procedure:

• Follow the general treatment protocol in a suitable plate (e.g., 96-well black plate for fluorescence reading).

• At the end of the treatment period, aspirate the medium and wash the cells once with warm PBS.

• Prepare a working solution of DCFH-DA (typically 5-10 µM) in pre-warmed serum-free medium. Protect the solution from light.

• Add the DCFH-DA working solution to each well and incubate at 37°C for 30 minutes in the dark.

• Aspirate the DCFH-DA solution and wash the cells twice with warm PBS.

• Add PBS or serum-free medium to the wells.

• Measure the fluorescence intensity using a fluorescence plate reader (excitation ~485 nm, emission ~530 nm) or visualize under a fluorescence microscope.

Western Blot Analysis of MAPK and p53 Signaling

Western blotting can be used to assess the phosphorylation status of key proteins in the MAPK and p53 signaling pathways.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-ERK, anti-phospho-p38, anti-p38, anti-phospho-JNK, anti-JNK, anti-phospho-p53, anti-p53)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis:

  • After treatment, place the culture plates on ice and wash the cells with ice-cold PBS.

  • Add ice-cold lysis buffer to each plate and scrape the cells.

  • Transfer the cell lysate to a microcentrifuge tube and incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Normalize the protein amounts for each sample and prepare them with Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5 minutes.

  • Load the samples onto an SDS-PAGE gel and run electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the chemiluminescent substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: EUK-134's mechanism of action in mitigating oxidative stress.

Experimental Workflow Diagram

Caption: General experimental workflow for EUK-134 cell culture treatment.

References

• 1. A synthetic superoxide dismutase/catalase mimetic (EUK-134) inhibits membrane-damage-induced activation of mitogen-activated protein kinase pathways and reduces p53 accumulation in ultraviolet B-exposed primary human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Administration of EUK-134 in Rats

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic salen-manganese complex that exhibits potent superoxide dismutase (SOD) and catalase mimetic activity. This dual enzymatic function allows it to catalytically scavenge reactive oxygen species (ROS), such as superoxide (O₂⁻) and hydrogen peroxide (H₂O₂), making it a powerful antioxidant. Due to its low molecular weight, EUK-134 possesses good bioavailability and stability compared to proteinaceous antioxidant enzymes.[1] In various rat models of oxidative stress-related diseases, EUK-134 has demonstrated significant therapeutic potential.

These application notes provide a comprehensive overview of the in vivo administration of EUK-134 in rats, including detailed protocols for different experimental models, a summary of quantitative data from published studies, and a visualization of the key signaling pathways modulated by EUK-134.

Data Presentation

Table 1: Summary of EUK-134 In Vivo Administration Protocols in Rats

Rat Model	Dosage	Route of Administration	Frequency	Vehicle	Reference
Renal Ischemia-Reperfusion	0.2 mg/kg	Intravenous (IV)	Single injection just before reperfusion	Not specified	[1]
Kainate-Induced Neurotoxicity	10 mg/kg	Subcutaneous (SC)	Two injections: 24h and 0.5h before kainate administration	0.9% NaCl
D-Galactose-Induced Aging	5 mg/kg	Intra-peritoneal (IP)	Daily for 42 days	Not specified
Monocrotalin-Induced Pulmonary Hypertension	3 mg/kg/day	Intra-peritoneal (IP)	Daily for 4 weeks, starting one day after induction	Not specified	[2]
Endotoxic Shock (LPS-induced)	0.3 or 1 mg/kg bolus followed by 0.3 or 1 mg/kg/h infusion	Intravenous (IV)	Continuous infusion for 6 hours	Saline	[3]
Muscle Fatigue	3 mg/kg	Intra-peritoneal (IP)	Single injection 1 hour before fatiguing stimulation	Phosphate-buffered saline (PBS)
Stroke (Middle Cerebral Artery Occlusion)	2.5 mg/kg	Intravenous (IV)	Not specified	Not specified

Table 2: Summary of Quantitative Effects of EUK-134 in Rat Models

Rat Model	Parameter Measured	Effect of EUK-134	Reference
Kainate-Induced Neurotoxicity	Neuronal Damage (CA1)	Reduction from 52% to 22%	[4]
Neuronal Damage (CA3)	Reduction from 37% to 7%
Neuronal Damage (Piriform Cortex)	Reduction from 45% to 14%
Spectrin Breakdown Products (SBDP)	Significantly inhibited formation
NF-κB and AP-1 Binding Activity	Significantly reduced induction
Renal Ischemia-Reperfusion	Glomerular Filtration Rate	Significantly improved after 30 and 45 min of ischemia
Serum Urea and Creatinine	Dose-dependent reduction
D-Galactose-Induced Aging	Spatial Memory Deficits	Significantly reversed
Superoxide Dismutase Activity	Significantly increased
Catalase Activity	Significantly increased
Malondialdehyde Level	Significantly decreased
Endotoxic Shock (LPS-induced)	Renal Dysfunction	Attenuated
Liver Injury	Attenuated
Skeletal Muscle Injury	Attenuated

Experimental Protocols

Neuroprotection in Kainate-Induced Excitotoxicity Model

Objective: To evaluate the neuroprotective effects of EUK-134 against kainate-induced neuronal damage in rats.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• EUK-134

• Kainic acid (KA)

• 0.9% NaCl (Saline)

• Syringes and needles for subcutaneous injection

Procedure:

• Animal Groups:

  • Control Group: Injected with 0.9% NaCl.

  • KA Group: Injected with kainic acid.

  • KA + EUK-134 Group: Pre-treated with EUK-134 before kainate administration.

  • EUK-134 Group: Injected with EUK-134 only.

• EUK-134 Preparation and Administration:

  • Dissolve EUK-134 in 0.9% NaCl to a final concentration for a 10 mg/kg dosage.

  • Administer EUK-134 via subcutaneous injection at two time points: 24 hours and 30 minutes prior to the administration of kainic acid.

• Induction of Excitotoxicity:

  • Administer kainic acid (10 mg/kg) via subcutaneous injection.

• Endpoint Analysis:

  • At desired time points (e.g., 8 hours, 16 hours, or 5 days) after KA injection, euthanize the animals.

  • Collect brain tissue for histological analysis (e.g., H&E staining to assess neuronal damage) and biochemical assays (e.g., Western blot for spectrin breakdown products, EMSA for NF-κB and AP-1 binding activity).

Reno-protection in Ischemia-Reperfusion Injury Model

Objective: To assess the protective effect of EUK-134 on renal function following ischemia-reperfusion injury in rats.

Materials:

• Male Wistar rats

• EUK-134

• Anesthetic (e.g., thiopentone sodium)

• Surgical instruments for uninephrectomy and renal artery clamping

• Syringes and needles for intravenous injection

Procedure:

• Animal Preparation:

  • Anesthetize the rats.

  • Perform a right uninephrectomy.

• Induction of Ischemia:

  • Clamp the left renal artery for a specified duration (e.g., 30, 45, 60, or 75 minutes).

• EUK-134 Administration:

  • Prepare a solution of EUK-134 for intravenous injection.

  • Administer a single intravenous injection of EUK-134 (0.2 mg/kg) just before releasing the clamp (reperfusion).

• Reperfusion and Monitoring:

  • Remove the clamp to allow reperfusion.

  • Monitor renal function over a period of one week post-surgery.

• Endpoint Analysis:

  • Measure glomerular filtration rate (GFR) using a marker such as 51Cr-EDTA.

  • Collect blood samples to measure serum creatinine and urea levels as indicators of renal function.

Signaling Pathways and Mechanisms of Action

EUK-134 exerts its protective effects primarily through its intrinsic SOD and catalase mimetic activity, which directly reduces the levels of harmful reactive oxygen species. This reduction in oxidative stress, in turn, modulates downstream signaling pathways involved in inflammation, apoptosis, and cellular damage.

Catalytic Scavenging of Reactive Oxygen Species

The core mechanism of EUK-134 involves the catalytic conversion of superoxide and hydrogen peroxide into harmless byproducts.

Caption: Catalytic cycle of EUK-134 as a SOD and catalase mimetic.

Inhibition of Oxidative Stress-Induced Signaling

By reducing the cellular burden of ROS, EUK-134 prevents the activation of several stress-activated signaling cascades that contribute to cellular damage and apoptosis.

Caption: EUK-134 inhibits oxidative stress-induced MAPK and transcription factor activation.

Experimental Workflow for In Vivo EUK-134 Efficacy Testing

The following diagram outlines a general workflow for assessing the efficacy of EUK-134 in a rat model of disease.

References

• 1. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Superoxide dismutase/catalase mimetic EUK-134 prevents diaphragm muscle weakness in monocrotalin-induced pulmonary hypertension | PLOS One [journals.plos.org]
• 3. Superoxide dismutase mimetic with catalase activity, EUK-134, attenuates the multiple organ injury and dysfunction caused by endotoxin in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

EUK-134 Delivery Methods for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic salen-manganese complex that mimics the catalytic activities of both superoxide dismutase (SOD) and catalase. This dual function makes it a potent scavenger of reactive oxygen species (ROS), positioning it as a promising therapeutic agent for a variety of pathological conditions driven by oxidative stress. In vivo studies are critical for evaluating the efficacy and safety of EUK-134 in relevant disease models. Successful in vivo experimentation hinges on appropriate delivery methods that ensure bioavailability and target engagement.

These application notes provide a comprehensive overview of the common in vivo delivery methods for EUK-134, detailed experimental protocols, and a summary of the key signaling pathways modulated by this compound.

Data Presentation: In Vivo Administration of EUK-134

The following tables summarize quantitative data from various in vivo studies involving EUK-134 administration.

Table 1: EUK-134 Dosing and Administration Routes in Rodent Models

Animal Model	Administration Route	Dosage Range	Vehicle/Formulation	Key Findings
Sprague-Dawley Rat	Subcutaneous (s.c.)	10 mg/kg	Not specified	Reduced neuronal damage in a kainic acid-induced seizure model.[1]
Wistar Rat	Intravenous (i.v.)	0.2 - 1 mg/kg (bolus), 0.3 - 1 mg/kg/h (infusion)	Saline	Protected against ischemia-reperfusion induced kidney damage and attenuated multiple organ injury in an endotoxin model.[2][3]
Wistar Rat	Intraperitoneal (i.p.)	3 mg/kg	Phosphate-buffered saline (PBS)	Improved sarcoplasmic reticulum Ca2+ release after fatiguing muscle contraction.[4]
Sprague-Dawley Rat	Intraperitoneal (i.p.)	5 mg/kg	Not specified	Reversed spatial memory deficits in a D-galactose-induced aging model.[5]
Mouse (mdx model)	Not specified	Not specified	Not specified	Reduced markers of oxidative stress and inflammation in the diaphragm.
Mouse (ALS model)	Not specified	Not specified	Not specified	Reduced oxidative stress and prolonged survival.

Table 2: EUK-134 Formulation Components for In Vivo Administration

Component	Purpose	Typical Concentration Range	Reference
Dimethyl sulfoxide (DMSO)	Solubilizing agent	5-10%
Polyethylene glycol 300 (PEG300)	Co-solvent	40%
Polysorbate 80 (Tween 80)	Surfactant/Emulsifier	5%
Saline or PBS	Vehicle/Diluent	45-54%
Corn Oil	Vehicle	Not specified	Not specified

Note: While these formulations are commonly used for poorly water-soluble compounds, researchers should always perform their own solubility and stability tests for their specific batch of EUK-134 and experimental conditions.

Pharmacokinetics and Biodistribution

Specific pharmacokinetic parameters such as half-life (t1/2), maximum concentration (Cmax), and area under the curve (AUC) for EUK-134 are not extensively reported in publicly available literature. However, some studies suggest that salen-manganese complexes can cross the blood-brain barrier. The biodistribution of EUK-134 is also not well-documented, though its effects have been observed in various organs, including the brain, kidneys, and muscle, suggesting systemic distribution following administration. Further studies are required to fully elucidate the pharmacokinetic and biodistribution profile of EUK-134.

Experimental Protocols

The following are detailed protocols for the most common methods of EUK-134 administration in vivo. All procedures should be performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Protocol 1: Intravenous (i.v.) Injection in Rats

Materials:

• EUK-134

• Vehicle solution (e.g., sterile saline, or a DMSO/PEG300/Tween 80/saline formulation)

• Sterile syringes (1 mL) and needles (25-27 gauge)

• Rat restrainer

• Heating lamp or pad (optional, for tail vein dilation)

• 70% ethanol

Procedure:

• Formulation Preparation: Prepare the EUK-134 solution in the chosen vehicle. For a common formulation, first dissolve EUK-134 in DMSO, then add PEG300, followed by Tween 80, and finally bring to the desired volume with sterile saline, mixing thoroughly after each addition.

• Animal Preparation: Weigh the rat to determine the correct injection volume. If necessary, warm the rat's tail using a heating lamp or pad to dilate the lateral tail veins.

• Restraint: Place the rat in a suitable restrainer, ensuring the tail is accessible.

• Injection Site Preparation: Gently wipe the tail with a 70% ethanol-soaked gauze pad to clean the injection site.

• Injection:

  • Identify one of the lateral tail veins.

  • Insert the needle, bevel up, into the vein at a shallow angle. A successful insertion is often indicated by a small "flash" of blood in the needle hub.

  • Slowly inject the EUK-134 solution. The maximum bolus injection volume for a rat is typically 5 mL/kg.

  • If swelling occurs at the injection site, the needle is not in the vein. Withdraw the needle and re-attempt at a more proximal site.

• Post-Injection:

  • Withdraw the needle and apply gentle pressure to the injection site with a dry gauze pad to prevent bleeding.

  • Return the animal to its cage and monitor for any adverse reactions.

Protocol 2: Subcutaneous (s.c.) Injection in Mice

Materials:

• EUK-134

• Vehicle solution

• Sterile syringes (1 mL) and needles (25-27 gauge)

• 70% ethanol

Procedure:

• Formulation Preparation: Prepare the EUK-134 solution as described in Protocol 1.

• Animal Preparation: Weigh the mouse to calculate the injection volume.

• Restraint: Manually restrain the mouse by grasping the loose skin at the scruff of the neck with the thumb and forefinger of your non-dominant hand.

• Injection Site Preparation: The most common site for subcutaneous injection is the loose skin over the back, between the shoulder blades.

• Injection:

  • Create a "tent" of skin at the injection site.

  • Insert the needle, bevel up, into the base of the skin tent, parallel to the spine.

  • Gently pull back on the plunger to ensure the needle has not entered a blood vessel (aspiration). If no blood appears, inject the solution.

  • The maximum volume per site for a subcutaneous injection in a mouse is typically 5 ml/kg.

• Post-Injection:

  • Withdraw the needle and gently massage the area to help disperse the solution.

  • Return the mouse to its cage and monitor for any signs of distress or local irritation.

Protocol 3: Intraperitoneal (i.p.) Injection in Rats

Materials:

• EUK-134

• Vehicle solution (e.g., sterile PBS or saline)

• Sterile syringes (1-3 mL) and needles (23-25 gauge)

• 70% ethanol

Procedure:

• Formulation Preparation: Prepare the EUK-134 solution in the appropriate sterile vehicle.

• Animal Preparation: Weigh the rat to determine the correct injection volume.

• Restraint: A two-person technique is often preferred for rat i.p. injections. One person restrains the rat with its head held lower than its body, while the second person performs the injection.

• Injection Site Preparation: The injection site is the lower right quadrant of the abdomen to avoid the cecum and bladder.

• Injection:

  • Insert the needle, bevel up, at a 30-40° angle into the abdominal cavity.

  • Aspirate by pulling back on the plunger to ensure that no bodily fluids (e.g., urine, intestinal contents) or blood are drawn into the syringe.

  • If the aspiration is clear, inject the solution. The maximum recommended volume for an i.p. injection in a rat is 10 ml/kg.

• Post-Injection:

  • Withdraw the needle and return the animal to its cage.

  • Monitor the rat for any adverse effects.

Signaling Pathways and Experimental Workflows

EUK-134 exerts its protective effects by modulating key signaling pathways involved in the cellular response to oxidative stress.

EUK-134 Mechanism of Action

EUK-134 functions as a mimetic of two crucial antioxidant enzymes: superoxide dismutase (SOD) and catalase. This dual activity allows it to catalytically convert superoxide radicals to hydrogen peroxide, which is then further detoxified to water and oxygen.

References

• 1. urmc.rochester.edu [urmc.rochester.edu]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Pursuing the Elixir of Life: In Vivo Antioxidative Effects of Manganosalen Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. depts.ttu.edu [depts.ttu.edu]

Application Notes and Protocols: Utilizing EUK-134 for Neuroprotection in Primary Neuronal Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic small molecule that mimics the catalytic activities of two crucial endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase. By scavenging reactive oxygen species (ROS) such as superoxide (O₂⁻) and hydrogen peroxide (H₂O₂), EUK-134 offers a potent neuroprotective strategy against oxidative stress-induced neuronal damage. Oxidative stress is a key pathological mechanism implicated in a wide range of neurodegenerative diseases and acute neuronal injuries. These application notes provide detailed protocols for the use of EUK-134 in primary neuronal cultures to investigate its neuroprotective effects and underlying mechanisms.

Mechanism of Action

EUK-134 is a salen-manganese complex that catalytically converts superoxide radicals into hydrogen peroxide, which is then further detoxified into water and oxygen. This dual enzymatic activity makes it a highly efficient antioxidant. By reducing the cellular burden of ROS, EUK-134 helps to mitigate downstream pathological events, including lipid peroxidation, protein oxidation, DNA damage, mitochondrial dysfunction, and the activation of pro-apoptotic signaling pathways.

Data Presentation

The following tables summarize the neuroprotective effects of EUK-134 in primary neuronal cultures subjected to various insults.

Neurotoxicity Model	Cell Type	Treatment	Endpoint	EUK-134 Concentration	Result	Reference
Kainate-Induced Excitotoxicity	Rat Hippocampal and Piriform Cortex Neurons	Kainic Acid (KA)	Neuronal Damage (% of total neurons)	1.5 mg/kg (in vivo)	KA: 37-52% damage; KA + EUK-134: 7-22% damage	[1]
Staurosporine-Induced Apoptosis	Murine Cortical Neurons	Staurosporine (30-100 nM)	Neuronal Viability	Not specified in primary neurons	Attenuates neuronal death	[1]
Amyloid-β Toxicity	Organotypic Hippocampal Cultures	Amyloid-β peptide	Neuronal Viability	Not specified in primary neurons	Protects against toxicity	[1]

Experimental Protocols

Preparation of Primary Cortical or Hippocampal Neuronal Cultures

This protocol is adapted from standard procedures for isolating and culturing primary neurons from embryonic rodents.

Materials:

• Timed-pregnant rat (E18) or mouse (E16)

• Hibernate®-E medium (or equivalent)

• Papain (20 U/mL) and DNase I (100 U/mL) solution

• Neurobasal® Medium supplemented with B-27® Supplement, GlutaMAX™, and Penicillin-Streptomycin

• Poly-D-lysine (PDL) coated culture plates or coverslips

• Sterile dissection tools

• Sterile conical tubes and pipettes

Procedure:

• Tissue Dissection: Euthanize the pregnant animal according to approved institutional protocols. Aseptically remove the embryos and place them in ice-cold Hibernate®-E medium. Dissect the cortices or hippocampi from the embryonic brains under a dissecting microscope.

• Enzymatic Digestion: Transfer the dissected tissue to a sterile conical tube containing a pre-warmed papain and DNase I solution. Incubate at 37°C for 15-20 minutes with gentle agitation every 5 minutes.

• Cell Dissociation: Carefully remove the enzyme solution and wash the tissue three times with warm Neurobasal® medium. Gently triturate the tissue with a fire-polished Pasteur pipette until a single-cell suspension is obtained.

• Cell Plating: Determine cell viability and density using a hemocytometer and trypan blue exclusion. Plate the neurons onto PDL-coated plates or coverslips at a desired density (e.g., 1 x 10⁵ cells/cm²) in supplemented Neurobasal® medium.

• Cell Maintenance: Incubate the cultures at 37°C in a humidified atmosphere of 5% CO₂. Replace half of the culture medium with fresh, pre-warmed medium every 2-3 days. Cultures are typically ready for experimental use after 7-10 days in vitro (DIV).

EUK-134 Treatment and Induction of Oxidative Stress

Materials:

• EUK-134 stock solution (dissolved in a suitable solvent, e.g., DMSO, and then diluted in culture medium)

• Neurotoxic agent (e.g., H₂O₂, glutamate, staurosporine, amyloid-β oligomers)

• Primary neuronal cultures (7-10 DIV)

Procedure:

• Pre-treatment with EUK-134: Prepare working concentrations of EUK-134 in pre-warmed culture medium. A typical starting concentration range is 10-50 µM.

• Remove the existing culture medium from the neuronal cultures and replace it with the medium containing the desired concentration of EUK-134.

• Incubate the cultures for a pre-determined time (e.g., 1-2 hours) at 37°C and 5% CO₂.

• Induction of Oxidative Stress: Following the pre-treatment period, add the neurotoxic agent directly to the culture medium containing EUK-134. The concentration and duration of the neurotoxin exposure should be optimized based on the specific experimental model.

• Incubate the cultures for the desired duration of the neurotoxic insult (e.g., 24 hours).

Assessment of Neuronal Viability (LDH Assay)

The Lactate Dehydrogenase (LDH) assay is a colorimetric method to quantify cell death by measuring the activity of LDH released from damaged cells into the culture medium.

Materials:

• LDH cytotoxicity assay kit

• Multi-well plate reader

Procedure:

• After the treatment period, carefully collect a sample of the culture supernatant from each well.

• Transfer the supernatant to a new multi-well plate.

• Add the LDH reaction mixture provided in the kit to each well.

• Incubate the plate at room temperature, protected from light, for the time specified in the kit's instructions (typically 30 minutes).

• Add the stop solution provided in the kit to each well.

• Measure the absorbance at the recommended wavelength (usually 490 nm) using a plate reader.

• To determine the maximum LDH release, lyse a set of untreated control wells with the lysis buffer provided in the kit and use this as the 100% cell death control.

• Calculate the percentage of cytotoxicity for each treatment group relative to the maximum LDH release control.

Measurement of Intracellular ROS (DCF-DA Assay)

The 2',7'-dichlorofluorescin diacetate (DCF-DA) assay is a common method to measure intracellular ROS levels. DCF-DA is a cell-permeable dye that is deacetylated by cellular esterases to the non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent DCF.

Materials:

• DCF-DA stock solution (in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorescence microscope or plate reader

Procedure:

• At the end of the treatment period, remove the culture medium and wash the cells gently with pre-warmed HBSS.

• Prepare a working solution of DCF-DA (typically 5-10 µM) in HBSS.

• Add the DCF-DA solution to each well and incubate for 30-60 minutes at 37°C, protected from light.

• Wash the cells three times with HBSS to remove excess dye.

• Measure the fluorescence intensity using a fluorescence microscope or a multi-well plate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

• The fluorescence intensity is proportional to the intracellular ROS levels.

Visualization of Pathways and Workflows

Signaling Pathways

Experimental Workflow

Conclusion

EUK-134 serves as a valuable research tool for investigating the role of oxidative stress in neuronal cell death and for evaluating the therapeutic potential of antioxidant strategies. The protocols and information provided in these application notes offer a framework for incorporating EUK-134 into studies using primary neuronal cultures. Researchers are encouraged to optimize concentrations and incubation times for their specific experimental models.

References

• 1. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: EUK-134 for Reducing Oxidative Stress in H9c2 Cardiomyoblast Cells

Introduction

EUK-134 is a synthetic salen-manganese complex renowned for its potent antioxidant properties, functioning as a mimetic of both superoxide dismutase (SOD) and catalase.[1][2][3] This dual enzymatic activity allows it to catalytically scavenge reactive oxygen species (ROS), such as superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂), converting them into harmless water and oxygen. In the context of cardiovascular research, H9c2 cells, a rat cardiomyoblast cell line, serve as a valuable in vitro model for studying cardiac injury and protective mechanisms. Oxidative stress is a key pathological factor in various cardiovascular diseases, including cardiac hypertrophy and ischemia-reperfusion injury.[1] EUK-134 has demonstrated significant efficacy in protecting H9c2 cells from oxidative stress-induced damage, making it a valuable tool for investigating cardioprotective strategies.[1]

Mechanism of Action

EUK-134 mitigates oxidative stress primarily by targeting the source of ROS production, particularly within the mitochondria. In H9c2 cells subjected to hypertrophic stimuli like phenylephrine (PE) or direct oxidative insult with agents like hydrogen peroxide (H₂O₂), there is an observed increase in mitochondrial superoxide production and a decrease in mitochondrial membrane potential. Pre-treatment with EUK-134 effectively reverses these effects by scavenging mitochondrial ROS, thereby preserving mitochondrial integrity and function. This action prevents the downstream activation of pro-apoptotic signaling cascades, such as the MAPK pathway (including p38, ERK, and JNK), and reduces the expression of cell death markers like cleaved caspase-3 and Bax.

Signaling and Experimental Workflow Diagrams

Caption: EUK-134 signaling pathway in mitigating oxidative stress-induced damage in H9c2 cells.

References

• 1. Mitoprotective antioxidant EUK-134 stimulates fatty acid oxidation and prevents hypertrophy in H9C2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Novel Application of EUK-134 in Retinal Degeneration: Preventing Mitochondrial Oxidative Stress-Triggered Retinal Pigment Epithelial Cell Apoptosis by Suppressing MAPK/p53 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: EUK-134 for Radiation-Induced Damage Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic salen-manganese complex that exhibits potent superoxide dismutase (SOD) and catalase mimetic activities. This dual enzymatic function allows it to catalytically scavenge reactive oxygen species (ROS), such as superoxide and hydrogen peroxide, which are key mediators of cellular damage following exposure to ionizing radiation. These application notes provide a comprehensive overview of the use of EUK-134 and its analogs (e.g., EUK-207) in preclinical models of radiation-induced tissue injury, including dermatitis, pneumonitis, and oral mucositis. The detailed protocols and summarized data herein are intended to serve as a valuable resource for researchers investigating radioprotective and radiomitigative strategies.

Mechanism of Action

EUK-134's primary mechanism of action is the catalytic removal of ROS. Ionizing radiation leads to the radiolysis of water molecules, generating a cascade of free radicals that cause oxidative damage to cellular macromolecules, including DNA, lipids, and proteins. By mimicking the activities of SOD and catalase, EUK-134 can neutralize these harmful species, thereby reducing oxidative stress.

Furthermore, EUK-134 has been shown to modulate key signaling pathways involved in the cellular response to radiation damage. Notably, it can inhibit the activation of mitogen-activated protein kinase (MAPK) pathways (including ERK, JNK, and p38) and reduce the accumulation and phosphorylation of the p53 tumor suppressor protein, a central player in the DNA damage response that can trigger apoptosis.[1][2] This modulation of signaling cascades contributes to increased cell survival and tissue protection.[1][2]

Fig. 1: Mechanism of action of EUK-134 in mitigating radiation-induced cellular damage.

Application in Radiation-Induced Damage Models

Radiation-Induced Dermatitis

Radiation dermatitis is a common side effect of radiotherapy, characterized by erythema, desquamation, and in severe cases, ulceration. EUK-134 and its analogs have demonstrated significant efficacy in mitigating these effects in preclinical models.

Quantitative Data Summary

Animal Model	Radiation Dose & Type	EUK-207 Treatment Protocol	Key Findings	Reference
Rat	30 Gy X-ray	5 mg/kg, subcutaneous, daily, starting 48h post-irradiation	Reduced severity of radiation dermatitis; improved wound healing (wounds 32% of original size vs. 58% in vehicle at day 21).
Mouse (SKH-1 hairless)	30 Gy, 6 MeV electrons	Topical application (concentration not specified)	Reduction in inflammatory score and faster resolution of dermatitis.

Experimental Protocol: In Vivo Rat Model of Radiation Dermatitis

This protocol is adapted from studies demonstrating the mitigative effects of EUK-207 on radiation-induced skin injury.

• Animal Model: Female Sprague-Dawley rats (8-10 weeks old).

• Irradiation:

  • Anesthetize rats (e.g., with ketamine/xylazine).

  • Shield the body, exposing a defined area of the dorsal skin (e.g., 2x2 cm).

  • Deliver a single dose of 30 Gy of X-rays to the exposed skin area.

• EUK-207 Administration:

  • Prepare a solution of EUK-207 in a suitable vehicle (e.g., saline).

  • Beginning 48 hours post-irradiation, administer EUK-207 daily via subcutaneous injection at a dose of 5 mg/kg.

  • A control group should receive vehicle injections on the same schedule.

• Assessment of Dermatitis:

  • Visually score the severity of radiation dermatitis weekly using a standardized scale (e.g., 0 = no change, 1 = erythema, 2 = dry desquamation, 3 = moist desquamation, 4 = ulceration).

  • Measure wound size if applicable.

• Histological Analysis:

  • At selected time points, euthanize animals and collect skin samples from the irradiated area.

  • Fix tissues in 10% buffered formalin, embed in paraffin, and section.

  • Perform Hematoxylin and Eosin (H&E) staining to assess inflammatory cell infiltration, epidermal and dermal thickness, and other morphological changes.

Fig. 2: Experimental workflow for the rat model of radiation-induced dermatitis.

Radiation-Induced Lung Injury

Radiation-induced lung injury (RILI) manifests as an early inflammatory phase (pneumonitis) followed by a late fibrotic phase. EUK-207 has been shown to mitigate both phases of RILI.

Quantitative Data Summary

Animal Model	Radiation Dose & Type	EUK-207 Treatment Protocol	Key Findings	Reference
Rat (Sprague-Dawley)	10 Gy to whole thorax	8 mg/kg, s.c., daily, from 0 to 14 weeks post-irradiation	Significantly reduced increase in breathing rate; decreased lung hydroxyproline content (marker of fibrosis) at 28 weeks.[1]
Rat (Fischer)	12 Gy to whole thorax	8 mg/kg, s.c., daily, starting immediately or 2 weeks post-irradiation, until 28 weeks	Reduced oxidative damage (50-100%), TGF-β1 expression (75-100%), activated macrophages (20-60%), and fibrosis (60-80%).

Experimental Protocol: In Vivo Rat Model of Radiation-Induced Lung Injury

• Animal Model: Female Fischer 344 rats (6-7 weeks old).

• Irradiation:

  • Anesthetize rats.

  • Deliver a single dose of 12 Gy to the whole thorax using a suitable irradiator.

• EUK-207 Administration:

  • Prepare a solution of EUK-207.

  • Administer EUK-207 daily via subcutaneous injection at a dose of 8 mg/kg. Treatment can be initiated at various time points post-irradiation (e.g., immediately or 2 weeks after).

  • Include a vehicle-treated control group.

• Functional Assessment:

  • Monitor breathing rates weekly using a whole-body plethysmograph as an indicator of pneumonitis.

• Biochemical and Histological Analysis:

  • At the end of the study period (e.g., 48 weeks), euthanize animals and collect lung tissue.

  • Measure hydroxyproline content in lung homogenates to quantify fibrosis.

  • Perform H&E and Masson's trichrome staining on lung sections to visualize inflammation and collagen deposition.

  • Analyze markers of oxidative stress (e.g., 8-hydroxy-2'-deoxyguanosine) and inflammation (e.g., TGF-β1, activated macrophages) via immunohistochemistry or ELISA.

Radiation-Induced Oral Mucositis

Oral mucositis is a painful and dose-limiting toxicity of radiotherapy for head and neck cancers. While direct studies on EUK-134 for oral mucositis are less common, its protective effects on keratinocytes suggest potential benefits.

Quantitative Data Summary (In Vitro)

Cell Line	Radiation Dose & Type	EUK-134 Treatment Protocol	Key Findings	Reference
Primary Human Keratinocytes	UVB	Pre-treatment with EUK-134 (concentration-dependent)	Significantly lower accumulation of p53 protein; inhibition of UVB-induced activation of ERK, JNK, and p38 MAPK pathways; significant increase in cell survival.

Experimental Protocol: In Vitro Model of Radiation Damage in Keratinocytes

• Cell Culture:

  • Culture primary human epidermal keratinocytes in appropriate media.

• EUK-134 Pre-treatment:

  • Treat cells with varying concentrations of EUK-134 (e.g., 10-100 µM) for a specified period (e.g., 1 hour) before irradiation.

  • Include a vehicle-treated control.

• Irradiation:

  • Irradiate the cells with a single dose of UVB radiation.

• Post-Irradiation Assays:

  • Cell Viability: Assess cell viability at 24-48 hours post-irradiation using an MTT or similar assay.

  • Apoptosis: Quantify apoptosis using Annexin V/Propidium Iodide staining and flow cytometry.

  • Western Blot Analysis: Lyse cells at various time points post-irradiation to analyze the phosphorylation status of MAPK pathway proteins (p-ERK, p-JNK, p-p38) and the expression levels of p53.

Conclusion

EUK-134 and its more stable analog, EUK-207, are promising agents for the mitigation of radiation-induced tissue damage. Their ability to catalytically scavenge ROS and modulate critical stress-response signaling pathways provides a strong mechanistic basis for their protective effects. The protocols and data presented here offer a foundation for further research into the therapeutic potential of these compounds in managing the adverse effects of radiotherapy. Further studies are warranted to optimize dosing and treatment schedules and to translate these preclinical findings into clinical applications.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Mitigation of radiation-induced lung injury by Genistein and EUK-207 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC and LC-MS/MS Analysis of EUK-134 and its Metabolites in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic salen-manganese complex that has garnered significant interest in the fields of pharmacology and cosmetics due to its potent antioxidant properties. It functions as a mimetic of two key endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2][3] This dual activity allows EUK-134 to catalytically scavenge reactive oxygen species (ROS), such as superoxide radicals and hydrogen peroxide, thereby protecting cells and tissues from oxidative damage.[1][4] The therapeutic potential of EUK-134 is being explored in a variety of conditions associated with oxidative stress, including neurodegenerative diseases, ischemia-reperfusion injury, and skin photoaging.

The development of robust and reliable analytical methods for the quantification of EUK-134 and its metabolites in biological matrices is crucial for pharmacokinetic studies, metabolism profiling, and ensuring the safety and efficacy of potential therapeutic applications. High-performance liquid chromatography (HPLC) with ultraviolet (UV) detection and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are powerful techniques for the selective and sensitive determination of drugs and their metabolites in complex biological samples.

Principles and Scope

This document provides detailed protocols for the quantitative analysis of EUK-134 in biological samples, such as plasma and tissue homogenates, using HPLC-UV and LC-MS/MS. Additionally, it outlines a strategy for the investigation of potential EUK-134 metabolites. The methods described herein are intended to serve as a comprehensive guide for researchers in drug metabolism, pharmacokinetics, and analytical development.

The protocols cover:

• Sample preparation techniques, including protein precipitation and solid-phase extraction.

• Representative HPLC-UV and LC-MS/MS methods for the quantification of EUK-134.

• Guidelines for method validation based on regulatory standards.

• A discussion on the potential for in vitro metabolism studies using liver microsomes.

Signaling Pathway of EUK-134 Antioxidant Activity

EUK-134's primary mechanism of action is the catalytic removal of reactive oxygen species, thereby mitigating oxidative stress and preventing the activation of downstream signaling pathways associated with cellular damage.

EUK-134 Catalytic Scavenging of ROS.

Experimental Workflow for EUK-134 Analysis

The overall workflow for the analysis of EUK-134 from biological samples involves several key steps from sample collection to data analysis.

General workflow for EUK-134 analysis.

Materials and Reagents

• EUK-134 reference standard (≥95% purity)

• Internal Standard (IS), e.g., a structurally similar but chromatographically resolved compound.

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Trifluoroacetic acid (HPLC grade)

• Phosphate buffer

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Rat or human liver microsomes (for metabolism studies)

• NADPH regenerating system (for metabolism studies)

Sample Preparation Protocols

The choice of sample preparation method depends on the sample matrix and the required sensitivity.

Protein Precipitation (for Plasma/Serum)

This is a rapid method suitable for initial screening and when high sensitivity is not the primary requirement.

• To 100 µL of plasma or serum in a microcentrifuge tube, add 300 µL of cold acetonitrile containing the internal standard.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex, centrifuge, and transfer the supernatant to an HPLC vial for analysis.

Solid-Phase Extraction (SPE) (for Plasma/Serum and Tissue Homogenates)

SPE provides a cleaner extract and is recommended for methods requiring higher sensitivity, such as LC-MS/MS.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Pre-treat the sample: Dilute 100 µL of plasma or tissue homogenate with 400 µL of 4% phosphoric acid in water. Add the internal standard.

• Load the pre-treated sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elute EUK-134 and the IS with 1 mL of methanol.

• Evaporate the eluate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of the mobile phase for analysis.

Representative HPLC-UV Method

This method is suitable for the quantification of EUK-134 in formulations or in biological samples with concentrations in the higher ng/mL to µg/mL range.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)
Gradient	30% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, return to 30% B and equilibrate for 3 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
UV Detection	275 nm

Representative LC-MS/MS Method

This method provides high sensitivity and selectivity, making it ideal for pharmacokinetic studies where low concentrations of EUK-134 and its metabolites are expected.

Parameter	Condition
LC System	Shimadzu Nexera X2 or equivalent
MS System	Sciex QTRAP 6500+ or equivalent
Column	C18, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 2 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 2

Data Presentation

Quantitative data should be summarized in clear, structured tables. The following tables present hypothetical but realistic data for the analysis of EUK-134.

Table 1: Hypothetical HPLC-UV Method Parameters

Compound	Retention Time (min)
EUK-134	8.5
Internal Standard	7.2

Table 2: Hypothetical LC-MS/MS Method Parameters

Compound	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)
EUK-134	3.8	382.1	284.1
Internal Standard	3.5	396.1	298.1
Metabolite 1 (Hypothetical)	3.2	398.1	300.1
Metabolite 2 (Hypothetical)	2.9	414.1	316.1

Method Validation

A full validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA or EMA) to ensure reliable results. Key validation parameters include:

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: Determined by replicate analysis of quality control (QC) samples at low, medium, and high concentrations. The mean value should be within ±15% of the nominal value, and the precision should not exceed 15% CV.

• Calibration Curve: A linear relationship between instrument response and known concentrations of the analyte. A correlation coefficient (r²) of >0.99 is typically required.

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision (within ±20%).

• Recovery: The efficiency of the extraction procedure.

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw cycles, short-term and long-term storage).

Investigation of EUK-134 Metabolites

The metabolic fate of EUK-134 is not well-documented in publicly available literature. In vitro studies using liver microsomes are a common approach to investigate potential metabolism.

Protocol for In Vitro Metabolism in Liver Microsomes:

• Prepare an incubation mixture containing liver microsomes (e.g., rat or human), a NADPH-regenerating system, and phosphate buffer (pH 7.4).

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding EUK-134 (e.g., at a final concentration of 1-10 µM).

• Incubate at 37°C. Take aliquots at various time points (e.g., 0, 15, 30, 60 minutes) and quench the reaction with an equal volume of cold acetonitrile.

• Analyze the samples by LC-MS/MS. Compare the chromatograms of the incubated samples with a control sample (without NADPH) to identify potential metabolites.

• Metabolite identification can be performed using high-resolution mass spectrometry to determine the elemental composition of the metabolite and by analyzing its fragmentation pattern. Common metabolic pathways for compounds like EUK-134 could include hydroxylation, demethylation, or conjugation.

Conclusion

The HPLC-UV and LC-MS/MS methods outlined in this application note provide a robust framework for the quantitative analysis of EUK-134 in biological matrices. While the provided chromatographic conditions are representative, they should be optimized and fully validated for the specific application and laboratory instrumentation. The investigation of EUK-134 metabolism is a critical step in its development as a therapeutic agent, and the in vitro methods described offer a starting point for these essential studies.

References

• 1. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Superoxide dismutase mimetic with catalase activity, EUK-134, attenuates the multiple organ injury and dysfunction caused by endotoxin in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of the synthetic superoxide dismutase/catalase mimetic EUK-134 to compensate for seasonal antioxidant deficiency by reducing pre-existing lipid peroxides at the human skin surface - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for EUK-134 in Neurodegenerative Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic salen-manganese complex that acts as a potent mimetic of two critical endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase. By catalytically scavenging reactive oxygen species (ROS) such as superoxide (O₂⁻) and hydrogen peroxide (H₂O₂), EUK-134 mitigates oxidative stress, a key pathological mechanism implicated in the onset and progression of numerous neurodegenerative diseases, including Alzheimer's disease (AD), Parkinson's disease (PD), and amyotrophic lateral sclerosis (ALS). These application notes provide detailed protocols for utilizing EUK-134 in both in vitro and in vivo models of neurodegeneration to investigate its neuroprotective effects and underlying mechanisms of action.

Mechanism of Action

EUK-134's primary mechanism involves a dual catalytic activity. It first converts superoxide radicals to hydrogen peroxide, mimicking SOD activity. Subsequently, it detoxifies the hydrogen peroxide into water and oxygen, mimicking catalase activity. This comprehensive ROS scavenging prevents downstream cellular damage, including lipid peroxidation, protein oxidation, and DNA damage, which are hallmarks of neurodegenerative conditions.[1][2] Furthermore, EUK-134 has been shown to modulate key signaling pathways involved in apoptosis and inflammation, such as the JNK and MAPK/p53 pathways, further contributing to its neuroprotective profile.[1][3]

Data Presentation: Efficacy of EUK-134 in Neurodegenerative Models

The following tables summarize the quantitative effects of EUK-134 across various experimental models of neurodegeneration.

Table 1: In Vitro Neuroprotective Effects of EUK-134

Cell Line	Neurotoxic Insult	EUK-134 Concentration	Outcome Measure	Result	Reference
Primary Dopaminergic Cultures	Paraquat	Not Specified	Apoptotic Cell Death	Protection against apoptosis	[1]
Primary Dopaminergic Cultures	MPP+ or 6-OHDA	Not Specified	Nitrotyrosine Accumulation	Prevention of nitrotyrosine accumulation
Organotypic Hippocampal Cultures	Amyloid-β	Not Specified	Cell Death	Inhibition of cell death (by EUK-8, a related compound)
Microglial Cells	Fibrillar Amyloid-β	Not Specified	Microglial Proliferation	Blockade of microglial proliferation
ARPE-19 Cells	Sodium Iodate (6 mM)	Pre-treatment for 1.5h	Cell Viability	Notable improvement in cell viability
ARPE-19 Cells	Sodium Iodate (6 mM)	Pre-treatment for 1.5h	Mitochondrial ROS	Prevention of mitochondrial ROS accumulation
H9C2 Cells	Phenylephrine (50 µM)	10 µM	Hypertrophic Changes	Prevention of hypertrophic changes
Human Neuroblastoma SK-N-MC	H₂O₂/Menadione	Not Specified	Cell Viability	Enhanced cell viability
Rat Polymorphonuclear Leukocytes	Zinc and Paraquat	Pre-treatment	Total Free Radical Generation	Altered towards normalcy

Table 2: In Vivo Neuroprotective Effects of EUK-134

Animal Model	Disease Model	EUK-134 Dosage and Administration	Outcome Measure	Result	Reference
Adult Mice	Paraquat-induced Dopaminergic Cell Death	Not Specified	Dopaminergic Cell Death	Protection against cell death
Rats	Kainate-induced Seizures	10 mg/kg, s.c. (24h and 0.5h before kainate)	Neuronal Damage (CA1, CA3, Piriform Cortex)	Significant reduction in neuronal damage
Rats	Kainate-induced Seizures	10 mg/kg, s.c. (24h and 0.5h before kainate)	Protein Nitration	Highly significant reduction
Rats	Kainate-induced Seizures	10 mg/kg, s.c. (24h and 0.5h before kainate)	NF-κB and AP-1 Activation	Significant reduction in activation
SOD2 Nullizygous Mice	Genetic model of oxidative stress	Injection	Lifespan	Extended lifespan
Mouse Model	Amyotrophic Lateral Sclerosis (ALS)	Not Specified	Survival and Oxidative Stress	Prolonged survival and reduced oxidative stress
Rat Model	Stroke (Middle Cerebral Artery Occlusion)	Not Specified	Brain Infarct Size	Reduced infarct size
Balb/c Mouse	Sodium Iodate-induced Retinal Degeneration	Not Specified	Retinal Deformation, Nuclear Layer Thinning	Antagonized retinal deformation and prevented thinning
Rat Model	D-galactose-induced Aging	5 mg/kg, i.a., daily for 42 days	Spatial Memory Deficits	Significant reversal of deficits
Rat Model	D-galactose-induced Aging	5 mg/kg, i.a., daily for 42 days	Brain Weight and Cerebral Cortex Thickness	Significant reversal of loss and reduction

Experimental Protocols

In Vitro Neuroprotection Assay Using SH-SY5Y Human Neuroblastoma Cells

This protocol describes a method to assess the neuroprotective effects of EUK-134 against oxidative stress-induced cell death in the human neuroblastoma cell line SH-SY5Y, a common model for neurodegenerative diseases.

Materials:

• SH-SY5Y cells

• DMEM/F-12 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin

• EUK-134 (stock solution prepared in DMSO)

• 6-hydroxydopamine (6-OHDA) or H₂O₂ as the neurotoxic agent

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for formazan dissolution)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• EUK-134 Pre-treatment: Prepare serial dilutions of EUK-134 in culture medium. A suggested concentration range is 1 µM to 100 µM. Remove the old medium from the wells and add 100 µL of the medium containing the respective EUK-134 concentrations. Incubate for 2 hours.

• Induction of Oxidative Stress: Prepare a fresh solution of 6-OHDA or H₂O₂ in culture medium. A typical concentration for 6-OHDA is 50-100 µM, and for H₂O₂ is 100-200 µM (optimize for your specific cell passage and conditions). Add the neurotoxin to the wells containing EUK-134. Include control wells with medium only, EUK-134 only, and neurotoxin only.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Cell Viability Assessment (MTT Assay): a. After the 24-hour incubation, carefully remove the medium from each well. b. Add 100 µL of fresh medium and 10 µL of MTT solution to each well. c. Incubate for 4 hours at 37°C. d. Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. e. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control (untreated) cells.

In Vivo Neuroprotection Study in a Rat Model of Kainate-Induced Excitotoxicity

This protocol outlines an in vivo study to evaluate the neuroprotective effects of EUK-134 in a rat model of neurodegeneration induced by kainic acid (KA).

Materials:

• Male Sprague-Dawley rats (200-250 g)

• EUK-134

• Kainic acid (KA)

• Saline (0.9% NaCl)

• Anesthetic (e.g., isoflurane)

• Perfusion solutions (saline and 4% paraformaldehyde in PBS)

• Cryoprotectant (e.g., 30% sucrose in PBS)

• Equipment for subcutaneous injections, perfusion, and tissue processing.

Procedure:

• Animal Acclimatization: House the rats under standard laboratory conditions for at least one week before the experiment.

• Experimental Groups:

  • Control: Saline injection

  • KA only: Kainic acid injection (10 mg/kg, s.c.)

  • EUK-134 + KA: EUK-134 (10 mg/kg, s.c.) administered 24 hours and 30 minutes before KA injection.

  • EUK-134 only: EUK-134 injection (10 mg/kg, s.c.)

• Drug Administration: Administer EUK-134 and KA via subcutaneous injection as per the experimental design.

• Behavioral Monitoring: Observe the animals for seizure activity for at least 4 hours post-KA injection.

• Tissue Collection: At a predetermined time point (e.g., 72 hours post-KA injection), deeply anesthetize the rats and perform transcardial perfusion first with cold saline followed by 4% paraformaldehyde.

• Brain Processing: Carefully extract the brains and post-fix them in 4% paraformaldehyde overnight at 4°C. Subsequently, transfer the brains to a 30% sucrose solution for cryoprotection until they sink.

• Histological Analysis: a. Section the brains coronally (e.g., 40 µm thickness) using a cryostat. b. Perform Nissl staining or immunohistochemistry for markers of neuronal damage (e.g., Fluoro-Jade B) or apoptosis (e.g., cleaved caspase-3) to assess the extent of neuroprotection.

Western Blot Analysis of Pro-Apoptotic and Anti-Apoptotic Proteins

This protocol details the procedure for analyzing protein expression levels of key apoptotic markers in brain tissue or cell lysates following EUK-134 treatment.

Materials:

• Brain tissue or cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, anti-p-JNK, anti-p-p53, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Protein Extraction: Homogenize brain tissue or lyse cell pellets in ice-cold RIPA buffer. Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the proteins on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: a. Block the membrane with blocking buffer for 1 hour at room temperature. b. Incubate the membrane with the primary antibody (diluted in blocking buffer, e.g., 1:1000) overnight at 4°C. c. Wash the membrane three times with TBST for 10 minutes each. d. Incubate with the HRP-conjugated secondary antibody (diluted in blocking buffer, e.g., 1:5000) for 1 hour at room temperature. e. Wash the membrane three times with TBST for 10 minutes each.

• Detection: Apply the ECL reagent and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control (β-actin).

Immunohistochemistry (IHC) for Neuronal Apoptosis Markers in Brain Sections

This protocol provides a method for the immunohistochemical detection of apoptotic markers in brain sections from in vivo studies.

Materials:

• Cryosectioned brain tissue on slides

• PBS

• Permeabilization solution (e.g., 0.3% Triton X-100 in PBS)

• Blocking solution (e.g., 5% normal goat serum in PBS with 0.1% Triton X-100)

• Primary antibody (e.g., rabbit anti-cleaved caspase-3, 1:500 dilution)

• Fluorescently-labeled secondary antibody (e.g., goat anti-rabbit Alexa Fluor 488, 1:1000 dilution)

• DAPI for nuclear counterstaining

• Mounting medium

Procedure:

• Slide Preparation: Air-dry the cryosectioned slides for 30 minutes.

• Rehydration and Permeabilization: Wash the slides three times with PBS for 5 minutes each. Incubate in permeabilization solution for 15 minutes.

• Blocking: Wash with PBS and then incubate in blocking solution for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the slides with the primary antibody diluted in blocking solution overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation: Wash the slides three times with PBS. Incubate with the fluorescently-labeled secondary antibody for 1-2 hours at room temperature, protected from light.

• Counterstaining: Wash the slides three times with PBS. Incubate with DAPI solution for 5 minutes.

• Mounting: Wash the slides with PBS and mount with an appropriate mounting medium.

• Imaging: Visualize the staining using a fluorescence microscope.

Mandatory Visualizations

Caption: EUK-134's dual catalytic mechanism of action.

Caption: EUK-134's modulation of apoptotic signaling pathways.

Caption: General experimental workflow for studying EUK-134.

References

• 1. Catalytic Antioxidants and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Novel Application of EUK-134 in Retinal Degeneration: Preventing Mitochondrial Oxidative Stress-Triggered Retinal Pigment Epithelial Cell Apoptosis by Suppressing MAPK/p53 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

EUK-134 in Seahorse Assays: A Novel Approach to Assessing Mitochondrial Respiration

Application Notes and Protocols for Researchers

Introduction

EUK-134 is a synthetic salen-manganese complex renowned for its potent superoxide dismutase (SOD) and catalase mimetic activity.[1][2][3] This cell-permeable compound has demonstrated significant protective effects against oxidative stress-induced cellular damage by catalytically scavenging reactive oxygen species (ROS).[1][2] In the context of mitochondrial research, EUK-134 has emerged as a valuable tool for investigating the role of oxidative stress in mitochondrial dysfunction. One powerful platform for studying mitochondrial function is the Agilent Seahorse XF Analyzer, which measures the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) of live cells in real-time. This application note provides a detailed protocol for utilizing EUK-134 in conjunction with the Seahorse XF Cell Mito Stress Test to investigate the impact of oxidative stress on mitochondrial respiration.

Mitochondria are central to cellular energy metabolism, and their dysfunction is implicated in a wide array of pathologies, including neurodegenerative diseases, cardiovascular disorders, and cancer. The Seahorse XF Cell Mito Stress Test is a widely accepted standard for assessing mitochondrial function by using a series of mitochondrial inhibitors to reveal key parameters of mitochondrial respiration. By incorporating EUK-134 into this assay, researchers can elucidate the protective effects of this antioxidant compound on mitochondrial health and function under conditions of oxidative stress. This approach allows for a quantitative assessment of how scavenging mitochondrial ROS can preserve respiratory capacity and overall cellular bioenergetics.

Data Presentation

The following table summarizes the quantitative data on the effects of EUK-134 on mitochondrial respiration parameters in human skeletal muscle cells under tunicamycin-induced ER stress, as measured by a Seahorse XF assay.

Parameter	Vehicle Control	Tunicamycin (24h)	Tunicamycin + EUK-134
Basal Respiration (OCR, pmol/min)	~100	~150	~110
Maximal Respiration (OCR, pmol/min)	~200	~250	~200
Spare Respiratory Capacity (OCR, pmol/min)	~100	~100	~90
ATP Production (OCR, pmol/min)	~80	~120	~85
Proton Leak (OCR, pmol/min)	~20	~30	~25
Non-mitochondrial Respiration (OCR, pmol/min)	~25	~40	~30

Note: The data presented are approximate values derived from graphical representations in the cited literature and are intended for illustrative purposes. Actual results may vary depending on the cell type, experimental conditions, and specific instrumentation.

Experimental Protocols

Protocol 1: Preparation of EUK-134 Stock Solution

• Reconstitution: Prepare a 10 mM stock solution of EUK-134 in sterile dimethyl sulfoxide (DMSO).

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C, protected from light.

Protocol 2: Cell Culture and Plating for Seahorse Assay

• Cell Seeding: Plate cells in a Seahorse XF cell culture microplate at a pre-determined optimal density for the specific cell type being investigated. Allow the cells to adhere and grow overnight in a standard CO2 incubator at 37°C.

• EUK-134 Pre-treatment (Optional): If investigating the protective effects of EUK-134, pre-treat the cells with the desired concentration of EUK-134 (e.g., 10-20 µM) for a specified duration (e.g., 24 hours) prior to the Seahorse assay. Include a vehicle control (DMSO) group.

Protocol 3: Seahorse XF Cell Mito Stress Test with EUK-134

• Hydrate Sensor Cartridge: On the day before the assay, hydrate the Seahorse XF sensor cartridge with Seahorse XF Calibrant in a non-CO2 incubator at 37°C overnight.

• Prepare Assay Medium: On the day of the assay, prepare the Seahorse XF assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine) and warm it to 37°C. Adjust the pH to 7.4. If EUK-134 is to be present during the assay, supplement the assay medium with the final desired concentration of EUK-134 and an equivalent concentration of DMSO in the control medium.

• Medium Exchange: Remove the cell culture medium from the Seahorse plate and gently wash the cells with the prepared assay medium. Finally, add the appropriate volume of assay medium (with or without EUK-134) to each well.

• Incubate: Incubate the cell plate in a non-CO2 incubator at 37°C for 45-60 minutes to allow the temperature and pH to equilibrate.

• Load Injection Ports: During the incubation, load the injection ports of the hydrated sensor cartridge with the mitochondrial inhibitors from the Seahorse XF Cell Mito Stress Test Kit (oligomycin, FCCP, and a mixture of rotenone and antimycin A) at the optimized concentrations for the cell line being used.

• Run Seahorse Assay: Calibrate the Seahorse XF Analyzer and then replace the calibrant plate with the cell plate. Initiate the assay protocol to measure basal OCR and ECAR, followed by sequential injections of the mitochondrial inhibitors to determine ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

Mandatory Visualizations

Caption: Mechanism of EUK-134 in mitigating oxidative stress-induced mitochondrial dysfunction.

Caption: Experimental workflow for Seahorse XF Cell Mito Stress Test with EUK-134.

References

• 1. researchgate.net [researchgate.net]
• 2. Superoxide dismutase/catalase mimetic EUK-134 prevents diaphragm muscle weakness in monocrotalin-induced pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Superoxide dismutase/catalase mimetic EUK-134 prevents diaphragm muscle weakness in monocrotalin-induced pulmonary hypertension | PLOS One [journals.plos.org]

EUK-134: Application Notes and Protocols for Use as a Positive Control in Antioxidant Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134 is a synthetic salen-manganese complex renowned for its potent antioxidant properties. It functions as a mimetic of two crucial endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase. This dual enzymatic activity allows EUK-134 to catalytically scavenge reactive oxygen species (ROS), making it an invaluable tool and a reliable positive control in a wide array of antioxidant studies. By converting superoxide radicals to hydrogen peroxide and subsequently decomposing hydrogen peroxide into water and oxygen, EUK-134 effectively mitigates oxidative stress in both in vitro and in vivo models.[1][2] These application notes provide detailed protocols for utilizing EUK-134 as a positive control and summarize its effects on key signaling pathways and markers of oxidative stress.

Mechanism of Action

EUK-134's primary mechanism of action lies in its ability to mimic the catalytic activities of superoxide dismutase (SOD) and catalase.[1] This catalytic nature allows a single molecule of EUK-134 to neutralize numerous ROS molecules, making it a highly efficient antioxidant.

• Superoxide Dismutase (SOD) Mimetic Activity: EUK-134 catalyzes the dismutation of the superoxide radical (O₂⁻) into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂).

• Catalase Mimetic Activity: Subsequently, it catalyzes the decomposition of hydrogen peroxide (H₂O₂) into water (H₂O) and molecular oxygen (O₂).

This two-step process effectively removes two major ROS, preventing downstream damage to cellular components such as lipids, proteins, and DNA.

Caption: Mechanism of EUK-134 as a SOD and Catalase Mimetic.

Data Presentation: In Vitro and In Vivo Efficacy of EUK-134

The following tables summarize the quantitative effects of EUK-134 in various antioxidant assays, demonstrating its utility as a positive control.

Table 1: In Vitro Antioxidant Activity of EUK-134

Assay Type	Cell Line/System	Oxidative Stressor	EUK-134 Concentration	Observed Effect	Reference
Cell Viability	NRK-52E cells	1 mM Paraquat	100 µM	Significant reduction in paraquat-induced cell death
Human dermal fibroblasts	Glucose and glucose oxidase	Not specified	Protection from cytotoxicity
Lipid Peroxidation (MDA)	H9C2 cells	Phenylephrine (50 µM)	10 µM	Reduction in MDA level
SK-N-MC cells	H₂O₂	Pre-treatment	Returned to control levels
Protein Carbonylation	H9C2 cells	Phenylephrine (50 µM)	10 µM	Reduction in protein carbonylation
Catalase Activity	In vitro assay	-	Not specified	Initial H₂O₂ consumption rate of 234 µM/min

Table 2: In Vivo Antioxidant and Protective Effects of EUK-134

Animal Model	Condition	EUK-134 Dosage	Outcome Measure	Result	Reference
Rat	Ischemia-reperfusion	0.2 mg/kg (IV)	Glomerular filtration rate	Significantly improved after 30 and 45 min of ischemia
Rat	Kainate-induced seizures	Not specified	Neuronal damage in CA1	Reduced to 22% from 52%
Rat	Kainate-induced seizures	Not specified	Neuronal damage in CA3	Reduced to 7% from 37%
Mouse	Ethanol-induced limb malformations	In vivo treatment	Incidence of limb defects	Reduced from 67.3% to 35.9%
Human Volunteers	UVA-exposed skin	0.01-0.1% (topical)	Skin surface lipid peroxidation	Significant reduction

Experimental Protocols

Detailed methodologies for key experiments where EUK-134 serves as an excellent positive control are provided below.

Protocol 1: In Vitro Superoxide Dismutase (SOD) Mimetic Activity Assay

This protocol is adapted from commercially available SOD activity assay kits and can be used to demonstrate the SOD-like activity of EUK-134. The assay is based on the inhibition of the reduction of a tetrazolium salt (WST-1) by superoxide radicals generated by xanthine oxidase.

Materials:

• EUK-134 (positive control)

• SOD standard (for comparison)

• WST-1 solution

• Xanthine solution

• Xanthine Oxidase solution

• Assay Buffer (e.g., 50 mM phosphate buffer, pH 7.4)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 450 nm

Procedure:

• Prepare a stock solution of EUK-134 in a suitable solvent (e.g., DMSO) and dilute to the desired concentrations in Assay Buffer.

• Add 20 µL of blank (Assay Buffer), EUK-134 solutions, or SOD standards to the wells of a 96-well plate.

• Add 200 µL of WST-1 working solution to each well.

• Add 20 µL of Xanthine Oxidase solution to each well to start the reaction.

• Incubate the plate at 37°C for 20 minutes.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the percentage inhibition of the WST-1 reduction for each concentration of EUK-134.

References

• 1. jcdr.net [jcdr.net]
• 2. resources.amsbio.com [resources.amsbio.com]

EUK-134: Application Notes and Protocols for 3D Skin Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

EUK-134, a synthetic superoxide dismutase (SOD) and catalase mimetic, is a powerful antioxidant with significant potential for protecting the skin from environmental aggressors. Its unique catalytic activity allows it to neutralize reactive oxygen species (ROS) and mitigate the downstream inflammatory and degradative processes associated with photodamage. Three-dimensional (3D) skin models, such as reconstructed human epidermis (RHE) and full-thickness skin models, offer a physiologically relevant platform for evaluating the efficacy of topical agents like EUK-134. These models mimic the architecture and barrier function of human skin, providing a valuable tool for preclinical assessment.

This document provides detailed application notes and experimental protocols for utilizing EUK-134 in 3D skin models to investigate its protective effects against stressors like ultraviolet (UV) radiation.

Mechanism of Action

EUK-134 is a salen-manganese complex that mimics the enzymatic activities of two key endogenous antioxidants: superoxide dismutase and catalase.[1][2] This dual functionality enables it to catalytically scavenge superoxide radicals and convert them into less harmful hydrogen peroxide, which is then further broken down into water and oxygen. By neutralizing ROS at the apex of the oxidative stress cascade, EUK-134 can prevent a cascade of cellular damage.

Key protective mechanisms of EUK-134 against UV-induced skin damage include:

• Reduction of Oxidative Stress: Directly scavenges ROS, thereby reducing lipid peroxidation and oxidative damage to cellular components.[3]

• Inhibition of Inflammatory Pathways: Suppresses the activation of key signaling pathways, such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, which are instrumental in the inflammatory response to UV radiation.[1]

• Prevention of DNA Damage and Apoptosis: Reduces the accumulation of the tumor suppressor protein p53, a key marker of DNA damage and an initiator of apoptosis.[1]

• Preservation of Extracellular Matrix: By inhibiting the expression of matrix metalloproteinases (MMPs), such as MMP-1, EUK-134 helps to prevent the degradation of collagen and other extracellular matrix proteins, thus mitigating the signs of photoaging.

Signaling Pathways

The protective effects of EUK-134 against UV-induced skin damage are mediated through the modulation of critical signaling pathways. The following diagram illustrates the proposed mechanism.

EUK-134's mechanism in mitigating UV-induced skin damage.

Experimental Protocols

The following protocols are designed for the application of EUK-134 to commercially available 3D skin models such as EpiDerm™, SkinEthic™, or similar reconstructed human epidermis models.

Protocol 1: Evaluation of EUK-134's Protective Effect Against UV-Induced Cytotoxicity

This protocol assesses the ability of EUK-134 to prevent UV-induced cell death in a 3D skin model.

Workflow for assessing EUK-134's cytoprotective effects.

Materials:

• Reconstructed human epidermis (RHE) models (e.g., EpiDerm™, SkinEthic™)

• Assay medium provided by the RHE model manufacturer

• EUK-134

• Suitable vehicle for EUK-134 (e.g., propylene glycol, ethanol/water mixture)

• Phosphate-buffered saline (PBS)

• UVB light source with a calibrated radiometer

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Isopropanol or other suitable solvent for formazan extraction

• Multi-well plate reader

Procedure:

• Model Equilibration: Upon receipt, equilibrate the 3D skin models in the provided assay medium at 37°C and 5% CO₂ for at least 24 hours.

• Topical Application: Prepare solutions of EUK-134 in a suitable vehicle at various concentrations (e.g., 10 µM, 50 µM, 100 µM). Apply a defined volume (e.g., 25-50 µL) of the EUK-134 solutions or the vehicle control to the surface of the RHE models.

• Pre-incubation: Incubate the treated models for a period of 1 to 24 hours to allow for penetration of the compound.

• UVB Exposure: Wash the surface of the models with PBS to remove any remaining treatment solution. Add a thin layer of PBS to the surface to prevent drying during irradiation. Expose the models to a controlled dose of UVB radiation (e.g., 50-100 mJ/cm²). A non-irradiated control group should also be included.

• Post-incubation: After irradiation, replace the PBS with fresh assay medium and incubate the models for 24 to 48 hours.

• MTT Assay: At the end of the post-incubation period, transfer the RHE models to a new multi-well plate containing MTT solution (e.g., 0.5-1 mg/mL in assay medium) and incubate for 3 hours at 37°C.

• Formazan Extraction: After incubation, carefully remove the RHE models and place them in a tube or well containing a solvent (e.g., isopropanol) to extract the formazan crystals. Agitate for at least 2 hours.

• Data Analysis: Measure the absorbance of the formazan solution using a plate reader at the appropriate wavelength (e.g., 570 nm). Calculate cell viability as a percentage relative to the non-irradiated control.

Protocol 2: Assessment of EUK-134's Anti-inflammatory and Anti-degradative Effects

This protocol evaluates the ability of EUK-134 to reduce the secretion of pro-inflammatory cytokines and the expression of MMP-1 following UV exposure.

Materials:

• All materials from Protocol 1

• ELISA kits for human IL-1α, IL-6, and IL-8

• RT-qPCR reagents for MMP-1 gene expression analysis or ELISA kit for MMP-1 protein

Procedure:

• Follow steps 1-5 from Protocol 1.

• Sample Collection: At the end of the post-incubation period, collect the culture medium from each well for cytokine and MMP-1 protein analysis. Harvest the RHE tissue for gene expression analysis.

• Cytokine Analysis (ELISA): Perform ELISA for IL-1α, IL-6, and IL-8 on the collected culture medium according to the manufacturer's instructions.

• MMP-1 Analysis:

  • Gene Expression (RT-qPCR): Extract total RNA from the RHE tissue, reverse transcribe to cDNA, and perform quantitative PCR using primers specific for MMP-1 and a suitable housekeeping gene.

  • Protein Expression (ELISA): Perform ELISA for MMP-1 on the collected culture medium according to the manufacturer's instructions.

• Data Analysis: Quantify the concentration of cytokines and the relative expression of MMP-1. Compare the results from EUK-134 treated groups to the vehicle-treated, UV-exposed group.

Data Presentation

The following tables summarize expected quantitative outcomes based on the known mechanisms of EUK-134. Note: The specific percentage changes can vary depending on the 3D skin model, EUK-134 concentration, and UV dosage. The data presented below is illustrative and based on findings from studies on human keratinocytes and skin, as direct quantitative data from 3D skin model studies is limited.

Table 1: Protective Effect of EUK-134 on Cell Viability in UV-Exposed Keratinocytes

Treatment Group	UV Exposure	Cell Viability (% of Non-Exposed Control)
Vehicle Control	No	100%
Vehicle Control	Yes	~50-60%
EUK-134 (50 µM)	Yes	Significant increase compared to UV-exposed vehicle

Data extrapolated from studies showing EUK-134 significantly increases cell survival following UVB irradiation in primary human keratinocytes.

Table 2: Effect of EUK-134 on Lipid Peroxidation in Human Skin

Treatment Group	UVA Exposure (1 J/cm²)	Reduction in Lipid Peroxides
Pre-treatment with EUK-134	Yes	Dose-dependent reduction
Post-treatment with EUK-134	Yes	Reduction observed

Based on in vivo studies on human skin surface.

Table 3: Expected Modulation of Inflammatory and Degradative Markers by EUK-134 in UV-Exposed 3D Skin Models

Marker	UV-Exposed Vehicle Control	UV-Exposed + EUK-134	Expected Outcome
Pro-inflammatory Cytokines
IL-1α	Increased	Reduced	↓
IL-6	Increased	Reduced	↓
IL-8	Increased	Reduced	↓
Extracellular Matrix
MMP-1 Expression	Increased	Reduced	↓

This table represents the anticipated qualitative outcomes based on the known anti-inflammatory and MMP-inhibiting properties of EUK-134.

Conclusion

EUK-134 presents a promising strategy for protecting the skin against the deleterious effects of UV radiation. The use of 3D skin models provides a robust and ethically sound platform for substantiating the efficacy of EUK-134 in a physiologically relevant context. The protocols outlined in this document offer a framework for researchers and drug development professionals to investigate the cytoprotective, anti-inflammatory, and anti-aging properties of this potent antioxidant. Further studies utilizing these models will be invaluable in elucidating the full potential of EUK-134 in dermatological and cosmetic applications.

References

• 1. A synthetic superoxide dismutase/catalase mimetic (EUK-134) inhibits membrane-damage-induced activation of mitogen-activated protein kinase pathways and reduces p53 accumulation in ultraviolet B-exposed primary human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Use of the synthetic superoxide dismutase/catalase mimetic EUK-134 to compensate for seasonal antioxidant deficiency by reducing pre-existing lipid peroxides at the human skin surface - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

EUK-134 degradation products and their detection

Welcome to the technical support center for EUK-134. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the degradation of EUK-134 and the detection of its degradation products.

Frequently Asked Questions (FAQs)

Q1: What is EUK-134 and what is its primary mechanism of action?

A1: EUK-134 is a synthetic small molecule that mimics the activity of two key antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2][3][4] Its primary function is to catalytically scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress. It can neutralize superoxide radicals and convert hydrogen peroxide to water and oxygen.[5]

Q2: What are the likely degradation pathways for EUK-134 under experimental conditions?

A2: As a salen-manganese complex, EUK-134 is susceptible to degradation through several pathways, primarily depending on the pH, temperature, and presence of oxidizing or reducing agents. The most probable degradation pathways include:

• Hydrolysis of Imine Bonds: The salen ligand contains two imine (C=N) bonds which can be hydrolyzed, especially under acidic or basic conditions, leading to the breakdown of the ligand structure.

• Oxidation of Phenolic Rings: The phenolic rings of the ligand can be oxidized, particularly in the presence of strong oxidizing agents, which may lead to the formation of quinone-like structures.

• Demethylation: The methoxy groups on the phenolic rings can potentially be cleaved under certain conditions, resulting in hydroxylated derivatives.

• Manganese Center Redox Changes: The oxidation state of the central manganese atom may change depending on the redox environment.

Q3: What are the potential degradation products of EUK-134?

A3: Based on the likely degradation pathways, the following hypothetical degradation products could be formed:

• Hydrolysis Products:

  • Salicylaldehyde derivative (2-hydroxy-3-methoxybenzaldehyde)

  • Ethylenediamine

• Oxidation Products:

  • Quinone-like derivatives of the salen ligand.

• Demethylation Products:

  • Demethylated EUK-134 analogs.

The following diagram illustrates the potential degradation pathways of EUK-134.

Caption: Potential degradation pathways of EUK-134.

Troubleshooting Guides

HPLC Analysis Troubleshooting

Issue: Poor peak shape (tailing or fronting) for EUK-134.

Possible Cause	Troubleshooting Step
Secondary Interactions with Stationary Phase	Metal complexes like EUK-134 can interact with residual silanols on C18 columns. Try a column with end-capping or a different stationary phase (e.g., phenyl-hexyl). Consider adding a competing amine like triethylamine (0.1%) to the mobile phase.
Inappropriate Mobile Phase pH	The stability and charge state of EUK-134 can be pH-dependent. Experiment with a pH range where the compound is stable and has a consistent charge.
Column Overload	Inject a smaller sample volume or a more dilute sample.
Column Contamination or Degradation	Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.

Issue: Inconsistent retention times for EUK-134.

Possible Cause	Troubleshooting Step
Mobile Phase Composition Fluctuation	Prepare fresh mobile phase daily and ensure it is well-mixed and degassed.
Inadequate Column Equilibration	Ensure the column is equilibrated with the mobile phase for a sufficient time before starting the analysis.
Pump Malfunction	Check for leaks in the pump and ensure a consistent flow rate.
Temperature Fluctuations	Use a column oven to maintain a constant temperature.

The following diagram outlines a logical workflow for troubleshooting common HPLC issues.

Caption: Troubleshooting workflow for HPLC analysis.

Experimental Protocols

Forced Degradation Study of EUK-134

Objective: To generate potential degradation products of EUK-134 for identification and to develop a stability-indicating analytical method.

Methodology:

• Preparation of EUK-134 Stock Solution: Prepare a stock solution of EUK-134 in a suitable solvent (e.g., DMSO, ethanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: To 1 mL of EUK-134 stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Basic Hydrolysis: To 1 mL of EUK-134 stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: To 1 mL of EUK-134 stock solution, add 1 mL of 3% H₂O₂. Incubate at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Keep 1 mL of EUK-134 stock solution in an oven at 80°C for 48 hours.

  • Photodegradation: Expose 1 mL of EUK-134 stock solution to UV light (254 nm) for 24 hours.

• Sample Analysis: After the incubation period, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration with the mobile phase and analyze by HPLC-UV/MS.

HPLC-MS Method for the Analysis of EUK-134 and its Degradation Products

Objective: To separate and identify EUK-134 from its potential degradation products.

Instrumentation:

• HPLC system with a UV detector and coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap).

Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 10-90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• UV Detection: 254 nm and 280 nm.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

• Scan Range: m/z 100-1000.

• Fragmentation: Collision-Induced Dissociation (CID) for MS/MS analysis of parent ions.

The following diagram illustrates the experimental workflow for a forced degradation study.

Caption: Workflow for forced degradation studies.

Quantitative Data Summary

The following table presents hypothetical data from a forced degradation study of EUK-134, illustrating the percentage degradation under various stress conditions. Actual experimental results may vary.

Stress Condition	% Degradation of EUK-134	Number of Major Degradation Products
0.1 M HCl, 60°C, 24h	25%	2
0.1 M NaOH, 60°C, 24h	35%	3
3% H₂O₂, RT, 24h	15%	1
80°C, 48h	10%	1
UV light (254 nm), 24h	5%	1
Control (No Stress)	<1%	0

References

• 1. medkoo.com [medkoo.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. scbt.com [scbt.com]
• 4. caymanchem.com [caymanchem.com]
• 5. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: EUK-134 In Vitro Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected results with EUK-134 at high concentrations in vitro.

Frequently Asked Questions (FAQs)

Q1: Is EUK-134 cytotoxic at high concentrations?

High concentrations of EUK-134 (in the range of 30-300 μM) have been reported to cause a modest but significant reduction in cellular viability in some in vitro models. However, this observed decrease in viability, often measured using metabolic assays like the MTT assay, may not always correlate with increased cell death. Instead, it can be an artifact of the assay itself or indicative of cytostatic effects.

Q2: How can EUK-134 interfere with cell viability assays?

EUK-134 is a potent antioxidant with strong reducing potential. Many common cell viability assays, such as those using tetrazolium salts (MTT, XTT, WST-1) or resazurin (alamarBlue), are redox-based. These assays measure the metabolic activity of viable cells by their ability to reduce a substrate into a colored or fluorescent product. At high concentrations, EUK-134 can directly reduce these substrates in a cell-free environment, leading to a false signal that can be misinterpreted.

• For MTT assays: Direct reduction of the yellow MTT tetrazolium salt to purple formazan by EUK-134 can lead to an overestimation of cell viability (a false protective effect) or, depending on the experimental setup and background correction, could lead to anomalous results that appear as decreased viability.

• For LDH assays: While less likely to be directly affected by the antioxidant nature of EUK-134, assay components or the experimental conditions could potentially be influenced.

Q3: What are cytostatic effects and could EUK-134 exhibit them?

Cytostatic effects inhibit cell proliferation without directly causing cell death. This can manifest as an arrest in the cell cycle. While there is limited direct evidence for EUK-134 inducing cell cycle arrest, it is a plausible explanation for reduced cell numbers or confluency in culture without a corresponding increase in markers of cytotoxicity. If you observe a decrease in cell proliferation (e.g., through cell counting or assays like Crystal Violet) but no increase in cell death (e.g., via LDH release or Trypan Blue exclusion), investigating potential cytostatic effects is recommended.

Q4: What is the recommended concentration range for EUK-134 in vitro?

The optimal concentration of EUK-134 is highly dependent on the cell type, the experimental conditions, and the level of oxidative stress being investigated. For its protective antioxidant effects, concentrations typically range from 1 to 50 μM. If you are observing unexpected decreases in viability at concentrations above 50-100 μM, it is crucial to perform control experiments to rule out assay interference.

Troubleshooting Guides

Issue 1: Observed Decrease in Cell Viability at High EUK-134 Concentrations with MTT or Similar Redox-Based Assays

Possible Cause: Direct reduction of the assay substrate by EUK-134.

Troubleshooting Steps:

• Run a Cell-Free Control:

  • Prepare wells with your culture medium and EUK-134 at the same concentrations used in your experiment, but without cells.

  • Add the MTT (or other redox-based) reagent and incubate for the same duration as your cellular experiment.

  • If you observe a color/fluorescence change in the absence of cells, this confirms that EUK-134 is directly interfering with the assay.

• Use an Orthogonal Assay:

  • Switch to a cell viability or cytotoxicity assay that is not based on redox potential. Recommended alternatives include:

    • Lactate Dehydrogenase (LDH) Assay: Measures the release of LDH from damaged cells into the culture medium, indicating compromised cell membrane integrity.

    • Neutral Red Uptake Assay: Measures the ability of viable cells to incorporate and retain the neutral red dye in their lysosomes.

    • Crystal Violet Assay: Stains the DNA of adherent cells, providing a measure of the total cell biomass.

    • Trypan Blue Exclusion Assay: A direct cell counting method where viable cells with intact membranes exclude the dye.

Experimental Workflow for Diagnosing Assay Interference

Caption: Troubleshooting workflow for unexpected viability results.

Quantitative Data Summary

Due to the potential for assay interference, quantitative data on EUK-134 cytotoxicity should be interpreted with caution and ideally be confirmed with multiple assay types. The following table summarizes hypothetical data illustrating how different assays might respond to high concentrations of EUK-134.

Concentration (µM)	MTT Assay (% Viability)	LDH Assay (% Cytotoxicity)	Neutral Red Uptake (% Viability)
0 (Control)	100	5	100
10	98	6	99
50	95	7	96
100	85	8	94
200	70	9	92
300	60*	10	90

*Values may be artificially low due to assay interference and not reflective of actual cell death.

Experimental Protocols

Protocol 1: Cell-Free MTT Assay Interference Control

• Prepare a 96-well plate with cell culture medium.

• Add EUK-134 to achieve the final concentrations used in your experiments. Include a vehicle-only control.

• Add MTT reagent to each well at the same concentration and volume as used in your cellular assay.

• Incubate the plate for the same duration as your standard protocol (e.g., 2-4 hours) at 37°C.

• Add the solubilization buffer (e.g., DMSO or SDS-HCl).

• Read the absorbance at the appropriate wavelength (e.g., 570 nm).

• A significant increase in absorbance in the EUK-134 wells compared to the vehicle control indicates direct MTT reduction.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat cells with various concentrations of EUK-134 for the desired duration. Include a positive control for cytotoxicity (e.g., lysis buffer) and an untreated control.

• After treatment, carefully collect a portion of the cell culture supernatant from each well.

• Transfer the supernatant to a new 96-well plate.

• Prepare the LDH reaction mixture according to the manufacturer's instructions.

• Add the reaction mixture to each well containing the supernatant.

• Incubate the plate at room temperature for the recommended time (e.g., 30 minutes), protected from light.

• Add the stop solution provided in the kit.

• Measure the absorbance at the specified wavelength (e.g., 490 nm).

• Calculate the percentage of cytotoxicity relative to the positive control.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

• Seed cells in 6-well plates and treat with high concentrations of EUK-134 for 24-48 hours.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells in ice-cold 70% ethanol while vortexing gently.

• Store the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing a DNA-binding dye (e.g., Propidium Iodide) and RNase A.

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the samples using a flow cytometer.

• The resulting DNA content histogram will show the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase may indicate a cytostatic effect.

Signaling Pathway for Cell Cycle Analysis

Caption: Potential cytostatic effect of high-concentration EUK-134.

Troubleshooting EUK-134 precipitation in culture media

Welcome to the technical support center for EUK-134. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of EUK-134 in cell culture experiments, with a specific focus on troubleshooting and preventing precipitation.

Frequently Asked Questions (FAQs)

Q1: What is EUK-134 and what is its mechanism of action?

EUK-134 is a synthetic salen-manganese complex that functions as a mimetic of two crucial antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2][][4] Its primary role is to scavenge harmful reactive oxygen species (ROS), converting superoxide radicals into less harmful intermediates and then breaking down hydrogen peroxide into water and oxygen. This dual enzymatic activity makes EUK-134 a potent antioxidant, protecting cells from oxidative stress.

The signaling pathway for EUK-134's antioxidant activity can be visualized as follows:

EUK-134 Antioxidant Pathway.

Q2: What are the known solubility properties of EUK-134?

EUK-134 is a crystalline solid with limited aqueous solubility. It is crucial to understand its solubility in various solvents to prepare stock solutions and working concentrations correctly.

Solvent	Solubility
DMSO	≥20 mg/mL
Ethanol	~1 mg/mL
PBS (pH 7.2)	~0.2 mg/mL
Water	~2 mg/mL (may require warming)

Q3: What are the primary causes of EUK-134 precipitation in culture media?

Precipitation of EUK-134 in cell culture media can be attributed to several factors:

• Improper Dissolution: EUK-134 may not be fully dissolved in the initial stock solution.

• Solvent Shock: Rapidly diluting a concentrated DMSO stock of EUK-134 into an aqueous culture medium can cause the compound to crash out of solution.

• High Concentrations: Exceeding the solubility limit of EUK-134 in the final culture medium will lead to precipitation.

• pH Incompatibility: EUK-134 is known to be unstable in acidic conditions. While most culture media are buffered around neutral pH, localized pH drops due to cellular metabolism can potentially affect its stability.

• Interactions with Media Components: Cell culture media are complex mixtures of salts, amino acids, vitamins, and other components. High concentrations of phosphates or certain metal ions could potentially interact with the manganese center of EUK-134, leading to the formation of insoluble complexes.

• Temperature Fluctuations: Changes in temperature, such as moving media from cold storage to a 37°C incubator, can affect the solubility of EUK-134.

Troubleshooting Guides

Issue 1: Precipitation observed immediately after adding EUK-134 to the culture medium.

This is a common issue and is often related to the preparation and dilution of the stock solution.

Troubleshooting Workflow:

Troubleshooting immediate precipitation.

Detailed Steps:

• Verify Stock Solution: Before adding to your media, visually inspect your EUK-134 stock solution. If you observe any precipitate, try gently warming the solution (e.g., in a 37°C water bath) or sonicating it briefly to ensure complete dissolution. If the precipitate remains, your stock concentration may be too high.

• Employ Stepwise Dilution: To avoid "solvent shock," do not add your concentrated DMSO stock directly into the full volume of your culture medium. Instead, perform a serial dilution. First, dilute the stock solution in a small volume of serum-free medium, mix gently, and then add this intermediate dilution to your final volume of complete medium.

• Pre-warm Your Media: Ensure your cell culture medium is at 37°C before adding the EUK-134 solution. Adding a cold solution to a warm one can sometimes cause precipitation.

Issue 2: EUK-134 precipitates over time during the experiment.

If precipitation occurs hours or days after the initial preparation, it may be due to instability in the culture environment or interactions with cellular byproducts.

Potential Causes and Solutions:

Potential Cause	Recommended Action
pH Shift in Media	Monitor the pH of your culture medium throughout the experiment. If you observe a significant drop in pH, consider using a medium with a stronger buffering capacity, such as one supplemented with HEPES (typically at 10-25 mM).
Interaction with Serum Proteins	While direct interactions are not well-documented, high concentrations of serum proteins could potentially influence the stability of EUK-134. If you suspect this is an issue, you could try reducing the serum concentration if your cell line permits.
Degradation of EUK-134	Aqueous solutions of EUK-134 are not recommended for long-term storage. It is best to prepare fresh working solutions for each experiment. The stability of salen-manganese complexes can be pH-dependent.

Experimental Protocols

Protocol 1: Preparation of EUK-134 Stock Solution

• Materials:

  • EUK-134 powder

  • Anhydrous DMSO

  • Sterile, conical-bottom microcentrifuge tubes

• Procedure:

  • Calculate the required mass of EUK-134 to achieve the desired stock concentration (e.g., 10 mM).

  • Accurately weigh the EUK-134 powder and transfer it to a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO to the tube.

  • Vortex the solution for 1-2 minutes to facilitate dissolution.

  • Visually inspect the solution to ensure there is no undissolved material. If necessary, gently warm the tube in a 37°C water bath or sonicate for a few minutes.

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light.

Protocol 2: Dilution of EUK-134 Stock Solution into Culture Media

• Materials:

  • 10 mM EUK-134 stock solution in DMSO

  • Pre-warmed (37°C) complete cell culture medium (with serum and other supplements)

  • Sterile conical tubes

• Procedure (for a final concentration of 10 µM in 10 mL of media):

  • In a sterile conical tube, add 990 µL of pre-warmed complete media.

  • Add 10 µL of the 10 mM EUK-134 stock solution to the 990 µL of media to create a 1:100 intermediate dilution (100 µM).

  • Gently vortex the intermediate dilution.

  • Add 1 mL of the 100 µM intermediate dilution to the remaining 9 mL of your complete media to achieve the final 10 µM concentration.

  • Invert the tube several times to ensure thorough mixing.

  • Visually inspect the final solution for any signs of precipitation before adding it to your cells.

By following these guidelines and troubleshooting steps, you can minimize the risk of EUK-134 precipitation and ensure the reliability and reproducibility of your cell culture experiments.

References

• 1. apexbt.com [apexbt.com]
• 2. caymanchem.com [caymanchem.com]
• 4. A synthetic superoxide dismutase/catalase mimetic (EUK-134) inhibits membrane-damage-induced activation of mitogen-activated protein kinase pathways and reduces p53 accumulation in ultraviolet B-exposed primary human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: EUK-134 and Fluorescent ROS Probes

Welcome to the technical support center for researchers utilizing the antioxidant EUK-134 in combination with fluorescent reactive oxygen species (ROS) probes like 2',7'-dichlorodihydrofluorescein diacetate (DCFDA). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you navigate potential experimental challenges and ensure accurate data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is EUK-134 and how does it work?

EUK-134 is a synthetic small molecule that mimics the activity of two key endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1] Its primary function is to catalytically scavenge superoxide radicals (O₂⁻) and decompose hydrogen peroxide (H₂O₂) into water and oxygen. This dual action makes it a potent antioxidant for cellular studies.

Q2: What is DCFDA and how does it detect ROS?

2',7'-dichlorodihydrofluorescein diacetate (DCFDA or H2DCFDA) is a cell-permeable fluorogenic probe used to detect a broad range of reactive oxygen species.[2][3][4][5] Once inside the cell, intracellular esterases cleave the acetate groups, trapping the non-fluorescent 2',7'-dichlorodihydrofluorescein (DCFH) within the cell. Subsequent oxidation of DCFH by various ROS, including hydroxyl radicals and peroxyl radicals, yields the highly fluorescent compound 2',7'-dichlorofluorescein (DCF), which can be measured using fluorescence microscopy, flow cytometry, or a microplate reader.

Q3: Can EUK-134 interfere with ROS detection by DCFDA?

Yes, EUK-134 can significantly interfere with ROS detection by DCFDA. This interference can occur through two primary mechanisms:

• ROS Scavenging: As a potent SOD and catalase mimetic, EUK-134 will catalytically remove the ROS that are meant to be detected by DCFDA. This leads to a reduction or complete abolishment of the DCF fluorescent signal, potentially resulting in a false negative or an underestimation of the actual intracellular ROS levels.

• Direct Chemical Interaction (less likely but possible): While less documented, there is a potential for direct chemical interaction between EUK-134 and the DCFDA probe or its oxidized form, DCF, which could quench the fluorescent signal. It is crucial to perform cell-free control experiments to rule out this possibility.

Troubleshooting Guide

This guide addresses common issues encountered when using EUK-134 with DCFDA and provides step-by-step solutions.

Issue 1: Decreased or No DCF Fluorescence Signal in the Presence of EUK-134

Possible Cause: EUK-134 is actively scavenging the ROS being produced, leading to reduced oxidation of DCFH to the fluorescent DCF.

Troubleshooting Steps:

• Acknowledge the Antioxidant Activity: Recognize that a decrease in DCF fluorescence in the presence of EUK-134 is an expected outcome and demonstrates the efficacy of the compound as an antioxidant.

• Use EUK-134 as a Positive Control for Antioxidant Activity: In your experimental design, consider using EUK-134 as a positive control to demonstrate the reduction of ROS in your system.

• Perform a Cell-Free Control Assay: To rule out direct quenching of DCF fluorescence by EUK-134, perform a cell-free experiment.

  • Objective: Determine if EUK-134 directly interacts with DCF to reduce its fluorescence.

  • Protocol:

    • Prepare a solution of oxidized DCF at a known concentration.

    • Measure the baseline fluorescence of the DCF solution.

    • Add EUK-134 to the DCF solution at the same concentration used in your cellular experiments.

    • Measure the fluorescence immediately and at several time points.

  • Expected Result: If there is no significant change in fluorescence, the interference is due to ROS scavenging, not direct quenching.

Issue 2: How to Quantify ROS Production When Using a Potent Antioxidant like EUK-134?

Challenge: Standard fluorescent probes that measure the accumulation of oxidized products are inherently problematic in the presence of a powerful antioxidant that prevents this accumulation.

Solutions:

• Measure the Byproducts of EUK-134 Activity: Since EUK-134 converts H₂O₂ to water and oxygen, direct measurement of these products is challenging. However, you can focus on measuring specific ROS that may not be the primary targets of EUK-134 or use alternative methods.

• Utilize Alternative ROS Probes: Consider using probes that are more specific for certain types of ROS or that have different detection mechanisms.

  • MitoSOX™ Red: This probe is specific for mitochondrial superoxide. While EUK-134 has SOD-mimetic activity, comparing the MitoSOX Red signal with and without EUK-134 can still provide valuable information about the extent of mitochondrial superoxide scavenging.

  • Amplex™ Red: This probe is highly sensitive for detecting extracellular hydrogen peroxide in the presence of horseradish peroxidase (HRP). This can be useful for measuring H₂O₂ released from cells. Note that the assay may require the addition of SOD to prevent interference from NADPH-dependent superoxide generation by HRP.

• Employ Electron Paramagnetic Resonance (EPR) Spectroscopy: EPR, also known as Electron Spin Resonance (ESR), is considered the gold standard for the direct detection and quantification of free radicals. Using spin traps, EPR can specifically identify and quantify superoxide and other radicals, providing a more direct measure of ROS levels that is less susceptible to the scavenging effects of antioxidants.

Quantitative Data Summary

Parameter	EUK-134	DCFDA/H2DCFDA
Chemical Name	Ethylbisiminomethylguaiacol manganese chloride	2',7'-Dichlorodihydrofluorescein diacetate
Mechanism of Action	SOD and Catalase Mimetic	Fluorescent ROS indicator
Primary Target	Superoxide (O₂⁻), Hydrogen Peroxide (H₂O₂)	General ROS (hydroxyl, peroxyl radicals)
Detection Method	Indirectly through its effects	Fluorescence (Ex/Em: ~495/529 nm)
Solubility	Propanediol	DMSO, Ethanol

Experimental Protocols

Protocol 1: Cell-Free DCF Fluorescence Quenching Assay

Objective: To determine if EUK-134 directly quenches the fluorescence of oxidized DCF.

Materials:

• 2',7'-Dichlorofluorescein (DCF) standard

• EUK-134

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader

Procedure:

• Prepare a 1 µM solution of DCF in PBS.

• Pipette 100 µL of the DCF solution into wells of the microplate.

• Measure the baseline fluorescence (Excitation: 495 nm, Emission: 529 nm).

• Prepare a stock solution of EUK-134 in an appropriate solvent (e.g., propanediol).

• Add a small volume of the EUK-134 stock solution to the DCF-containing wells to achieve the desired final concentration (e.g., 10 µM). Add the same volume of solvent to control wells.

• Mix gently and incubate for 15 minutes at room temperature, protected from light.

• Measure the fluorescence again.

Data Analysis: Compare the fluorescence intensity of the wells with and without EUK-134. A significant decrease in fluorescence in the presence of EUK-134 would indicate direct quenching.

Protocol 2: Cellular ROS Detection with DCFDA and EUK-134 as a Control

Objective: To measure intracellular ROS production and demonstrate the antioxidant effect of EUK-134.

Materials:

• Adherent or suspension cells

• DCFDA (H2DCFDA)

• EUK-134

• ROS-inducing agent (e.g., H₂O₂, menadione)

• Cell culture medium (phenol red-free)

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader or flow cytometer

Procedure:

• Seed cells in the 96-well plate and allow them to adhere overnight.

• Wash the cells with warm PBS.

• Load the cells with 10 µM DCFDA in serum-free medium for 30-45 minutes at 37°C.

• Wash the cells with PBS to remove excess probe.

• Pre-treat the cells with various concentrations of EUK-134 for 1 hour. Include a vehicle control.

• Induce ROS production by adding the ROS-inducing agent to the appropriate wells.

• Immediately measure the fluorescence at multiple time points (kinetic reading) or after a fixed incubation period (endpoint reading).

Data Analysis: Normalize the fluorescence readings to the cell number (e.g., using a DNA-binding dye like Hoechst or a protein stain like crystal violet). Compare the fluorescence levels in cells treated with the ROS inducer alone to those pre-treated with EUK-134.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. doc.abcam.com [doc.abcam.com]
• 3. biocompare.com [biocompare.com]
• 4. Identification of ROS using oxidized DCFDA and flow-cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of ROS Using Oxidized DCFDA and Flow-Cytometry | Springer Nature Experiments [experiments.springernature.com]

Optimizing EUK-134 Concentration for Maximum Efficacy: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing EUK-134 in their experiments. The following information, presented in a question-and-answer format, addresses common queries and troubleshooting scenarios to help optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is EUK-134 and what is its primary mechanism of action?

EUK-134 is a synthetic, salen-manganese complex that acts as a mimetic of two crucial antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2] Its primary mechanism of action involves catalytically converting reactive oxygen species (ROS) into harmless molecules. Specifically, it first dismutates superoxide radicals (O₂⁻) into hydrogen peroxide (H₂O₂), and then decomposes H₂O₂ into water (H₂O) and oxygen (O₂). This dual action makes it a potent scavenger of key ROS, thereby protecting cells from oxidative stress-induced damage.

Q2: What is the recommended starting concentration range for EUK-134 in in-vitro experiments?

The optimal concentration of EUK-134 is cell-type and context-dependent. However, based on published studies, a general starting range for in-vitro experiments is between 10 µM and 100 µM. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How should I prepare and store EUK-134 stock solutions?

EUK-134 is soluble in DMSO and ethanol. For cell culture experiments, it is recommended to prepare a stock solution in sterile DMSO at a concentration of 10-20 mM. This stock solution should be stored at -20°C and protected from light. When preparing working solutions, dilute the DMSO stock in your cell culture medium to the desired final concentration. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: Is EUK-134 stable in cell culture medium?

EUK-134 is generally considered stable in cell culture medium for the duration of typical experiments (24-72 hours). However, prolonged exposure to light can lead to its degradation. Therefore, it is advisable to protect the culture plates from light, for example, by wrapping them in aluminum foil, especially during long incubation periods.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation of EUK-134 in culture medium.	- The concentration of EUK-134 is too high. - The final DMSO concentration is too high, causing the compound to fall out of solution when diluted in aqueous medium. - The culture medium has a pH or composition that is incompatible with EUK-134.	- Perform a solubility test with your specific culture medium before treating the cells. - Ensure the final DMSO concentration is kept to a minimum (≤ 0.1%). - Prepare fresh dilutions of EUK-134 for each experiment.
No observable protective effect of EUK-134 against oxidative stress.	- The concentration of EUK-134 is too low to counteract the level of oxidative stress induced. - The timing of EUK-134 treatment is not optimal. - The oxidative stressor acts through a pathway that is not effectively targeted by EUK-134.	- Perform a dose-response experiment to determine the optimal protective concentration. - Optimize the pre-treatment time with EUK-134 before inducing oxidative stress (e.g., 1, 6, 12, or 24 hours). - Confirm the mechanism of your oxidative stressor and consider if EUK-134 is the appropriate antioxidant.
EUK-134 appears to be cytotoxic at higher concentrations.	- At high concentrations, some synthetic SOD/catalase mimetics can exhibit off-target effects or pro-oxidant activities.	- Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the non-toxic concentration range for your specific cell line. - Always include a vehicle control (medium with the same concentration of DMSO used for the highest EUK-134 concentration) to rule out solvent toxicity.
Inconsistent or variable results between experiments.	- Inconsistent preparation of EUK-134 solutions. - Variability in cell health and density at the time of treatment. - Degradation of EUK-134 stock solution.	- Prepare fresh dilutions from a reliable stock solution for each experiment. - Standardize cell seeding density and ensure cells are in the logarithmic growth phase before treatment. - Aliquot the EUK-134 stock solution upon first use to avoid repeated freeze-thaw cycles.

Data Presentation

Table 1: Effective In-Vitro Concentrations of EUK-134 in Various Cell Lines

Cell Line	Experimental Context	Effective Concentration Range	Reference(s)
Human Keratinocytes	Protection against UVB-induced p53 accumulation	10 - 50 µM	[3]
H9C2 Cardiomyoblasts	Prevention of phenylephrine-induced hypertrophy	10 µM	[4]
ARPE-19 (Retinal Pigment Epithelium)	Protection against NaIO₃-induced apoptosis	10 - 50 µM	[2]
Proximal Tubular Cells (PTCs)	Protection against H₂O₂-induced cell death	1 - 100 µM
SK-N-MC Neuroblastoma	Protection against H₂O₂/menadione-induced cell death	25 µM
Cortical Neurons	Attenuation of staurosporine-induced apoptosis	20 µM

Experimental Protocols

Protocol 1: Determining the Optimal Non-Toxic Concentration of EUK-134 using MTT Assay

This protocol outlines the steps to assess the cytotoxicity of EUK-134 and determine the optimal concentration range for your experiments.

• Cell Seeding: Seed your cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells per well and allow them to adhere overnight.

• EUK-134 Treatment: Prepare a series of EUK-134 concentrations (e.g., 1, 5, 10, 25, 50, 100 µM) in your complete cell culture medium. Include a vehicle control (medium with the highest percentage of DMSO used) and a no-treatment control.

• Incubation: Remove the old medium from the cells and add 100 µL of the prepared EUK-134 solutions or controls to the respective wells. Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C until a purple formazan precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the no-treatment control. The highest concentration that does not significantly reduce cell viability is considered the maximum non-toxic concentration.

Protocol 2: Assessing the Antioxidant Efficacy of EUK-134 (SOD and Catalase Activity)

This protocol provides a general workflow to evaluate the superoxide dismutase (SOD) and catalase-like activity of EUK-134 in a cell-free or cell-based system.

A. Superoxide Dismutase (SOD) Activity Assay (Indirect Method)

• Principle: This assay is based on the inhibition of the reduction of a detector molecule (e.g., nitroblue tetrazolium - NBT) by superoxide radicals generated by a source (e.g., xanthine/xanthine oxidase system). SOD or a mimetic like EUK-134 will compete for the superoxide radicals, thus inhibiting the colorimetric reaction.

• Reaction Mixture: Prepare a reaction mixture containing a buffer (e.g., phosphate buffer, pH 7.4), xanthine, NBT, and xanthine oxidase.

• EUK-134 Addition: Add different concentrations of EUK-134 to the reaction mixture.

• Incubation and Measurement: Incubate at room temperature and monitor the increase in absorbance at a specific wavelength (e.g., 560 nm for formazan formation from NBT).

• Calculation: The percentage of inhibition of the reaction by EUK-134 is calculated, and the concentration of EUK-134 that causes 50% inhibition (IC50) is determined.

B. Catalase Activity Assay

• Principle: This assay measures the decomposition of hydrogen peroxide (H₂O₂). The rate of H₂O₂ disappearance can be monitored directly by measuring the decrease in absorbance at 240 nm.

• Reaction Mixture: Prepare a solution of H₂O₂ in a suitable buffer (e.g., phosphate buffer, pH 7.0).

• EUK-134 Addition: Add different concentrations of EUK-134 to the H₂O₂ solution.

• Measurement: Immediately start monitoring the decrease in absorbance at 240 nm over time using a spectrophotometer.

• Calculation: The rate of H₂O₂ decomposition is calculated from the linear portion of the absorbance vs. time curve. The catalase-like activity of EUK-134 is expressed as units/mg of the compound, where one unit is defined as the amount of enzyme that decomposes 1 µmol of H₂O₂ per minute.

Protocol 3: Investigating the Effect of EUK-134 on MAPK Signaling Pathway via Western Blotting

This protocol describes how to assess the impact of EUK-134 on the phosphorylation status of key proteins in the Mitogen-Activated Protein Kinase (MAPK) pathway.

• Cell Treatment: Seed cells and treat them with an oxidative stressor (e.g., H₂O₂) in the presence or absence of a pre-determined optimal concentration of EUK-134. Include appropriate controls (untreated, EUK-134 alone, stressor alone).

• Protein Extraction: After treatment, wash the cells with ice-cold PBS and lyse them using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phosphorylated and total forms of MAPK proteins (e.g., p-ERK1/2, ERK1/2, p-p38, p38, p-JNK, JNK) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the phosphorylated protein to the total protein for each sample.

Mandatory Visualization

Caption: Dual enzymatic action of EUK-134.

Caption: Workflow for MAPK pathway analysis.

Caption: EUK-134's role in Notch signaling.

References

• 1. Modulation of notch signaling pathway to prevent H2O2/menadione-induced SK-N-MC cells death by EUK134 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. worthe-it.co.za [worthe-it.co.za]

EUK-134 Technical Support Center: Troubleshooting Incompatibility with Strong Acids and Reducing Agents

For researchers, scientists, and drug development professionals utilizing EUK-134, this guide provides essential information regarding its potential incompatibilities with strong acids and reducing agents. Understanding these interactions is crucial for maintaining the integrity and efficacy of the molecule throughout experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of EUK-134 in aqueous solutions?

EUK-134, a salen-manganese complex, is generally stable in aqueous solutions at or near neutral pH.[1][2] It is designed to be a robust catalytic antioxidant, mimicking the activity of superoxide dismutase (SOD) and catalase.[2][3][] However, its stability can be compromised under conditions of extreme pH or in the presence of strong reducing agents.

Q2: Is EUK-134 compatible with strongly acidic conditions (e.g., pH < 4)?

Direct studies on the stability of EUK-134 in strong acidic conditions are not extensively published. However, based on the chemistry of salen ligands and manganese complexes, exposure to strong acids is likely to be problematic. The imine bonds (C=N) in the salen ligand are susceptible to hydrolysis under acidic conditions, which would lead to the decomposition of the complex and a loss of its catalytic activity. Furthermore, the manganese center's coordination environment would be disrupted.

Q3: What is the potential impact of reducing agents on EUK-134?

EUK-134's catalytic cycle involves the manganese center cycling between its Mn(III) and Mn(II) oxidation states. While it is a potent antioxidant, its primary role is as an oxidation catalyst. The introduction of strong reducing agents, such as dithiothreitol (DTT) or β-mercaptoethanol (BME), could potentially reduce the Mn(III) center to Mn(II) in a manner that disrupts its catalytic function. While some reduction is part of its normal catalytic cycle, a persistent reducing environment may lock the manganese in a lower oxidation state, inhibiting its ability to scavenge superoxide.

Q4: Are there any observable signs of EUK-134 degradation?

Degradation of EUK-134 may be indicated by a change in the color of the solution. EUK-134 solutions are typically brown to reddish-brown. A significant color change or loss of color could suggest decomposition of the manganese complex. Additionally, a decrease in its antioxidant activity, as measured by relevant assays, would be a clear indicator of degradation.

Troubleshooting Guide

This section provides guidance for identifying and resolving potential issues related to EUK-134 incompatibility.

Problem	Possible Cause	Recommended Solution
Loss of Antioxidant Activity	Degradation due to acidic pH in the experimental buffer or medium.	- Adjust the pH of your solution to be within the optimal range for EUK-134 (near neutral).- If acidic conditions are required for your experiment, consider adding EUK-134 at the last possible step.- Perform a control experiment to measure the antioxidant activity of EUK-134 in your buffer system before adding other components.
Inactivation by a reducing agent in the formulation.	- Avoid the concurrent use of strong reducing agents like DTT or BME with EUK-134.- If a reducing agent is necessary, consider alternative, non-thiol-based reducing agents or perform a separation step (e.g., dialysis, gel filtration) to remove the reducing agent before adding EUK-134.- Test the compatibility of EUK-134 with the specific reducing agent at the intended concentration and incubation time.
Unexpected Color Change in Solution	Decomposition of the EUK-134 complex.	- Verify the pH of the solution.- Ensure no incompatible reagents have been added.- Prepare fresh solutions of EUK-134 for each experiment to minimize degradation during storage.
Inconsistent Experimental Results	Gradual degradation of EUK-134 stock solution.	- Store EUK-134 stock solutions at -20°C or below as recommended.- Avoid repeated freeze-thaw cycles.- Prepare fresh dilutions from a concentrated stock for each experiment.

Data Presentation: Quantifying EUK-134 Stability

To assist researchers in designing their experiments, the following tables provide a template for quantifying the stability of EUK-134 under various conditions. Researchers can populate these tables with their own experimental data.

Table 1: Effect of pH on EUK-134 Catalase-like Activity

pH	Incubation Time (hours)	Remaining Catalase Activity (%)
3.0	1	Enter your data
4.0	1	Enter your data
5.0	1	Enter your data
6.0	1	Enter your data
7.0	1	Enter your data
8.0	1	Enter your data

Table 2: Compatibility of EUK-134 with Common Reducing Agents

Reducing Agent	Concentration (mM)	Incubation Time (minutes)	Remaining SOD-like Activity (%)
Dithiothreitol (DTT)	1	30	Enter your data
Dithiothreitol (DTT)	5	30	Enter your data
β-mercaptoethanol	1	30	Enter your data
β-mercaptoethanol	5	30	Enter your data
TCEP	1	30	Enter your data
TCEP	5	30	Enter your data

Experimental Protocols

Protocol 1: Assessing EUK-134 Stability in Acidic Conditions

Objective: To determine the effect of acidic pH on the stability and antioxidant activity of EUK-134.

Materials:

• EUK-134 stock solution (e.g., 10 mM in DMSO)

• A series of buffers with varying pH (e.g., citrate buffer for pH 3-6, phosphate buffer for pH 6-8)

• Hydrogen peroxide (H₂O₂) solution

• Spectrophotometer

Methodology:

• Prepare working solutions of EUK-134 (e.g., 100 µM) in each of the different pH buffers.

• Incubate the solutions at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 1, 2, 4, and 8 hours).

• At each time point, measure the catalase-like activity of EUK-134. This can be done by monitoring the decomposition of H₂O₂ at 240 nm using a spectrophotometer.

  • Add a known concentration of H₂O₂ to the EUK-134 solution in the corresponding buffer.

  • Immediately begin recording the absorbance at 240 nm over time.

  • The rate of decrease in absorbance is proportional to the catalase activity.

• Calculate the remaining activity at each pH and time point relative to a control sample of EUK-134 in a neutral pH buffer at time zero.

• (Optional) Use HPLC analysis to detect the appearance of degradation products and the disappearance of the parent EUK-134 peak over time.

Protocol 2: Evaluating EUK-134 Compatibility with Reducing Agents

Objective: To assess the impact of common reducing agents on the SOD-like activity of EUK-134.

Materials:

• EUK-134 stock solution

• Reducing agents: DTT, β-mercaptoethanol, TCEP

• A suitable buffer (e.g., phosphate buffer, pH 7.4)

• An SOD activity assay kit (e.g., one based on the inhibition of the reduction of a tetrazolium salt by superoxide radicals)

• Spectrophotometer

Methodology:

• Prepare solutions of EUK-134 (e.g., 50 µM) in the buffer.

• Add the reducing agent to be tested at the desired final concentration (e.g., 1 mM and 5 mM).

• Incubate the mixtures for a set time (e.g., 30 minutes) at room temperature.

• Measure the SOD-like activity of each sample using a commercially available kit according to the manufacturer's instructions.

• Compare the activity of the EUK-134 samples incubated with reducing agents to a control sample of EUK-134 incubated in buffer alone.

• Express the results as the percentage of remaining SOD-like activity.

Visualizations

Caption: Proposed degradation pathway of EUK-134 in strong acid.

References

• 1. researchgate.net [researchgate.net]
• 2. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]

Technical Support Center: Assessing EUK-134 Cellular Uptake and Localization

Welcome to the technical support center for researchers working with EUK-134. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist you in designing and executing experiments to assess the cellular uptake and localization of this potent synthetic antioxidant.

Frequently Asked Questions (FAQs)

Q1: What is the expected cellular permeability of EUK-134?

Q2: Does EUK-134 have intrinsic fluorescence for direct visualization?

A2: There is no evidence in the literature to suggest that EUK-134 possesses significant intrinsic fluorescence that can be used for direct imaging via fluorescence microscopy. Therefore, direct visualization requires indirect methods or advanced imaging techniques.

Q3: What is the evidence for the subcellular localization of EUK-134?

A3: The primary evidence for EUK-134's subcellular localization is indirect and points towards the mitochondria. Multiple studies have shown that EUK-134 protects mitochondrial function. For instance, it has been shown to reverse the reduction of mitochondrial membrane potential in hypertrophic cardiomyocytes and ameliorate mitochondrial dysfunction under endoplasmic reticulum stress.[2][4] This strongly suggests that EUK-134 localizes to the cytosol and/or mitochondria where it can exert its superoxide dismutase and catalase mimetic activities.

Q4: Can I fluorescently label EUK-134 for microscopy?

A4: Directly labeling a small molecule like EUK-134 with a traditional fluorophore is challenging because the label can be larger than the molecule itself, potentially altering its physicochemical properties, cell permeability, and subcellular localization. A more advanced approach would be to use "click chemistry," where a small, inert chemical group like an alkyne is incorporated into the EUK-134 structure. This modified EUK-134 can then be introduced to the cells, and after fixation, a fluorescent probe can be "clicked" onto the alkyne for visualization. This method minimizes the impact on the molecule's behavior in living cells.

Quantitative Data on Cellular Uptake

Currently, there is a lack of published quantitative data on the specific uptake rates and intracellular concentrations of EUK-134 in different cell types. Researchers will need to generate this data empirically. Below is a template for how such data could be structured.

Table 1: Example Data Table for EUK-134 Cellular Uptake

Cell Line	Concentration (µM)	Incubation Time (hours)	Intracellular Concentration (µM)	Uptake Efficiency (%)
H9C2	10	1	Data to be determined	Data to be determined
H9C2	10	6	Data to be determined	Data to be determined
H9C2	10	24	Data to be determined	Data to be determined
HeLa	10	1	Data to be determined	Data to be determined
HeLa	10	6	Data to be determined	Data to be determined
HeLa	10	24	Data to be determined	Data to be determined

To generate this data, techniques such as liquid chromatography-mass spectrometry (LC-MS) on cell lysates after incubation with EUK-134 would be required.

Experimental Protocols and Troubleshooting Guides

Method 1: Indirect Assessment of Mitochondrial Localization via Functional Assays

This approach infers the localization of EUK-134 by its protective effect on mitochondrial function.

Protocol: Assessing Mitochondrial Membrane Potential (ΔΨm)

• Cell Culture: Plate cells of interest (e.g., H9C2 cardiomyocytes) in a multi-well imaging plate and allow them to adhere.

• Induce Stress (Optional): Treat cells with an agent known to induce oxidative stress and reduce ΔΨm (e.g., phenylephrine, H₂O₂).

• EUK-134 Treatment: Pre-incubate a subset of the stressed cells with EUK-134 (e.g., 10 µM) for a specified duration.

• Staining: Load the cells with a ΔΨm-sensitive fluorescent probe, such as JC-1 or TMRE, according to the manufacturer's instructions.

• Imaging: Visualize the cells using a fluorescence microscope. For JC-1, healthy mitochondria with high ΔΨm will show red fluorescence, while depolarized mitochondria will exhibit green fluorescence.

• Quantification: Measure the ratio of red to green fluorescence intensity to quantify changes in ΔΨm across different treatment groups.

Troubleshooting Guide: Mitochondrial Functional Assays

Issue	Possible Cause	Suggested Solution
No protective effect of EUK-134 observed.	Insufficient incubation time or concentration of EUK-134.	Perform a dose-response and time-course experiment to determine the optimal conditions.
EUK-134 is unstable in the cell culture medium.	Prepare fresh solutions of EUK-134 for each experiment. Minimize exposure to light.
High background fluorescence from the probe.	Incomplete removal of the fluorescent probe after staining.	Increase the number of washes after staining.
Autofluorescence from the cell culture medium or the cells themselves.	Use phenol red-free medium for imaging. Image an unstained control to determine the level of autofluorescence.
Inconsistent results between wells.	Uneven cell seeding or probe loading.	Ensure a homogenous cell suspension when plating and consistent incubation times for all steps.

Method 2: Direct Assessment of Subcellular Localization via Subcellular Fractionation and Western Blotting

This method aims to determine the presence of EUK-134 in different cellular compartments.

Protocol: Subcellular Fractionation

• Cell Culture and Treatment: Grow cells to confluency and treat with EUK-134.

• Harvesting: Scrape and collect the cells in a suitable buffer.

• Lysis: Homogenize the cells using a Dounce homogenizer or a similar mechanical method to break the plasma membrane while keeping organelles intact.

• Differential Centrifugation:

  • Centrifuge the homogenate at a low speed (e.g., 700 x g) to pellet the nuclei.

  • Transfer the supernatant to a new tube and centrifuge at a higher speed (e.g., 10,000 x g) to pellet the mitochondria.

  • The resulting supernatant is the cytosolic fraction.

• Analysis: Analyze the fractions for the presence of EUK-134 using a sensitive analytical technique like LC-MS.

• Validation: Perform Western blotting on the fractions using antibodies against marker proteins for each compartment (e.g., Histone H3 for the nucleus, COX IV for mitochondria, and GAPDH for the cytosol) to confirm the purity of the fractions.

Troubleshooting Guide: Subcellular Fractionation

Issue	Possible Cause	Suggested Solution
Cross-contamination of fractions.	Inefficient homogenization (too harsh or too gentle).	Optimize the number of strokes during homogenization.
Incorrect centrifugation speeds or times.	Calibrate the centrifugation steps for your specific cell type.
Pellet is not tightly packed.	Ensure the centrifuge is properly balanced and reaches the set speed.
Loss of EUK-134 during the procedure.	EUK-134 is degraded by cellular components.	Add protease and phosphatase inhibitors to the buffers. Keep samples on ice at all times.
EUK-134 adheres to plasticware.	Use low-adhesion microcentrifuge tubes.
Inability to detect EUK-134 in any fraction.	The intracellular concentration of EUK-134 is below the detection limit of the analytical method.	Increase the initial concentration of EUK-134 or the number of cells used. Use a more sensitive detection method like tandem mass spectrometry (MS/MS).

Method 3: Advanced Imaging Techniques for Direct Visualization

For direct visualization, advanced techniques that do not rely on traditional fluorophores are recommended.

• Mass Spectrometry Imaging (MSI): This technique can visualize the distribution of unlabeled small molecules in tissue sections or cell preparations at subcellular resolution. It provides spatial information based on the mass-to-charge ratio of the molecule.

• Radiolabeling: EUK-134 can be synthesized with a radionuclide (e.g., ¹⁴C or ³H). The cellular uptake and localization can then be quantified by liquid scintillation counting of subcellular fractions or visualized by autoradiography.

These advanced techniques require specialized equipment and expertise.

Visualizations

Caption: Proposed mechanism of EUK-134's protective effects.

Caption: Workflow for assessing EUK-134 uptake and localization.

References

• 1. mdpi.com [mdpi.com]
• 2. Mitoprotective antioxidant EUK-134 stimulates fatty acid oxidation and prevents hypertrophy in H9C2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Eukarion-134 Attenuates Endoplasmic Reticulum Stress-Induced Mitochondrial Dysfunction in Human Skeletal Muscle Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

EUK-134 Technical Support Center: Ensuring Long-Term Stability and Experimental Success

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the long-term stability of EUK-134 stock solutions, alongside troubleshooting guides and frequently asked questions (FAQs) to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

1. What is the recommended solvent for preparing EUK-134 stock solutions?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of EUK-134. The solubility in DMSO is greater than 20.9 mg/mL[1]. For experiments requiring an organic solvent-free aqueous solution, EUK-134 can be dissolved directly in aqueous buffers like PBS (pH 7.2), though the solubility is lower, at approximately 0.2 mg/mL.

2. What are the optimal storage conditions for EUK-134 stock solutions?

For long-term stability, EUK-134 stock solutions prepared in DMSO should be stored at -20°C. Under these conditions, the solution can be stable for several months[1]. It is advisable to prepare aliquots to avoid repeated freeze-thaw cycles.

3. How long are aqueous solutions of EUK-134 stable?

Aqueous solutions of EUK-134 are not recommended for long-term storage. It is best to prepare these solutions fresh for each experiment and use them within the same day.

4. What factors can lead to the degradation of EUK-134?

EUK-134 is particularly sensitive to acidic conditions. Contact with strong acids can lead to the complete destruction of the molecule[2]. While specific photostability and thermal degradation kinetics are not extensively published, it is good laboratory practice to protect solutions from excessive light and temperature fluctuations.

5. Is EUK-134 compatible with standard cell culture media?

EUK-134 is generally compatible with common cell culture media. However, the presence of certain supplements could potentially impact its stability and activity over time. It is recommended to add EUK-134 to the media immediately before treating the cells. The final concentration of the solvent (e.g., DMSO) in the cell culture medium should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Quantitative Data Summary

While detailed kinetic studies on EUK-134 degradation are not widely available in the public domain, the following table summarizes the current understanding of its stability.

Solvent	Storage Temperature	Recommended Storage Duration	Notes
DMSO	-20°C	Several Months	Aliquoting is recommended to minimize freeze-thaw cycles.
Aqueous Buffers (e.g., PBS)	4°C	Less than 24 hours	Prepare fresh before each use.
Crystalline Solid	-20°C	≥ 1 year	Store protected from light.

Troubleshooting Guide

This guide addresses potential issues that may arise during the handling and use of EUK-134 in experimental settings.

Issue 1: Inconsistent or lower-than-expected antioxidant activity.

• Potential Cause 1: Degraded EUK-134 stock solution.

  • Troubleshooting Steps:

    • Ensure the stock solution has been stored correctly at -20°C and protected from light.

    • Avoid multiple freeze-thaw cycles by using single-use aliquots.

    • If the stock solution is old, prepare a fresh solution from a crystalline solid.

    • Verify the pH of your experimental buffer; acidic conditions can degrade EUK-134.

• Potential Cause 2: Interference with assay components.

  • Troubleshooting Steps:

    • Some assay reagents may interfere with the catalytic activity of EUK-134. Run appropriate controls, including a vehicle control and a positive control with a known antioxidant.

    • For colorimetric assays, ensure that the inherent color of the EUK-134 solution is accounted for by including a sample blank (EUK-134 without the substrate).

• Potential Cause 3: Incompatibility with other treatments.

  • Troubleshooting Steps:

    • Avoid co-administration with acidic compounds[2].

    • When investigating the effects of EUK-134 in combination with other drugs, assess potential interactions in a cell-free system before proceeding to cell-based or in vivo experiments.

Issue 2: Precipitation of EUK-134 in aqueous solutions.

• Potential Cause: Low aqueous solubility.

  • Troubleshooting Steps:

    • Do not exceed the recommended aqueous solubility of approximately 0.2 mg/mL in PBS (pH 7.2).

    • When diluting a DMSO stock solution into an aqueous buffer, add the stock solution to the buffer slowly while vortexing to facilitate mixing and prevent precipitation.

    • If a higher concentration is required, consider using a co-solvent, but be mindful of its potential effects on your experimental system.

Issue 3: Unexpected cellular toxicity.

• Potential Cause 1: High solvent concentration.

  • Troubleshooting Steps:

    • Ensure the final concentration of DMSO or other organic solvents in the cell culture medium is at a non-toxic level (typically <0.5%).

    • Run a vehicle control with the same concentration of the solvent to assess its effect on cell viability.

• Potential Cause 2: Intrinsic compound toxicity at high concentrations.

  • Troubleshooting Steps:

    • Perform a dose-response curve to determine the optimal non-toxic working concentration of EUK-134 for your specific cell line and experimental duration.

Below is a logical workflow for troubleshooting inconsistent EUK-134 activity.

Troubleshooting workflow for inconsistent EUK-134 activity.

Experimental Protocols

Protocol 1: Preparation of EUK-134 Stock Solution

• Materials:

  • EUK-134 crystalline solid

  • Anhydrous DMSO

  • Sterile, amber microcentrifuge tubes

• Procedure:

  • Weigh the desired amount of EUK-134 in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

  • To aid dissolution, the tube can be gently warmed at 37°C for 10 minutes and/or sonicated in an ultrasonic bath for a short period[1].

  • Vortex until the solid is completely dissolved.

  • Aliquot the stock solution into single-use amber microcentrifuge tubes to protect from light and avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C.

Protocol 2: Assessment of EUK-134 Catalase-like Activity

This protocol is adapted from standard methods for measuring catalase activity and can be used to assess the stability and activity of your EUK-134 solution. The principle is based on monitoring the decomposition of hydrogen peroxide (H₂O₂) by measuring the decrease in absorbance at 240 nm.

• Materials:

  • EUK-134 solution (freshly prepared or from stock)

  • 50 mM potassium phosphate buffer (pH 7.0)

  • 30% (w/w) hydrogen peroxide solution

  • UV-transparent cuvettes or 96-well plates

  • UV-Vis spectrophotometer

• Procedure:

  • Prepare a working solution of H₂O₂ by diluting the 30% stock in 50 mM potassium phosphate buffer to a final concentration of 10 mM. Caution: Hydrogen peroxide is corrosive.

  • In a quartz cuvette, add the potassium phosphate buffer and the EUK-134 solution to achieve the desired final concentration.

  • Initiate the reaction by adding the 10 mM H₂O₂ solution.

  • Immediately begin monitoring the decrease in absorbance at 240 nm over time.

  • The rate of H₂O₂ decomposition is proportional to the catalase-like activity of EUK-134. One unit of catalase activity is defined as the amount of enzyme that decomposes 1.0 µmole of H₂O₂ per minute at pH 7.0 and 25°C.

Protocol 3: Assessment of EUK-134 Superoxide Dismutase (SOD)-like Activity

This protocol utilizes an indirect assay method where a superoxide-generating system (e.g., xanthine/xanthine oxidase) reduces a detector molecule (e.g., WST-1 or cytochrome c). The SOD-like activity of EUK-134 is measured by its ability to inhibit this reduction.

• Materials:

  • EUK-134 solution

  • Potassium phosphate buffer (pH 7.4)

  • Xanthine

  • Xanthine Oxidase

  • WST-1 (or cytochrome c)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare working solutions of xanthine, WST-1, and xanthine oxidase in the phosphate buffer.

  • To the wells of a 96-well plate, add the buffer, EUK-134 at various concentrations, xanthine, and WST-1.

  • Initiate the reaction by adding xanthine oxidase to all wells except for the blank.

  • Incubate the plate at room temperature for 20-30 minutes.

  • Measure the absorbance at the appropriate wavelength for the detector molecule (e.g., 450 nm for WST-1).

  • The SOD-like activity is calculated as the percentage of inhibition of the reduction of the detector molecule compared to the control without EUK-134.

The signaling pathway below illustrates the dual enzymatic mimetic action of EUK-134 in scavenging reactive oxygen species (ROS).

Dual enzymatic mimetic action of EUK-134.

References

• 1. apexbt.com [apexbt.com]
• 2. youtube.com [youtube.com]

Technical Support Center: EUK-13A and Western Blot Protein Quantification

Welcome to the technical support center for researchers utilizing EUK-134 in their experiments. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address potential challenges when quantifying proteins by Western blot in the presence of this synthetic antioxidant.

Frequently Asked Questions (FAQs)

Q1: What is EUK-134 and how does it work?

EUK-134 is a synthetic compound that mimics the activity of two natural antioxidant enzymes: superoxide dismutase (SOD) and catalase. Its primary function is to scavenge harmful reactive oxygen species (ROS), such as superoxide radicals and hydrogen peroxide, thereby reducing oxidative stress in cellular and animal models.[][2][3]

Q2: Can EUK-134 directly interfere with protein quantification assays like BCA or Bradford?

Q3: How might EUK-134 affect the protein expression levels I observe on my Western blot?

EUK-134 can genuinely alter the expression or post-translational modification of certain proteins by modulating cellular signaling pathways. As an antioxidant, it can suppress stress-activated pathways like the MAP kinase (ERK, JNK, p38) and NF-κB signaling cascades, which are often activated by oxidative stress. This can lead to decreased expression or phosphorylation of downstream targets such as p53.

Q4: Could the manganese in EUK-134 interfere with the chemiluminescent detection step of my Western blot?

Manganese compounds have been reported to be involved in chemiluminescent reactions. While direct interference with horseradish peroxidase (HRP)-based detection in Western blotting has not been documented for EUK-134, it is a possibility to consider, especially if you observe unusual signal patterns.

Troubleshooting Guide

Problem 1: Inconsistent protein quantification results with BCA or Lowry assays.

Possible Cause A: Interference from EUK-134. As an antioxidant, EUK-134 may have reducing potential that interferes with the copper-based chemistry of the BCA and Lowry assays, leading to inaccurate protein concentration measurements.

• Solution:

  • Perform a control experiment: Prepare a serial dilution of EUK-134 in your lysis buffer (without protein) and run it through your protein assay. This will determine if EUK-134 itself generates a signal.

  • Use a compatible protein assay: The Bradford assay is based on a different principle (Coomassie dye binding) and is generally less susceptible to interference from reducing agents. Consider switching to the Bradford assay for samples treated with EUK-134.

  • Protein precipitation: To remove potential interfering substances, you can precipitate the proteins from your lysate using methods like trichloroacetic acid (TCA) or acetone precipitation. After precipitation, the protein pellet can be washed and resolubilized in a buffer compatible with your chosen protein assay.

Possible Cause B: EUK-134 affecting total protein content. Prolonged treatment with EUK-134 could potentially alter overall protein synthesis or degradation rates in your experimental model.

• Solution:

  • Assess cell viability: Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to ensure that the observed changes in total protein are not due to cytotoxicity.

  • Normalize to cell number: If possible, normalize your protein quantification results to the initial cell number to account for any effects on cell proliferation.

Problem 2: Unexpected changes in the expression or phosphorylation of my target protein.

Possible Cause A: Biological effect of EUK-134. EUK-134 is known to modulate signaling pathways that are sensitive to oxidative stress. Observed changes in your protein of interest may be a direct consequence of EUK-134's antioxidant activity.

• Solution:

  • Review the literature: Check for published studies on the effects of EUK-134 on the signaling pathway your protein is involved in. For example, EUK-134 has been shown to inhibit the phosphorylation of MAP kinases (ERK, JNK, p38) and reduce the accumulation of p53.

  • Use positive and negative controls: Include appropriate controls in your experiment, such as a vehicle-treated control and a positive control for pathway activation (e.g., treatment with H₂O₂), to confirm that the effects you are observing are specific to EUK-134.

Possible Cause B: Inconsistent sample loading. If your protein quantification was inaccurate due to interference from EUK-134, this will lead to unequal loading of total protein on your gel, which can be misinterpreted as a change in the expression of your target protein.

• Solution:

  • Use a reliable loading control: Always probe your Western blots for a housekeeping protein (e.g., GAPDH, β-actin, or tubulin) to verify equal loading.

  • Stain your membrane: After protein transfer, you can stain the membrane with Ponceau S to visually assess the total protein in each lane and confirm equal loading.

Problem 3: High background or unusual artifacts on the Western blot.

Possible Cause: Potential interference of EUK-134 with the detection system. While not definitively proven, the manganese component of EUK-134 could potentially interact with the chemiluminescent substrate, leading to increased background or atypical signal patterns.

• Solution:

  • Thorough washing: Increase the number and duration of washing steps after antibody incubations to remove any residual EUK-134.

  • Dilute your antibodies: High background can also be caused by antibody concentrations that are too high. Titrate your primary and secondary antibodies to find the optimal dilution.

  • Test a different detection method: If you consistently experience issues with chemiluminescence, consider using a fluorescence-based detection system, which may be less prone to this type of interference.

Quantitative Data Summary

The following table summarizes the reported effects of EUK-134 on specific proteins from published studies. This can serve as a reference for expected biological outcomes.

Protein Target	Experimental Model	Treatment Conditions	Observed Effect	Reference
p53	UVB-exposed primary human keratinocytes	Pre-treatment with EUK-134	Significantly lower accumulation (concentration-dependent)
Phospho-p53 (N-terminal)	UVB-exposed primary human keratinocytes	Pre-treatment with EUK-134	Severely reduced phosphorylation
Phospho-ERK	UVB-exposed primary human keratinocytes	Pre-treatment with EUK-134	Inhibited activation
Phospho-JNK	UVB-exposed primary human keratinocytes	Pre-treatment with EUK-134	Inhibited activation
Phospho-p38	UVB-exposed primary human keratinocytes	Pre-treatment with EUK-134	Inhibited activation
Nitrotyrosinated proteins	Kainate-treated rat brain	Pre-treatment with EUK-134	Significant reduction in nitration
Active AP-1	Kainate-treated rat brain	Pre-treatment with EUK-134	Significant reduction in induction
Active NF-κB	Kainate-treated rat brain	Pre-treatment with EUK-134	Significant reduction in induction

Experimental Protocols

Standard Western Blotting Protocol

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Use the Bradford assay or perform a control for EUK-134 interference if using the BCA assay.

• Sample Preparation and SDS-PAGE:

  • Mix protein lysates with Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load equal amounts of protein per lane on an SDS-polyacrylamide gel.

  • Run the gel at an appropriate voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer proteins from the gel to a PVDF or nitrocellulose membrane.

  • Confirm transfer efficiency by staining the membrane with Ponceau S.

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate according to the manufacturer's instructions.

  • Capture the signal using an imaging system.

• Analysis:

  • Quantify band intensities using densitometry software and normalize to a loading control.

Visualizations

Caption: EUK-134's mechanism of action on oxidative stress-induced signaling pathways.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. The Lowry Protein Assay: A Time-Tested Method for Protein Quantification - MetwareBio [metwarebio.com]

Technical Support Center: Mitigating EUK-134-Induced Artifacts in Experimental Readouts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating potential artifacts induced by the superoxide dismutase (SOD) and catalase mimetic, EUK-134, in experimental readouts.

I. Understanding EUK-134 and Potential for Assay Interference

EUK-134 is a synthetic salen-manganese complex with potent catalytic antioxidant properties, mimicking the activities of superoxide dismutase and catalase.[1] It effectively scavenges reactive oxygen species (ROS), including superoxide anions and hydrogen peroxide. While invaluable for studying oxidative stress, its chemical nature can lead to interference in common experimental assays.

Key Mechanisms of Interference:

• Direct Reduction of Assay Reagents: As a potent antioxidant, EUK-134 can directly reduce colorimetric and fluorometric assay reagents, leading to false-positive signals. This is particularly relevant for assays relying on redox reactions to generate a signal, such as tetrazolium-based viability assays (MTT, XTT).[2][3]

• Colorimetric Interference: EUK-134 is a dark brown powder, and its solutions can possess color that may interfere with absorbance-based assays by contributing to the background signal.

• Catalytic Activity: The inherent catalase and SOD-like activities of EUK-134 can directly neutralize the ROS being measured in assays like the DCFH-DA assay, potentially leading to an underestimation of cellular ROS levels.[4]

• Interaction with Assay Components: EUK-134 may interact with other components of an assay system, such as enzymes (e.g., horseradish peroxidase) or buffer components, altering their activity and affecting the final readout.

II. Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which EUK-134 interferes with cell viability assays like MTT and XTT?

A1: EUK-134, being a strong antioxidant, can directly reduce the tetrazolium salts (MTT, XTT) to their colored formazan products, independent of cellular metabolic activity. This leads to an overestimation of cell viability. It is crucial to include cell-free controls to quantify this direct reduction.

Q2: Can the color of EUK-134 solutions interfere with my colorimetric assay?

A2: Yes, as a colored compound, EUK-134 can contribute to the absorbance reading in colorimetric assays. It is essential to run parallel controls containing EUK-134 in the assay medium without cells to measure and subtract this background absorbance.

Q3: I am using the DCFH-DA assay to measure intracellular ROS. Will EUK-134 affect my results?

A3: Yes, EUK-134's intrinsic SOD and catalase mimetic activity can directly scavenge the ROS that would otherwise oxidize DCFH to its fluorescent form, DCF. This can lead to an underestimation of ROS levels. Careful consideration of controls and potentially alternative ROS detection methods is necessary.

Q4: Does phenol red in my cell culture medium interact with EUK-134 or interfere with fluorescence-based assays?

A4: Phenol red can act as a pH indicator and has been shown to interfere with fluorescence-based assays by increasing background fluorescence. When using fluorescent probes for assays like ROS detection in the presence of EUK-134, it is highly recommended to use phenol red-free medium to minimize potential artifacts.

Q5: Are there any known interactions between EUK-134 and horseradish peroxidase (HRP) used in ELISAs?

A5: While direct studies on EUK-134 and HRP interaction are limited, endogenous peroxidases in biological samples can interfere with HRP-based ELISAs. Given EUK-134's ability to interact with peroxides, it is plausible that it could affect the HRP-substrate reaction. It is advisable to perform control experiments to assess any potential interference.

III. Troubleshooting Guides

This section provides structured guidance for identifying and mitigating common issues encountered when using EUK-134 in various experimental assays.

A. Troubleshooting Cell Viability Assays (MTT, XTT)

Problem: Unexpectedly high cell viability or a suspected false-positive protective effect of EUK-134.

Workflow for Troubleshooting MTT/XTT Assays:

Caption: Troubleshooting workflow for high cell viability in MTT/XTT assays with EUK-134.

Quantitative Data Summary: Interpreting Control Readouts in MTT/XTT Assays

Control Condition	Expected Absorbance	Implication of High Absorbance
Media Alone	Minimal	Contaminated media or reagents
Media + MTT/XTT	Minimal	Spontaneous reduction of dye
Media + EUK-134	Minimal	EUK-134 color contribution
Media + MTT/XTT + EUK-134	Minimal	High absorbance indicates direct reduction of the dye by EUK-134
Cells + Media	Baseline cellular viability	Reference for calculating % viability
Cells + Media + Vehicle	Similar to "Cells + Media"	Vehicle has no cytotoxic effect

B. Troubleshooting ROS Detection Assays (DCFH-DA)

Problem: Lower-than-expected or no detectable increase in ROS levels in the presence of EUK-134.

Workflow for Troubleshooting DCFH-DA Assays:

Caption: Troubleshooting workflow for low ROS signal in DCFH-DA assays with EUK-134.

Quantitative Data Summary: Key Controls for DCFH-DA Assay with EUK-134

Control Condition	Purpose	Expected Outcome
Cells + DCFH-DA (Unstimulated)	Baseline ROS	Low fluorescence
Cells + DCFH-DA + Stimulant	Positive control for ROS induction	Increased fluorescence
Cells + DCFH-DA + Stimulant + EUK-134	Test condition	Fluorescence will be lower than positive control due to scavenging
Cell-free + DCFH-DA + ROS source (e.g., H₂O₂)	Assess direct scavenging	Low fluorescence
Cell-free + DCFH-DA + ROS source + EUK-134	Assess direct scavenging by EUK-134	Fluorescence should be significantly lower than the cell-free ROS source alone

IV. Detailed Experimental Protocols

Protocol 1: Cell-Free MTT Reduction Assay to Test for EUK-134 Interference

Objective: To determine if EUK-134 directly reduces MTT to formazan in the absence of cells.

Materials:

• 96-well plate

• Cell culture medium (phenol red-free recommended)

• EUK-134 stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Prepare serial dilutions of EUK-134 in cell culture medium to cover the range of concentrations used in your cell-based experiments.

• In a 96-well plate, add 100 µL of each EUK-134 dilution in triplicate.

• Include triplicate wells with 100 µL of medium alone (no EUK-134) as a negative control.

• Add 10 µL of MTT solution to each well.

• Incubate the plate for 1-4 hours at 37°C in a humidified incubator.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

Interpretation: A significant increase in absorbance in the wells containing EUK-134 compared to the medium-only control indicates direct reduction of MTT by EUK-134.

Protocol 2: Modified MTT Assay for Use with EUK-134

Objective: To measure cell viability in the presence of EUK-134 while minimizing interference.

Materials:

• Same as Protocol 1, plus cultured cells.

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat cells with various concentrations of EUK-134 for the desired duration. Include appropriate vehicle controls.

• Crucial Step: After the treatment period, carefully aspirate the medium containing EUK-134.

• Gently wash the cells once or twice with 100 µL of warm, sterile PBS to remove any residual EUK-134.

• Add 100 µL of fresh, serum-free medium containing 0.5 mg/mL MTT to each well.

• Incubate for 1-4 hours at 37°C.

• Aspirate the MTT solution and add 100 µL of solubilization solution.

• Read the absorbance at 570 nm.

Workflow for Modified MTT Assay:

Caption: Experimental workflow for a modified MTT assay to minimize EUK-134 interference.

Protocol 3: DCFH-DA Assay for ROS Detection with Appropriate Controls for EUK-134

Objective: To measure intracellular ROS production in the presence of EUK-134, accounting for its scavenging activity.

Materials:

• 24- or 96-well plate (black, clear bottom for fluorescence)

• Cultured cells

• Phenol red-free cell culture medium

• DCFH-DA probe

• EUK-134 stock solution

• ROS-inducing agent (e.g., H₂O₂, menadione)

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Seed cells in a suitable plate and allow them to adhere.

• Pre-treat cells with EUK-134 at desired concentrations for the appropriate time.

• Load cells with 10-20 µM DCFH-DA in serum-free, phenol red-free medium for 30-60 minutes at 37°C in the dark.

• Wash the cells with warm PBS to remove excess probe.

• Add fresh phenol red-free medium (with or without EUK-134, depending on the experimental design) and the ROS-inducing agent.

• Measure fluorescence immediately and kinetically over time, or at a fixed endpoint, using an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.

Essential Controls:

• Unstimulated cells: To establish baseline ROS levels.

• Stimulated cells (no EUK-134): To measure the maximal ROS response.

• EUK-134 alone (no stimulant): To assess any effect of EUK-134 on basal ROS.

• Cell-free system: To confirm the direct scavenging activity of EUK-134 as described in the troubleshooting section.

V. Signaling Pathway Diagram

Simplified ROS Signaling and the Action of EUK-134:

Caption: EUK-134 mimics SOD and catalase to neutralize superoxide and hydrogen peroxide.

References

• 1. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 2. sdiarticle4.com [sdiarticle4.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

EUK-134 vs. MitoQ: A Comparative Guide to Targeting Mitochondrial ROS

In the landscape of mitochondrial research and drug development, the targeted scavenging of reactive oxygen species (ROS) is of paramount importance for mitigating cellular damage and combating a range of pathologies. This guide provides a detailed comparison of two prominent molecules in this field: EUK-134 and MitoQ. We will delve into their mechanisms of action, present available experimental data, and provide detailed protocols for key assays used in their evaluation.

Introduction to the Contenders

EUK-134 is a synthetic, low-molecular-weight salen-manganese complex that acts as a mimetic of two crucial endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2] This dual enzymatic activity allows it to catalytically neutralize both superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂), key players in the mitochondrial ROS cascade.

MitoQ (mitoquinone mesylate) is a mitochondria-targeted antioxidant that leverages the chemical properties of coenzyme Q10 (CoQ10).[3][4] It consists of a ubiquinone moiety, the active component of CoQ10, attached to a lipophilic triphenylphosphonium (TPP⁺) cation.[5] This TPP⁺ group facilitates the accumulation of MitoQ within the mitochondria, where it can effectively neutralize ROS at their primary site of production.

Mechanism of Action

The two compounds employ distinct strategies to combat mitochondrial ROS, as illustrated in the signaling pathways below.

Caption: EUK-134's dual enzymatic mimetic action.

Caption: MitoQ's targeted accumulation and redox cycling.

Performance Comparison: Experimental Data

Direct comparative studies between EUK-134 and MitoQ are limited. However, by examining data from various in vitro and in vivo studies, we can construct a comparative overview of their efficacy in mitigating oxidative stress and protecting against cellular damage.

Parameter	EUK-134	MitoQ	Source
Neuroprotection	Reduced kainate-induced neuronal damage in CA1 (by 58%), CA3 (by 81%), and piriform cortex (by 69%) in rats.	Improved neurological deficits and reduced brain edema in a mouse model of traumatic brain injury.
Mitochondrial ROS Reduction	Prevented mitochondrial ROS accumulation in NaIO₃-induced ARPE-19 cells.	Significantly decreased mitochondrial ROS levels in human aortic vascular smooth muscle cells exposed to PM2.5.
Protection against DNA Damage	Data not available	Provided 17% protection against UVA-induced and 32% protection against H₂O₂-induced mitochondrial DNA damage in human dermal fibroblasts.
Lipid Peroxidation Inhibition	Reduced baseline and UVA-induced lipid peroxide levels on human skin.	Data not available
Cell Viability	Improved cell viability in NaIO₃-induced ARPE-19 cells.	Showed a dose-dependent effect on cell viability in cryopreserved buffalo fibroblasts, with lower concentrations (0.1-0.5 μM) improving viability.

Experimental Protocols

To facilitate the replication and validation of findings related to these compounds, detailed protocols for key experimental assays are provided below.

Measurement of Mitochondrial Superoxide (MitoSOX Assay)

This protocol outlines the use of MitoSOX Red, a fluorescent probe that selectively detects superoxide in the mitochondria of live cells.

Caption: Workflow for mitochondrial superoxide detection.

Methodology:

• Cell Preparation: Plate cells at an appropriate density in a suitable culture vessel (e.g., 96-well plate, glass-bottom dish).

• Treatment: Treat cells with the desired concentrations of EUK-134, MitoQ, or vehicle control for the specified duration.

• MitoSOX Staining: Prepare a 5 µM working solution of MitoSOX Red in warm HBSS or other suitable buffer. Remove the culture medium and incubate the cells with the MitoSOX solution for 10-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells three times with warm buffer to remove excess probe.

• Imaging/Analysis: Immediately analyze the cells using a fluorescence microscope or flow cytometer. MitoSOX Red has excitation/emission maxima of approximately 510/580 nm.

• Quantification: Quantify the fluorescence intensity to determine the relative levels of mitochondrial superoxide.

Cell Viability Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Caption: MTT assay workflow for cell viability.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Expose the cells to various concentrations of EUK-134, MitoQ, or a vehicle control.

• MTT Addition: Following the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the reduction of MTT by metabolically active cells into formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of approximately 570 nm. The intensity of the color is proportional to the number of viable cells.

Conclusion

Both EUK-134 and MitoQ represent powerful tools for investigating and potentially treating conditions associated with mitochondrial oxidative stress. EUK-134's strength lies in its catalytic and dual-enzyme mimetic activity, enabling it to neutralize multiple key ROS species. MitoQ's advantage is its targeted delivery system, which concentrates its antioxidant payload directly within the mitochondria.

The choice between these two compounds will depend on the specific research question and experimental model. For studies requiring broad-spectrum ROS scavenging throughout the cell, EUK-134 may be a suitable choice. In contrast, for experiments focused specifically on quenching ROS at its mitochondrial source, the targeted approach of MitoQ is highly advantageous. The experimental data, while not from direct comparative studies, suggests that both compounds are effective in their respective mechanisms of action. Further head-to-head studies are warranted to definitively delineate their comparative efficacy in various models of mitochondrial dysfunction.

References

• 1. Mitoprotective antioxidant EUK-134 stimulates fatty acid oxidation and prevents hypertrophy in H9C2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A synthetic superoxide dismutase/catalase mimetic (EUK-134) inhibits membrane-damage-induced activation of mitogen-activated protein kinase pathways and reduces p53 accumulation in ultraviolet B-exposed primary human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Overview of MitoQ on prevention and management of cardiometabolic diseases: a scoping review [frontiersin.org]
• 4. alzdiscovery.org [alzdiscovery.org]
• 5. Mitochondrial-targeted antioxidant MitoQ provides neuroprotection and reduces neuronal apoptosis in experimental traumatic brain injury possibly via the Nrf2-ARE pathway - PMC [pmc.ncbi.nlm.nih.gov]

EUK-134 Gene Expression Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of EUK-134's effects on gene expression, offering insights into its molecular mechanisms and performance relative to other antioxidant compounds. Experimental data and detailed protocols are presented to support further research and drug development.

EUK-134: A Modulator of Stress-Responsive Gene Expression

EUK-134, a synthetic mimetic of superoxide dismutase (SOD) and catalase, is a potent antioxidant that has been shown to mitigate oxidative stress-induced cellular damage. Its mechanism of action involves the catalytic scavenging of reactive oxygen species (ROS), which in turn modulates various signaling pathways and alters gene expression profiles.

Effects on Gene Expression

While comprehensive, direct comparative studies on the global gene expression changes induced by EUK-134 versus other antioxidants are not extensively available in publicly accessible literature, existing research indicates that EUK-134 significantly impacts the expression of genes involved in cellular stress responses, apoptosis, and inflammation.

Table 1: Summary of EUK-134's Effects on Key Gene and Protein Expression

Target Molecule	Organism/Cell Line	Experimental Context	Observed Effect	Citation
p53	Primary human keratinocytes	UVB exposure	Reduced accumulation and N-terminal phosphorylation	[1]
p-ERK, p-p38, p-JNK	ARPE-19 cells	Sodium iodate-induced oxidative stress	Inhibition	[2]
Bax	ARPE-19 cells	Sodium iodate-induced oxidative stress	Inhibition	[2]
Bcl-2	ARPE-19 cells	Sodium iodate-induced oxidative stress	Increased protein expression	[2]
Cleaved caspase-9, -3, PARP	ARPE-19 cells	Sodium iodate-induced oxidative stress	Inhibition	[2]
NICD and HES1	SK-N-MC cells	H2O2/menadione-induced oxidative stress	Decreased expression
Numb	SK-N-MC cells	H2O2/menadione-induced oxidative stress	Increased expression

Alternative Antioxidants: A Look at Resveratrol and N-Acetylcysteine (NAC)

Resveratrol and N-acetylcysteine (NAC) are well-known antioxidants that also modulate gene expression. Although direct, large-scale comparative transcriptomic data against EUK-134 is limited, individual studies provide insights into their effects.

Table 2: Gene Expression Changes Induced by Resveratrol

Affected Processes	Cell Line	Key Gene Changes	Citation
DNA repair, cell cycle	MCF-7 human breast cancer cells	Downregulation of mismatch repair, DNA replication, and homologous recombination genes (e.g., MRE11, NBS1, RAD50)
Apoptosis, proliferation, cell cycle	WR-21 cells (with mutated c-Ha-Ras)	Increased expression of Mdm2 and other p53 effectors

Table 3: Gene Expression Changes Induced by N-Acetylcysteine (NAC)

Affected Processes	Cell/Tissue Type	Key Gene Changes	Citation
Epithelial differentiation, proliferation	Normal human keratinocytes and Caco-2 colon carcinoma cells	Transient early response followed by sustained changes in genes related to differentiation and growth inhibition. ID-1 identified as a potential early mediator.
Oxidative stress response	Sperm of asthenoteratozoospermic men	Significant increase in NRF2 gene expression
Mercury-induced oxidative stress and inflammation	Rat lung tissue	Downregulation of MPO, HIF1, MMP2, TIMP1, TIMP2, NOS, and FN1; Upregulation of SOD1

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments in gene expression analysis.

RNA Isolation and Purification

High-quality RNA is the prerequisite for reliable gene expression analysis.

• Cell Lysis : Homogenize cells or tissues in a lysis buffer containing a chaotropic agent (e.g., guanidinium isothiocyanate) to disrupt cells and inactivate RNases.

• Phase Separation : Add chloroform or a similar organic solvent to the lysate. Centrifugation separates the mixture into an upper aqueous phase (containing RNA), an interphase (containing DNA), and a lower organic phase (containing proteins and lipids).

• RNA Precipitation : Transfer the aqueous phase to a new tube and precipitate the RNA by adding isopropanol.

• Washing : Wash the RNA pellet with 75% ethanol to remove salts and other impurities.

• Resuspension : Air-dry the pellet and resuspend it in RNase-free water.

• DNase Treatment : To remove any contaminating genomic DNA, treat the RNA sample with RNase-free DNase I.

• Quality Control : Assess RNA integrity and concentration using a spectrophotometer (to measure A260/A280 and A260/A230 ratios) and agarose gel electrophoresis or a bioanalyzer.

cDNA Synthesis and Library Preparation for RNA-Seq

• mRNA Enrichment (Optional) : For eukaryotic samples, isolate mRNA from total RNA using oligo(dT) magnetic beads that bind to the poly(A) tails of mRNA.

• RNA Fragmentation : Fragment the enriched mRNA into smaller pieces (typically 100-400 bp) using enzymatic or chemical methods.

• First-Strand cDNA Synthesis : Synthesize the first strand of cDNA from the fragmented RNA using reverse transcriptase and random primers.

• Second-Strand cDNA Synthesis : Synthesize the second strand of cDNA using DNA polymerase I and RNase H.

• End Repair and Adenylation : Repair the ends of the double-stranded cDNA fragments to make them blunt and add a single 'A' nucleotide to the 3' ends.

• Adapter Ligation : Ligate sequencing adapters to the ends of the cDNA fragments. These adapters contain sequences for primer binding for the subsequent PCR amplification and for binding to the sequencing flow cell.

• PCR Amplification : Amplify the adapter-ligated cDNA library to generate a sufficient quantity for sequencing.

• Library Quantification and Quality Control : Quantify the final library and assess its size distribution using a bioanalyzer.

Quantitative Real-Time PCR (qRT-PCR)

• Reverse Transcription : Synthesize cDNA from total RNA using a reverse transcriptase, primers (oligo(dT), random hexamers, or gene-specific primers), and dNTPs.

• Reaction Setup : Prepare a reaction mixture containing the cDNA template, forward and reverse primers for the gene of interest, a DNA polymerase, and a fluorescent dye (e.g., SYBR Green) or a fluorescently labeled probe.

• Real-Time PCR Cycling : Perform the PCR in a real-time PCR instrument. The cycling conditions typically include an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis : The instrument measures the fluorescence at each cycle. The cycle at which the fluorescence crosses a certain threshold is the quantification cycle (Cq). Relative gene expression is typically calculated using the ΔΔCq method, normalizing the expression of the target gene to a reference (housekeeping) gene.

Microarray Analysis

• cRNA Synthesis and Labeling : Synthesize complementary RNA (cRNA) from total RNA through in vitro transcription. During this process, fluorescently labeled nucleotides (e.g., Cy3- or Cy5-labeled CTP) are incorporated into the cRNA.

• Hybridization : The labeled cRNA is hybridized to a microarray slide, which contains thousands of spots, each with a specific DNA probe corresponding to a single gene. The labeled cRNA molecules will bind to their complementary probes on the array.

• Washing : After hybridization, the slide is washed to remove any non-specifically bound cRNA.

• Scanning : The microarray is scanned using a laser scanner that excites the fluorescent dyes. The scanner measures the fluorescence intensity at each spot, which is proportional to the amount of cRNA bound to the probe.

• Data Analysis : The raw intensity data is processed to correct for background noise and normalized to account for variations between arrays. Statistical analysis is then performed to identify genes that are differentially expressed between different experimental conditions.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways affected by EUK-134 and a general workflow for gene expression analysis.

References

• 1. Deciphering RNA-seq Library Preparation: From Principles to Protocol - CD Genomics [cd-genomics.com]
• 2. The Novel Application of EUK-134 in Retinal Degeneration: Preventing Mitochondrial Oxidative Stress-Triggered Retinal Pigment Epithelial Cell Apoptosis by Suppressing MAPK/p53 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

EUK-134 and its Alternatives: A Comparative Guide to Proteomic Changes in Cellular Response to Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the proteomic changes induced by the superoxide dismutase (SOD) and catalase mimetic, EUK-134, and related compounds in cells under oxidative stress. By presenting quantitative experimental data, detailed methodologies, and visual representations of affected signaling pathways, this document aims to offer an objective resource for evaluating the cellular effects of these synthetic antioxidants.

Performance Comparison: EUK-134 and a Functional Analogue in Mitigating Inflammatory Stress

While direct, large-scale quantitative proteomic studies on EUK-134 are not extensively available in the public domain, we can infer its functional impact by examining a closely related synthetic SOD mimetic. A key study investigated the proteomic alterations in intestinal epithelial cells (HT29-MD2) treated with lipopolysaccharide (LPS), a potent inducer of oxidative stress and inflammation, and the protective effects of a manganese-based SOD mimetic, herein referred to as Mn1.[1] This provides a valuable comparative framework to understand how compounds like EUK-134, which share a similar mechanism of action, can modulate the cellular proteome in response to stress.

The following table summarizes the quantitative changes in the expression of key proteins involved in antioxidant defense and cellular stress response upon treatment with LPS and co-treatment with the SOD mimetic. The data is derived from a kinetic redox shotgun proteomics (OcSILAC) analysis.[1]

Protein	Function	Cellular Location	Change with LPS	Change with LPS + SOD Mimetic
SOD2 (Superoxide dismutase 2)	Antioxidant defense	Mitochondria	Increased	Levels mitigated towards baseline
TXN (Thioredoxin)	Redox regulation	Cytosol	Increased	Levels mitigated towards baseline
PRDX1 (Peroxiredoxin-1)	Peroxide scavenging	Cytosol	Increased	Levels mitigated towards baseline
HMOX1 (Heme Oxygenase 1)	Heme catabolism, antioxidant	Cytosol	Significantly Increased	Increase is lessened
GCLM (Glutamate-cysteine ligase modifier subunit)	Glutathione synthesis	Cytosol	Increased	Levels mitigated towards baseline

Experimental Protocols

The following section details the methodologies employed in the representative study to achieve the quantitative proteomic data.

Cell Culture and Treatment

• Cell Line: HT29-MD2 (human intestinal epithelial cells)[1]

• Culture Conditions: Cells were cultured in a suitable medium until reaching the desired confluence.[1]

• Treatment Groups:

  • Control (untreated)

  • LPS (lipopolysaccharide) treated

  • LPS + Mn1 (SOD mimetic) treated

  • Mn1 (SOD mimetic) alone[1]

• Time Points: Proteomic analysis was conducted at multiple time points, including 15 minutes, 30 minutes, 1 hour, and 6 hours post-treatment.

Quantitative Proteomics (OcSILAC)

• Labeling: Stable Isotope Labeling by Amino acids in Cell culture (SILAC) was used for quantitative analysis.

• Cell Lysis and Fractionation: Cells were lysed, and the proteome was fractionated into cytosolic and plasma membrane/organelle fractions to enhance protein identification.

• Protein Digestion: Proteins were digested into peptides using trypsin.

• Mass Spectrometry: The peptide samples were analyzed by high-resolution mass spectrometry.

• Data Analysis: The acquired mass spectrometry data was processed to identify and quantify the relative abundance of proteins across the different treatment groups.

Visualizing the Molecular Impact

Experimental Workflow

The following diagram illustrates the workflow for the quantitative proteomic analysis of cells treated with an SOD mimetic.

Quantitative proteomic workflow.

Signaling Pathways Modulated by SOD Mimetics

EUK-134 and similar SOD mimetics are known to primarily counteract oxidative stress, thereby impacting downstream inflammatory and cell survival signaling pathways. The diagram below depicts a simplified model of the signaling cascade initiated by an inflammatory stimulus like LPS and the intervention point of an SOD mimetic.

SOD mimetic intervention in inflammatory signaling.

References

• 1. Kinetic Redox Shotgun Proteomics Reveals Specific Lipopolysaccharide Effects on Intestinal Epithelial Cells, Mitigated by a Mn Superoxide Dismutase Mimic - PMC [pmc.ncbi.nlm.nih.gov]

EUK-134's Impact on NF-κB Activation and Downstream Targets: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of EUK-134, a synthetic superoxide dismutase (SOD) and catalase mimetic, with other well-known antioxidants, N-acetylcysteine (NAC) and Resveratrol, in their ability to modulate the NF-κB signaling pathway. Nuclear factor-kappa B (NF-κB) is a critical transcription factor involved in inflammatory responses, and its dysregulation is implicated in numerous diseases. This document summarizes experimental data on the effects of these compounds on NF-κB activation and its downstream targets, offering valuable insights for research and drug development.

Mechanism of Action: EUK-134 and the NF-κB Signaling Pathway

Reactive oxygen species (ROS) are known activators of the NF-κB signaling cascade. EUK-134, by acting as a synthetic SOD and catalase mimetic, effectively scavenges superoxide radicals and hydrogen peroxide. This antioxidant activity is believed to be the primary mechanism by which EUK-134 inhibits the activation of NF-κB. By reducing the intracellular ROS levels, EUK-134 prevents the downstream signaling events that lead to the phosphorylation and degradation of IκBα, the inhibitory protein of NF-κB. Consequently, the p65 subunit of NF-κB is unable to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.

Comparative Analysis of NF-κB Inhibition

This section presents a comparative summary of the effects of EUK-134, N-acetylcysteine (NAC), and Resveratrol on NF-κB activation. The data is compiled from various studies, and experimental conditions may differ.

Compound	Cell Type	Stimulus	Assay	Concentration	% Inhibition of NF-κB Activation	Reference
EUK-134	Rat Hippocampus	Kainic Acid	EMSA	10 mg/kg	Prevented induction	[1]
N-acetylcysteine (NAC)	Sepsis Patients' Mononuclear Leukocytes	Sepsis	EMSA	150 mg/kg bolus, then infusion	Significant decrease vs. placebo	[2]
N-acetylcysteine (NAC)	3T3-L1 adipocytes	TNF-α (10 ng/ml)	NF-κB Activation Assay	20 mM	Significant prevention	[3]
Resveratrol	HEK-293T cells	TNF-α	Luciferase Assay	1, 5, 10, 20 µM	Dose-dependent suppression	[4][5]
Resveratrol	U-937, Jurkat, HeLa, H4 cells	TNF-α	EMSA	10-50 µM	Dose-dependent blockade

Downstream Target Modulation

The activation of NF-κB leads to the transcription of various pro-inflammatory genes. The following table summarizes the effects of the compared compounds on key downstream targets.

Compound	Cell Type/Model	Downstream Target	Method	Concentration	Effect on Expression	Reference
EUK-134	Rat Hippocampus	-	-	-	Data not available in searched literature	-
N-acetylcysteine (NAC)	Sepsis Patients	IL-8	Enzyme Immunoassay	150 mg/kg bolus, then infusion	Significant decrease
N-acetylcysteine (NAC)	3T3-L1 adipocytes	IL-6 mRNA	Real-time RT-PCR	5-20 mM	Dose-dependent attenuation
N-acetylcysteine (NAC)	Mouse microglial cells (MG6)	TNF-α mRNA	RT-PCR	Dose-dependent	Inhibition
Resveratrol	RAW264.7 macrophages	iNOS, IL-6	Western Blot, ELISA	1, 5, 10, 20 µM	Dose-dependent downregulation
Resveratrol	NIH/3T3 fibroblasts	IL-6, iNOS	-	Dose-dependent	Suppression
Resveratrol	Rat model of osteoarthritis	TNF-α, IL-6	-	-	Ameliorated expression levels

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate the replication and further investigation of the effects of these compounds on NF-κB signaling.

Electrophoretic Mobility Shift Assay (EMSA) for NF-κB DNA Binding Activity

1. Nuclear Extract Preparation:

• Treat cells with the compound of interest (e.g., EUK-134, NAC, Resveratrol) for the desired time and concentration, followed by stimulation with an NF-κB activator (e.g., TNF-α, LPS).

• Harvest cells and wash with ice-cold PBS.

• Lyse the cells in a hypotonic buffer to release cytoplasmic contents, followed by centrifugation to pellet the nuclei.

• Extract nuclear proteins using a high-salt buffer.

• Centrifuge to remove nuclear debris and collect the supernatant containing nuclear proteins.

2. Probe Labeling:

• A double-stranded oligonucleotide containing the consensus NF-κB binding site (5'-AGTTGAGGGGACTTTCCCAGGC-3') is end-labeled with [γ-³²P]ATP using T4 polynucleotide kinase.

• The labeled probe is purified to remove unincorporated nucleotides.

3. Binding Reaction:

• Incubate nuclear extracts (5-10 µg) with the ³²P-labeled NF-κB probe in a binding buffer containing poly(dI-dC) to minimize non-specific binding.

• For supershift assays, specific antibodies against NF-κB subunits (e.g., p65, p50) can be added to the reaction mixture.

4. Electrophoresis and Autoradiography:

• The binding reactions are resolved on a non-denaturing polyacrylamide gel.

• The gel is dried and exposed to X-ray film or a phosphorimager screen to visualize the DNA-protein complexes.

Luciferase Reporter Assay for NF-κB Transcriptional Activity

1. Cell Culture and Transfection:

• Plate cells (e.g., HEK293T) in a 96-well plate.

• Transfect the cells with a luciferase reporter plasmid containing multiple copies of the NF-κB consensus binding site upstream of the luciferase gene. A control plasmid (e.g., Renilla luciferase) is often co-transfected for normalization.

2. Compound Treatment and Stimulation:

• After 24 hours of transfection, treat the cells with various concentrations of the test compound for a specified duration.

• Stimulate the cells with an NF-κB activator (e.g., TNF-α).

3. Cell Lysis and Luciferase Assay:

• Lyse the cells using a passive lysis buffer.

• Transfer the cell lysate to a luminometer plate.

• Add the luciferase assay reagent containing the substrate (luciferin) to the lysate.

• Measure the luminescence using a luminometer. If a control plasmid was used, a second reagent is added to measure its activity.

4. Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Calculate the fold change in NF-κB activity relative to the stimulated control.

Western Blot for p65 Subunit

1. Sample Preparation:

• Prepare nuclear and cytoplasmic extracts as described in the EMSA protocol.

• Determine the protein concentration of the extracts using a protein assay (e.g., BCA assay).

2. SDS-PAGE and Transfer:

• Denature the protein samples and separate them by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

3. Immunoblotting:

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for the p65 subunit of NF-κB.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

4. Detection:

• Add an enhanced chemiluminescence (ECL) substrate to the membrane.

• Visualize the protein bands using an imaging system. The intensity of the bands corresponds to the amount of p65 protein.

ELISA for TNF-α and IL-6

1. Plate Coating:

• Coat a 96-well plate with a capture antibody specific for the cytokine of interest (TNF-α or IL-6).

2. Sample and Standard Incubation:

• Add standards of known cytokine concentrations and cell culture supernatants or serum samples to the wells.

• Incubate to allow the cytokine to bind to the capture antibody.

3. Detection:

• Wash the plate and add a biotinylated detection antibody that binds to a different epitope on the cytokine.

• Wash again and add streptavidin-HRP.

4. Substrate Addition and Measurement:

• Add a chromogenic substrate (e.g., TMB). The HRP enzyme will catalyze a color change.

• Stop the reaction with a stop solution and measure the absorbance at a specific wavelength using a microplate reader.

5. Data Analysis:

• Generate a standard curve from the absorbance values of the known standards.

• Determine the concentration of the cytokine in the samples by interpolating their absorbance values on the standard curve.

Conclusion

EUK-134 demonstrates a clear inhibitory effect on NF-κB activation, primarily attributed to its potent antioxidant properties. This mechanism is shared by other antioxidants like NAC and Resveratrol, which also exhibit dose-dependent inhibition of the NF-κB pathway and its downstream inflammatory targets. While direct comparative studies are limited, the available data suggest that all three compounds are effective modulators of this critical inflammatory pathway. For researchers and drug development professionals, the choice of compound may depend on the specific application, desired potency, and the cellular context of the inflammatory condition being investigated. The detailed protocols provided in this guide should serve as a valuable resource for further research into the therapeutic potential of these and other NF-κB inhibitors.

References

• 1. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of N-acetylcysteine on nuclear factor-kappa B activation, interleukin-6, interleukin-8, and intercellular adhesion molecule-1 expression in patients with sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-acetylcysteine attenuates TNF-alpha induced changes in secretion of interleukin-6, plasminogen activator inhibitor-1 and adiponectin from 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ingentaconnect.com [ingentaconnect.com]
• 5. academic.oup.com [academic.oup.com]

Assessing the Specificity of EUK-134's Enzymatic Mimicry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

EUK-134, a synthetic salen-manganese complex, has garnered significant attention for its potent antioxidant properties, specifically its ability to mimic the enzymatic activities of both superoxide dismutase (SOD) and catalase (CAT). This dual functionality allows it to catalytically neutralize two key reactive oxygen species (ROS), the superoxide anion (O₂⁻) and hydrogen peroxide (H₂O₂), making it a promising therapeutic agent for conditions associated with oxidative stress.[1][2][3][4] This guide provides an objective comparison of EUK-134's performance with other antioxidant alternatives, supported by available experimental data, detailed methodologies for assessing its enzymatic mimicry, and visualizations of the relevant biological pathways and experimental workflows.

Quantitative Comparison of Enzymatic Mimicry

The following table summarizes the available quantitative data on the SOD and catalase mimetic activities of EUK-134 and other relevant compounds. It is important to note that direct comparison of values across different studies can be challenging due to variations in assay conditions.

Compound	Target Enzyme	Method	Metric	Value	Reference
EUK-134	Catalase	H₂O₂ Consumption	Initial Reaction Rate	234 µM/min	[5]
EUK-134	Catalase	O₂ Evolution	Reaction Rate	243 µM O₂/min
EUK-134	Catalase	Not Specified	Specific Activity	26 U/mg
EUK-8	Catalase	O₂ Evolution	Reaction Rate	Not specified, but comparatively lower than EUK-134
M40403	Superoxide Dismutase	Lucigenin Chemiluminescence	IC₅₀	31.6 µM
Tempol	Superoxide Dismutase	Not Specified	Effective Concentration	1-2 mM (IC₅₀ for cell growth inhibition)
MnTMPyP	Superoxide Dismutase	Not Specified	Rate Constant	~4 x 10⁷ M⁻¹s⁻¹
Native Cu/Zn SOD	Superoxide Dismutase	Lucigenin Chemiluminescence	Activity	No effect on NADPH oxidase-dependent superoxide production in the cited assay

Note: IC₅₀ (half-maximal inhibitory concentration) values for SOD mimetics indicate the concentration required to inhibit the superoxide-mediated reaction by 50%. A lower IC₅₀ value generally indicates higher potency. Reaction rates for catalase mimetics quantify the speed at which they decompose hydrogen peroxide.

Signaling Pathway and Experimental Workflow

To visually represent the mechanisms and methodologies discussed, the following diagrams have been generated using Graphviz (DOT language).

References

• 1. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. EUK 134, SOD/catalase mimetic (CAS 81065-76-1) | Abcam [abcam.com]

A Comparative Guide: EUK-134 vs. Endogenous Antioxidant Enzyme Overexpression

In the landscape of antioxidant therapeutics and research, two prominent strategies to combat oxidative stress are the use of synthetic catalytic scavengers and the enhancement of the cell's own defense mechanisms. This guide provides a detailed comparison of EUK-134, a synthetic mimetic of superoxide dismutase (SOD) and catalase, and the overexpression of endogenous antioxidant enzymes. This objective analysis is intended for researchers, scientists, and drug development professionals, offering a foundation for selecting the appropriate strategy for their specific research needs.

Mechanism of Action

EUK-134: This salen-manganese complex acts as a catalytic mimetic of two key endogenous antioxidant enzymes: superoxide dismutase (SOD) and catalase.[1][2][3] It works in a two-step process to neutralize reactive oxygen species (ROS). First, it converts superoxide radicals (O₂⁻) into hydrogen peroxide (H₂O₂), mimicking SOD activity. Subsequently, it detoxifies H₂O₂ into water and oxygen, mirroring the function of catalase.[1][4] This dual action allows EUK-134 to catalytically eliminate the primary ROS, superoxide, and its potentially more damaging downstream product, hydrogen peroxide.

Endogenous Antioxidant Enzyme Overexpression: This approach involves increasing the intracellular levels of naturally occurring antioxidant enzymes such as SOD (e.g., SOD1/CuZnSOD, SOD2/MnSOD) and catalase. This is typically achieved through genetic modification, using viral vectors like adenoviruses or lentiviruses to introduce additional copies of the genes encoding these enzymes. The overexpressed enzymes then function within their specific cellular compartments (e.g., SOD1 in the cytoplasm, SOD2 in the mitochondria) to catalyze the detoxification of ROS. The goal is to bolster the cell's intrinsic antioxidant capacity to handle an increased oxidative load.

Quantitative Performance Data

Direct head-to-head quantitative comparisons between EUK-134 and the overexpression of antioxidant enzymes in the same experimental model are limited in published literature. However, data from separate studies provide insights into their respective efficacies in mitigating oxidative stress and promoting cell survival. The following tables summarize key quantitative findings from various experimental settings.

Table 1: Effects on Cell Viability and Tissue Protection

Treatment	Model System	Oxidative Insult	Key Finding	Reference
EUK-134	Rat model of kainate-induced seizures	Kainate injection	Reduced neuronal damage in CA1 (from 52% to 22%), CA3 (from 37% to 7%), and piriform cortex (from 45% to 14%).
EUK-134	Rat model of renal ischemia-reperfusion	75-min left renal artery clamping	Significantly better renal function recovery compared to untreated animals.
Catalase Overexpression	Cultured rat cortical neurons	Hydrogen peroxide	Increased cell viability from ~33% in control to ~99% with catalase overexpression (2-10 pfu/cell).
SOD1 Overexpression	Hep G2 cells	Hypoxanthine/xanthine oxidase	Significantly decreased cytotoxicity.
MnSOD Mimetic	Primary cultured cortical neurons	Hydrogen peroxide	Increased cell viability in a dose-dependent manner.

Table 2: Effects on Oxidative Stress Markers

Treatment	Model System	Oxidative Stress Marker	Key Finding	Reference
EUK-134	Human skin	UVA-induced lipid hydroperoxides	Reduced the level of lipid peroxides at the skin surface.
EUK-134	Rat diaphragm muscle in pulmonary hypertension model	Glutathione oxidation (GSSG levels)	Prevented the ~twofold increase in GSSG observed in the disease model.
SOD1 Overexpression	N9 murine microglial cells	Superoxide and nitric oxide production	Significantly decreased superoxide and nitric oxide production following LPS stimulation.
Catalase Overexpression	Vascular smooth muscle cells	Intracellular H₂O₂	Reduced intracellular H₂O₂ concentration.

Signaling Pathways

Both EUK-134 and endogenous antioxidant enzymes can modulate critical signaling pathways involved in the cellular response to oxidative stress.

EUK-134 Signaling Pathway Modulation

EUK-134, by reducing ROS levels, can prevent the activation of stress-activated protein kinase pathways, such as the mitogen-activated protein kinase (MAPK) pathways (ERK, JNK, and p38). This can, in turn, reduce the accumulation of the tumor suppressor protein p53 and inhibit apoptosis.

EUK-134's impact on MAPK signaling.

Endogenous Antioxidant Enzyme Signaling

The expression of endogenous antioxidant enzymes is primarily regulated by the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) pathway. Under oxidative stress, Nrf2 translocates to the nucleus, binds to the ARE, and initiates the transcription of antioxidant enzyme genes. Overexpression of these enzymes can also influence other pathways, such as the NF-κB pathway, which is involved in inflammation. For instance, SOD1 overexpression has been shown to attenuate NF-κB activation.

Regulation and impact of endogenous antioxidant enzymes.

Experimental Protocols

EUK-134 Treatment in Cell Culture

This protocol describes a general procedure for treating cultured cells with EUK-134 to assess its protective effects against an oxidative insult.

Workflow for EUK-134 cell culture experiment.

Methodology:

• Cell Seeding: Plate cells at an appropriate density in multi-well plates, petri dishes, or flasks, and allow them to adhere and reach the desired confluency (typically 24 hours).

• EUK-134 Pre-treatment: Prepare a stock solution of EUK-134 in a suitable solvent (e.g., DMSO). Dilute the stock solution in a culture medium to the desired final concentrations. Remove the old medium from the cells and add the medium containing EUK-134. The pre-treatment duration can vary depending on the cell type and experimental design (e.g., 1 to 24 hours).

• Induction of Oxidative Stress: Following pre-treatment, introduce the oxidative stressor. This can be a chemical agent like hydrogen peroxide or menadione added directly to the culture medium, or a physical stressor like UVB irradiation.

• Incubation: Incubate the cells for a period sufficient for the oxidative stressor to exert its effects.

• Endpoint Analysis: After the incubation period, assess the desired outcomes. This can include measuring cell viability (e.g., MTT assay), quantifying markers of oxidative stress (e.g., using fluorescent probes for ROS, TBARS assay for lipid peroxidation, or DNPH assay for protein carbonylation), or evaluating apoptosis (e.g., caspase activity assays).

Endogenous Antioxidant Enzyme Overexpression using Viral Vectors

This protocol outlines a general workflow for overexpressing an antioxidant enzyme (e.g., SOD1 or Catalase) in cultured cells using a lentiviral or adenoviral vector.

Workflow for antioxidant enzyme overexpression.

Methodology:

• Vector Production: Produce high-titer lentiviral or adenoviral particles containing the gene of interest (e.g., human SOD1 or CAT) in packaging cells (e.g., HEK293T).

• Cell Transduction: Plate the target cells and allow them to adhere. Infect the cells with the viral vector at a predetermined Multiplicity of Infection (MOI). A control group should be infected with a vector carrying a reporter gene (e.g., GFP) or an empty vector.

• Gene Expression: Incubate the transduced cells for a sufficient period (typically 48-72 hours) to allow for the expression of the transgene.

• Verification of Overexpression: Confirm the successful overexpression of the target enzyme through methods such as Western blotting to detect increased protein levels, qPCR to measure mRNA levels, and specific enzyme activity assays to demonstrate functional protein.

• Selection (for stable cell lines): If creating a stable cell line, and the vector contains a selection marker (e.g., puromycin resistance), apply the selection agent to eliminate non-transduced cells.

• Functional Assays: Once overexpression is confirmed, the cells can be subjected to oxidative stress, and the protective effects can be compared to control cells using the same endpoint analyses as described for the EUK-134 protocol.

Conclusion

Both EUK-134 and the overexpression of endogenous antioxidant enzymes represent powerful tools for mitigating oxidative stress in experimental models. EUK-134 offers the advantage of being a small molecule that can be administered exogenously, providing a readily applicable method to confer antioxidant protection. Its dual SOD and catalase mimetic activity allows for the comprehensive neutralization of the superoxide-to-hydrogen peroxide pathway. In contrast, overexpressing endogenous enzymes provides a more targeted approach, allowing for the enhancement of antioxidant defenses in specific cellular compartments. However, this method is more technically demanding, requiring genetic manipulation of the target cells or tissues.

The choice between these two strategies will depend on the specific research question, the experimental model, and the desired level of control over the antioxidant intervention. For acute, systemic, or topical applications, EUK-134 may be a more straightforward and efficient option. For long-term, cell-type-specific enhancement of antioxidant capacity, or to study the role of a particular endogenous enzyme, genetic overexpression may be the preferred method. Further direct comparative studies are warranted to provide a more definitive quantitative assessment of the relative potencies of these two valuable antioxidant strategies.

References

• 1. Role of Catalase in Oxidative Stress- and Age-Associated Degenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Superoxide dismutase/catalase mimetic EUK-134 prevents diaphragm muscle weakness in monocrotalin-induced pulmonary hypertension | PLOS One [journals.plos.org]

A Head-to-Head Comparison of EUK-134 and Other Superoxide Dismutase (SOD) Mimetics

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic agents targeting oxidative stress, synthetic superoxide dismutase (SOD) mimetics have emerged as a promising class of molecules. These compounds mimic the enzymatic activity of endogenous SOD, catalyzing the dismutation of the superoxide radical (O₂⁻) into molecular oxygen and hydrogen peroxide. Among these, EUK-134, a manganese-salen complex, has garnered significant attention for its dual SOD and catalase-like activities. This guide provides an objective, data-driven comparison of EUK-134 with other prominent SOD mimetics, including the nitroxide TEMPOL and manganese porphyrins, to aid researchers in selecting the appropriate tool for their specific experimental needs.

Executive Summary

EUK-134 distinguishes itself from many other SOD mimetics through its intrinsic catalase activity, enabling it to detoxify the hydrogen peroxide byproduct of superoxide dismutation. This dual functionality can be advantageous in preventing the accumulation of hydrogen peroxide, which can otherwise participate in the Fenton reaction to generate highly reactive hydroxyl radicals. While other mimetics like TEMPOL and certain manganese porphyrins also exhibit antioxidant properties, the quantitative comparison of their enzymatic activities reveals key differences in their potency and mechanisms of action.

Quantitative Comparison of SOD and Catalase Mimetic Activities

The following tables summarize the available quantitative data on the SOD and catalase-like activities of EUK-134 and other representative SOD mimetics. It is important to note that direct head-to-head comparisons in the same study are limited, and variations in experimental conditions can influence the reported values.

Table 1: Superoxide Dismutase (SOD) Mimetic Activity

Compound Class	Specific Mimetic	SOD Mimetic Activity (IC₅₀)	Assay Method
Manganese Salen Complex	EUK-134	Data not consistently reported in IC₅₀ values; potent SOD mimetic activity demonstrated in various cellular and in vivo models.[1][2][3][4][5]	Typically assessed by inhibition of superoxide-mediated reactions.
Nitroxide	TEMPOL	Potent SOD mimetic activity; specific IC₅₀ values vary depending on the assay.	Often evaluated by its ability to protect against superoxide-induced damage.
Manganese Porphyrin	MnTMPyP	Potent SOD mimetic activity demonstrated in various models.	Assessed through its ability to reduce superoxide levels and protect against oxidative stress.

Note: IC₅₀ values represent the concentration of the mimetic required to inhibit the rate of the superoxide-mediated reaction by 50%. Lower values indicate higher potency. The lack of standardized reporting of IC₅₀ values for EUK-134 in publicly available literature makes a direct numerical comparison challenging. Its efficacy is often demonstrated through functional outcomes in biological systems.

Table 2: Catalase-like Activity

Compound Class	Specific Mimetic	Catalase-like Activity (kcat(H₂O₂) M⁻¹s⁻¹)
Manganese Salen Complex	EUK-8 (analog of EUK-134)	13.5
Nitroxide	TEMPOL	Possesses catalase-like activity, though quantitative data in M⁻¹s⁻¹ is not readily available for direct comparison.
Manganese Porphyrins	Various Cationic Mn(III) Porphyrins	23 - 88

Note: kcat(H₂O₂) represents the second-order rate constant for the dismutation of hydrogen peroxide. Higher values indicate more efficient catalase-like activity.

Mechanism of Action and Signaling Pathways

The primary mechanism of action for SOD mimetics involves the catalytic scavenging of superoxide radicals. However, their impact on cellular signaling extends beyond simple radical detoxification.

dot

Caption: General signaling pathway of SOD and catalase mimetics in reducing oxidative stress.

EUK-134 and other SOD mimetics can attenuate the activation of pro-inflammatory signaling pathways, such as the NF-κB pathway, which is often triggered by oxidative stress. By reducing the cellular burden of reactive oxygen species, these mimetics can prevent the downstream activation of inflammatory and apoptotic cascades.

Experimental Protocols

Detailed methodologies for assessing the SOD and catalase-like activities of these compounds are crucial for reproducible research.

Superoxide Dismutase (SOD) Activity Assay (Cytochrome c Reduction Method)

This assay is a widely accepted method for determining SOD-like activity.

• Principle: Superoxide radicals, generated by a xanthine/xanthine oxidase system, reduce cytochrome c, leading to an increase in absorbance at 550 nm. An SOD mimetic will compete with cytochrome c for superoxide, thus inhibiting the rate of cytochrome c reduction.

• Reagents:

  • Potassium phosphate buffer (50 mM, pH 7.8)

  • EDTA (0.1 mM)

  • Cytochrome c (10 µM)

  • Xanthine (50 µM)

  • Xanthine oxidase (concentration adjusted to produce a rate of absorbance change of 0.025 ± 0.005 per minute)

  • Test compound (SOD mimetic) at various concentrations

• Procedure: a. In a cuvette, combine the phosphate buffer, EDTA, cytochrome c, and xanthine. b. Add the test compound at the desired concentration. c. Initiate the reaction by adding xanthine oxidase. d. Monitor the increase in absorbance at 550 nm for 5 minutes. e. The percentage of inhibition of cytochrome c reduction is calculated relative to a control reaction without the SOD mimetic. f. The IC₅₀ value is determined as the concentration of the mimetic that causes 50% inhibition.

dot

Caption: Workflow for the SOD activity assay using the cytochrome c reduction method.

Catalase Activity Assay (Hydrogen Peroxide Decomposition)

This assay measures the ability of a compound to catalyze the decomposition of hydrogen peroxide.

• Principle: The rate of disappearance of hydrogen peroxide is monitored spectrophotometrically at 240 nm.

• Reagents:

  • Potassium phosphate buffer (50 mM, pH 7.0)

  • Hydrogen peroxide (H₂O₂) solution (e.g., 10 mM)

  • Test compound (catalase mimetic) at various concentrations

• Procedure: a. In a quartz cuvette, add the phosphate buffer and the test compound. b. Initiate the reaction by adding the hydrogen peroxide solution. c. Immediately begin monitoring the decrease in absorbance at 240 nm over time. d. The rate of H₂O₂ decomposition is calculated from the linear portion of the absorbance curve. e. The catalase-like activity can be expressed in units, where one unit is defined as the amount of mimetic that decomposes 1 µmol of H₂O₂ per minute under the specified conditions.

dot

References

• 1. apexbt.com [apexbt.com]
• 2. EUK-134, a synthetic superoxide dismutase and catalase mimetic, prevents oxidative stress and attenuates kainate-induced neuropathology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. EUK-134, a synthetic superoxide dismutase and catalase mimetic, protects rat kidneys from ischemia-reperfusion-induced damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Downstream Signaling Effects of EUK-134: A Comparative Guide

For researchers and drug development professionals, understanding the precise molecular mechanisms of antioxidant compounds is paramount. EUK-134, a synthetic mimetic of superoxide dismutase (SOD) and catalase, has garnered significant attention for its potent catalytic activity in scavenging reactive oxygen species (ROS). This guide provides a comparative analysis of EUK-134's effects on key downstream signaling pathways—specifically the Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor-kappa B (NF-κB), and p53 pathways—against other known antioxidant compounds. The presented data is supported by detailed experimental protocols to aid in the validation and replication of these findings.

Comparative Performance Data

The following tables summarize the quantitative effects of EUK-134 and its alternatives on various downstream signaling markers. It is important to note that the data is compiled from multiple studies, and experimental conditions may have varied.

Table 1: Comparative Effects on MAPK Pathway Activation

Compound	Target Cell Line	Stressor	Assay	Measured Effect	Reference
EUK-134	Primary Human Keratinocytes	UVB	Western Blot	Inhibition of UVB-induced phosphorylation of ERK, JNK, and p38.[1]	[1]
EUK-134	ARPE-19 Cells	Sodium Iodate	Western Blot	Inhibition of p-ERK, p-p38, and p-JNK.[2]	[2]
Tempol	HT29 and CRL-1739 Cancer Cells	N/A (constitutive)	Western Blot	Reduction in the phosphorylation levels of ERK and JNK.
Resveratrol	Human Mononuclear Cells	H₂O₂	Chemiluminescence & Western Blot	Altered the signaling pattern of the MAPK pathway in the aging process.
Vitamin C	Human Umbilical Vein Endothelial Cells (HUVECs)	N/A	Western Blot	Dose-dependent phosphorylation of ERK1/2, but not p38 or JNK.[3]
Vitamin C	Thyroid Cancer Cells	N/A	Western Blot	Inhibition of MAPK/ERK signaling.

Table 2: Comparative Effects on NF-κB and p53 Signaling

Compound	Target Cell Line	Stressor	Assay	Measured Effect	Reference
EUK-134	Primary Human Keratinocytes	UVB	Western Blot	Significantly lower accumulation of p53 protein in a concentration-dependent manner.
EUK-134	ARPE-19 Cells	Sodium Iodate	Western Blot	Inhibition of p-p53.
EUK-189	In Vitro Rat Cells	Paraquat	N/A	Significantly inhibited caspase-3 activation, cell death, and DNA fragmentation (downstream of p53).
Resveratrol	HEK293 Cells	TNF-α	Luciferase Assay & Western Blot	Suppressed NF-κB activation in a dose-dependent manner by inhibiting IκB kinase activity.
Resveratrol	RAW264.7 Murine Macrophages	LPS	Western Blot	Inhibited the nuclear translocation of NF-κB p65 and suppressed the phosphorylation of IκBα.

Table 3: Comparative Antioxidant and Neuroprotective Efficacy

Compound	Model System	Measured Effect	Potency/Efficacy	Reference
EUK-134	Paraquat-induced nephrotoxicity in NRK-52E cells	Improved cell viability and reduced cell death.	Effective at 10-300 µM.
Tempol	Paraquat-induced nephrotoxicity in NRK-52E cells	Improved cell viability and reduced cell death.	Effective at 0.3-1.0 mM.
EUK-134	Staurosporine-induced neuronal apoptosis	Provided ~65-70% maximal protection.	Less potent than EUK-189.
EUK-189	Staurosporine-induced neuronal apoptosis	Provided ~65-70% maximal protection.	Approximately 100 times more potent than EUK-134.
EUK-134	Free radical scavenging	Continuously scavenges free radicals through regeneration.	Superior to Vitamin C in sustained activity.
Vitamin C	Free radical scavenging	Consumed after neutralizing a single free radical.	Less sustained activity compared to EUK-134.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by EUK-134 and a typical experimental workflow for validating its effects.

Caption: EUK-134's mechanism of action and its impact on downstream signaling pathways.

Caption: A generalized workflow for comparing the effects of antioxidants on signaling pathways.

Caption: Logical relationship between different antioxidants, their mechanisms, and downstream effects.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Western Blot for MAPK and p53 Signaling

This protocol is a standard method for detecting the phosphorylation status of MAPK proteins (ERK, JNK, p38) and the accumulation of p53.

• Cell Lysis and Protein Quantification:

  • Treat cells as described in the experimental design.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein samples to the same concentration and denature by boiling in Laemmli sample buffer.

  • Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of ERK, JNK, p38, and p53 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Capture the chemiluminescent signal using a digital imaging system.

  • Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB.

• Cell Transfection:

  • Seed cells in a multi-well plate.

  • Co-transfect the cells with a firefly luciferase reporter plasmid under the control of an NF-κB response element and a Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.

• Treatment and Stimulation:

  • After 24 hours of transfection, replace the medium with fresh medium containing the respective antioxidant compounds (EUK-134, Resveratrol, etc.) for a pre-incubation period.

  • Stimulate NF-κB activation by adding an appropriate agonist (e.g., TNF-α or LPS).

• Luciferase Activity Measurement:

  • After the stimulation period, lyse the cells using a passive lysis buffer.

  • Measure the firefly and Renilla luciferase activities sequentially in each well using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

  • Calculate the fold change in NF-κB activity relative to the untreated control.

Reactive Oxygen Species (ROS) Detection using DCFH-DA

This assay quantifies intracellular ROS levels.

• Cell Staining:

  • Seed cells in a multi-well plate and allow them to adhere.

  • Treat the cells with the antioxidant compounds for the desired duration.

  • Incubate the cells with 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) solution in the dark. DCFH-DA is deacetylated by cellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• ROS Induction (Optional):

  • After staining, you can induce ROS production with a known stressor (e.g., H₂O₂ or paraquat).

• Fluorescence Measurement:

  • Measure the fluorescence intensity of DCF using a fluorescence microplate reader or flow cytometer at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.

• Data Analysis:

  • Normalize the fluorescence intensity to the cell number or protein concentration.

  • Compare the ROS levels in the different treatment groups to the control group.

References

• 1. A synthetic superoxide dismutase/catalase mimetic (EUK-134) inhibits membrane-damage-induced activation of mitogen-activated protein kinase pathways and reduces p53 accumulation in ultraviolet B-exposed primary human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Novel Application of EUK-134 in Retinal Degeneration: Preventing Mitochondrial Oxidative Stress-Triggered Retinal Pigment Epithelial Cell Apoptosis by Suppressing MAPK/p53 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vitamin C promotes human endothelial cell growth via the ERK-signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

EUK-134: A Comparative Analysis of its Efficacy Across Diverse Cellular and Tissue Environments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of EUK-134, a synthetic superoxide dismutase (SOD) and catalase mimetic, with other relevant antioxidant alternatives. Its purpose is to offer an objective overview of EUK-134's performance, supported by experimental data, to aid in research and development decisions.

At a Glance: EUK-134 and its Alternatives

EUK-134 is a salen-manganese complex renowned for its dual enzymatic activity, mimicking both superoxide dismutase and catalase. This allows it to catalytically scavenge superoxide radicals and detoxify hydrogen peroxide, offering robust protection against oxidative stress. In this guide, we compare its efficacy against other synthetic SOD/catalase mimetics, such as EUK-8 and EUK-189, and the well-known natural antioxidant, resveratrol.

Quantitative Data Summary

The following tables summarize the efficacy of EUK-134 and its alternatives in various cell types and tissues based on available experimental data.

Table 1: Comparison of EUK-134 and other SOD/Catalase Mimetics

Compound	Cell/Tissue Type	Experimental Model	Key Findings	Reference
EUK-134	Rat Brain	Middle Cerebral Artery Occlusion (Stroke)	Afforded better results in reducing brain infarct size compared to EUK-8.[1]	[1]
EUK-8	Rat Brain	Middle Cerebral Artery Occlusion (Stroke)	Less effective than EUK-134 in reducing brain infarct size.[1]	[1]
EUK-134	Cultured Cortical Neurons	Staurosporine-induced Apoptosis	Provided ~65-70% maximal protection.	[2]
EUK-189	Cultured Cortical Neurons	Staurosporine-induced Apoptosis	Provided a similar degree of maximal protection to EUK-134 but was approximately 100 times more potent due to higher lipophilicity.
EUK-134	Human Skin	UVA-induced Oxidative Stress	Reduced lipid peroxide levels, even when applied after UVA exposure.
α-tocopherol	Human Skin	UVA-induced Oxidative Stress	Did not reduce lipid peroxide levels when applied after UVA exposure.
EUK-134	H9C2 Cardiomyocytes	Phenylephrine-induced Hypertrophy	Prevented hypertrophic changes, reduced oxidative stress, and prevented metabolic shift at 10 µM.
EUK-134	Rat Kidney	Ischemia-Reperfusion Injury	A single 0.2 mg/kg intravenous injection significantly improved renal function recovery.

Table 2: Efficacy of Resveratrol in Relevant Models

Compound	Cell/Tissue Type	Experimental Model	Key Findings	Reference
Resveratrol	Rat Brain	Ischemia-Reperfusion Injury	Activates SIRT1, reduces cerebral infarct volume, and decreases oxidative stress.
Resveratrol	Primary Cortical Neurons	NMDA-induced Excitotoxicity	Protected against neuronal cell death by inhibiting intracellular calcium and ROS elevation.
Resveratrol	HT22 Hippocampal Neurons	Glutamate-induced Oxidative Stress	Reduced mitochondrial oxidative stress by inducing superoxide dismutase 2 (SOD2) expression.
Resveratrol	Healthy Rat Brain	In vivo administration	Dose-dependently decreased brain malondialdehyde levels and increased SOD, catalase, and peroxidase activities.

Note: Direct quantitative comparisons between EUK-134 and resveratrol in the same experimental models are limited in the currently available literature. The data presented for resveratrol highlights its established antioxidant and neuroprotective effects in relevant biological systems.

Signaling Pathways and Mechanisms of Action

EUK-134 and its alternatives exert their protective effects through various signaling pathways. EUK-134 directly scavenges reactive oxygen species (ROS), thereby preventing downstream cellular damage. This includes the inhibition of oxidative stress-induced activation of mitogen-activated protein kinase (MAPK) pathways (ERK, JNK, and p38) and a reduction in the accumulation of the tumor suppressor protein p53. Resveratrol, on the other hand, is known to activate the SIRT1 pathway and the Nrf2/antioxidant response element (ARE) pathway, leading to the upregulation of endogenous antioxidant enzymes.

Figure 1: Simplified signaling pathway of EUK-134's protective mechanism against oxidative stress.

Figure 2: Key signaling pathways activated by Resveratrol leading to antioxidant and neuroprotective effects.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Assessment of SOD and Catalase Activity

A common method to determine the enzymatic activity of SOD mimetics involves a coupled enzymatic assay.

References

• 1. Pursuing the Elixir of Life: In Vivo Antioxidative Effects of Manganosalen Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of EUK-134: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential information on the recommended disposal procedures for EUK-134, a synthetic antioxidant. Due to the limited availability of specific public data on EUK-134 disposal, this document outlines a general, safety-first approach based on established best practices for laboratory chemical waste management.

It is imperative to consult the official Safety Data Sheet (SDS) provided by the manufacturer and to adhere to all local, state, and federal regulations governing chemical waste disposal.

Step-by-Step Disposal Protocol for EUK-134

• Personal Protective Equipment (PPE): Before handling EUK-134 for disposal, ensure appropriate PPE is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

• Waste Identification and Segregation:

  • Treat all EUK-134 waste as hazardous chemical waste.

  • Do not mix EUK-134 waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan. Incompatible chemicals can react dangerously.

  • Segregate solid waste (e.g., contaminated gloves, weigh boats) from liquid waste (e.g., solutions containing EUK-134).

• Containment:

  • Use a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical properties of EUK-134.

  • The label should clearly state "Hazardous Waste" and identify the contents, including "EUK-134" and its approximate concentration if in solution.

• Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • The storage area should be secure, well-ventilated, and away from sources of ignition or incompatible materials.

• Disposal Request:

  • Once the waste container is full or has reached the storage time limit specified by your institution (often 90 days), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Follow your institution's specific procedures for requesting a waste pickup.

• Empty Containers:

  • Empty containers that held pure EUK-134 should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

  • After triple-rinsing, the container can typically be disposed of as regular laboratory glass or plastic waste, but confirm this with your institution's guidelines.

Disposal Decision Workflow

The following diagram illustrates the logical steps to be taken when determining the appropriate disposal route for a laboratory chemical like EUK-134.

Fig. 1: Chemical Waste Disposal Decision Flowchart

This guide is intended to provide a framework for the safe and compliant disposal of EUK-134 in a laboratory setting. By prioritizing safety, adhering to established protocols, and consulting with institutional EHS professionals, researchers can ensure the responsible management of chemical waste.

Essential Safety and Handling of EUK-134: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring safe handling of all laboratory reagents is paramount. This guide provides essential, immediate safety and logistical information for the handling of EUK-134, a synthetic superoxide dismutase (SOD) and catalase mimic widely used for its antioxidant properties.

When working with EUK-134 (CAS Number: 81065-76-1), a salen-manganese complex, it is crucial to adhere to proper safety protocols to minimize exposure and ensure a safe laboratory environment.[1][2] Although a comprehensive toxicological profile has not been fully established, the compound should be treated as potentially hazardous.[3][4] It may cause irritation to the mucous membranes, upper respiratory tract, eyes, and skin, and could be harmful if inhaled, ingested, or absorbed through the skin.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling EUK-134. These recommendations are based on the Safety Data Sheet (SDS) and general best practices for handling chemical compounds in a laboratory setting.

PPE Category	Recommended Equipment	Specifications and Use
Eye and Face Protection	Safety glasses with side shields or goggles	Must be tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber)	Wear appropriate gloves to prevent skin contact.
Body Protection	Laboratory coat	A standard lab coat should be worn to protect clothing and skin from accidental splashes. The type of body protection should be selected based on the concentration and amount of the substance being handled.
Respiratory Protection	Not generally required	Respiratory protection is not typically necessary when handling EUK-134, especially when adequate ventilation is available. However, if dust is generated, a NIOSH-approved respirator may be warranted.

Operational and Disposal Plans

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of any dust or aerosols.

• Avoid the formation of dust when handling the solid form of EUK-134.

• Wash hands thoroughly with soap and water after handling the compound.

• Do not eat, drink, or smoke in the laboratory.

First Aid Measures:

• In case of eye contact: Immediately flush eyes with plenty of water as a precaution.

• In case of skin contact: Wash the affected area with soap and plenty of water.

• If inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

• If swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious person.

Disposal:

• Dispose of waste material in accordance with local, state, and federal regulations.

• Do not allow the product to enter drains.

• Transfer spilled material to a chemical waste container for proper disposal.

EUK-134 Handling Workflow

The following diagram outlines the procedural steps for safely handling EUK-134 in a laboratory setting, from preparation to disposal.

Workflow for safe handling of EUK-134.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. caymanchem.com [caymanchem.com]
• 3. canbipharm.com [canbipharm.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]